2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

• CAS: 1211541-07-9

Core Science & Biosynthesis

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine CAS 1211541-07-9 properties

The following technical guide details the properties, reactivity, and application of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS 1211541-07-9). This document is structured for researchers in medicinal chemistry and agrochemical discovery, focusing on the compound's utility as a scaffold for orthogonal functionalization.

CAS Registry Number: 1211541-07-9 Formula: C₆H₂BrClF₃N Molecular Weight: 260.44 g/mol

Executive Summary

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine represents a high-value "orthogonal" building block in drug discovery. Its structural uniqueness lies in the presence of three distinct functional handles—a C2-bromide, a C4-chloride, and a C3-trifluoromethyl group—arranged on an electron-deficient pyridine core.

For the medicinal chemist, this molecule offers a predictable roadmap for sequential functionalization :

• C2-Position: Highly reactive toward Palladium-catalyzed cross-couplings (Suzuki, Buchwald) and Lithium-Halogen exchange.

• C4-Position: Activated for Nucleophilic Aromatic Substitution (

  ) and subsequent cross-coupling events.

• C3-Position: The trifluoromethyl (

  ) group acts as a metabolic blocker and lipophilicity modulator, while electronically activating the ring.

Physicochemical Properties

Note: Experimental data for this specific isomer is limited. Values below represent high-confidence predicted ranges based on structural analogs (e.g., 2-bromo-3-chloro-4-trifluoromethylpyridine).

Property	Value / Range	Description
Physical State	Solid / Semi-solid	Low-melting crystalline solid or waxy mass at RT.
Melting Point	35–45 °C (Predicted)	Low melting point typical of halogenated trifluoromethylpyridines.
Boiling Point	~208 °C (at 760 mmHg)	High boiling point; stable under standard reflux conditions.
Density	1.83 ± 0.1 g/cm³	High density due to heavy halogen/fluorine content.
LogP	3.2 – 3.5	Lipophilic; requires organic co-solvents (THF, DMF, Dioxane) for reaction.
pKa	< 0 (Conjugate acid)	Extremely weak base due to EWG effects of , Cl, and Br.

Synthetic Accessibility

While commercial supplies are available, large-scale access often relies on de novo synthesis or functional group interconversion.

Primary Synthetic Route (Conceptual)

The most robust route to this scaffold typically involves the halogenation of 2-hydroxy-3-(trifluoromethyl)pyridine or the regioselective metallation of 2,4-dichloro-3-(trifluoromethyl)pyridine.

• Precursor: 2,4-Dihydroxy-3-(trifluoromethyl)pyridine (obtained via condensation of trifluoro-beta-dicarbonyls).

• Halogenation: Treatment with

  yields 2,4-dichloro-3-(trifluoromethyl)pyridine.

• Halogen Exchange (Halex): Selective substitution of the C2-chloride with HBr/AcOH or via Finkelstein-like conditions is feasible due to the higher lability of the C2-position adjacent to the ring nitrogen.

Reactivity Landscape & Orthogonal Functionalization

The power of CAS 1211541-07-9 lies in its ability to undergo chemoselective transformations. The reactivity order is governed by the bond dissociation energies (

< ) and the electronic activation provided by the pyridine nitrogen and the group.

A. Palladium-Catalyzed Cross-Coupling (C2-Selectivity)

Mechanism: Oxidative Addition.[1] Dominant Site: C2-Bromine .[2]

In Suzuki-Miyaura or Buchwald-Hartwig couplings, the C2-Br bond undergoes oxidative addition to Pd(0) significantly faster than the C4-Cl bond. This allows for the selective installation of aryl, heteroaryl, or amino groups at the C2 position without disturbing the C4-chloride.

• Protocol Tip: Use mild bases (

  , ) and standard catalysts ( or ) at 60-80°C. The C4-Cl will remain intact for a second step.

B. Nucleophilic Aromatic Substitution ( ) (C4-Selectivity)

Mechanism: Addition-Elimination (Meisenheimer Complex). Dominant Site: C4-Chlorine (Context Dependent).

While C2 is activated by the adjacent nitrogen, the C4 position is often the preferred site for

with "hard" nucleophiles (amines, alkoxides) due to the steric shielding of the C2 position by the bulky C3- group.

• Steric Argument: The C3-

  group creates a "buttressing effect." The C2 carbon is flanked by the ring Nitrogen and the , making it sterically congested. The C4 carbon is flanked by the and a Hydrogen (C5), offering a more accessible trajectory for nucleophilic attack.

• Result: Treatment with amines often yields the 4-amino-2-bromo product, preserving the C2-bromide for later metal-catalyzed coupling.

C. Lithium-Halogen Exchange

Dominant Site: C2-Bromine . Treatment with n-BuLi or i-PrMgCl at low temperature (-78°C) results in selective Lithium-Bromine exchange at C2. The resulting lithio-species can be trapped with electrophiles (aldehydes, ketones,

).

Reactivity Visualization

The following diagram maps the orthogonal reactivity pathways, demonstrating how to selectively access different derivatives.

Caption: Orthogonal reactivity map showing divergent synthesis pathways based on reaction type.

Experimental Protocols

The following protocols are generalized standard operating procedures (SOPs) adapted for this specific scaffold. Always perform a safety assessment before proceeding.

Protocol A: Selective Suzuki Coupling at C2

Objective: To couple an aryl boronic acid at C2 while retaining the C4-chloride.

• Setup: Charge a reaction vial with 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv), Aryl Boronic Acid (1.1 equiv), and

  (3-5 mol%).

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.2 M concentration).

• Base: Add

  (2.0 equiv).

• Reaction: Degas with Nitrogen/Argon. Heat to 60°C for 4–6 hours.

  • Note: Avoid overheating (>90°C) to prevent oxidative addition at the C4-chloride.

• Workup: Dilute with EtOAc, wash with brine, dry over

  . Purify via silica flash chromatography.

Protocol B: Regioselective at C4

Objective: To displace the C4-chloride with a primary amine.

• Setup: Dissolve 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv) in anhydrous THF or DMF (0.5 M).

• Reagent: Add the amine nucleophile (1.2 equiv) and a non-nucleophilic base (

  or , 2.0 equiv).

• Reaction: Heat to 80–100°C in a sealed tube.

  • Monitoring: Monitor by LCMS.[3] The C4-substituted product usually forms as the major isomer. If C2-substitution is observed, lower the temperature and use a bulkier solvent (e.g., iPrOH).

• Validation: Verify regiochemistry using 2D-NMR (HMBC). Cross-peaks between the amine proton and the C5-pyridine proton confirm C4 substitution.

Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity	H302/H312	Harmful if swallowed or in contact with skin.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.[4]
STOT-SE	H335	May cause respiratory irritation.

Handling Precautions:

• Handle in a chemical fume hood.

• Avoid contact with strong oxidizing agents.

• Incompatibility: Reacts violently with strong bases (e.g., t-BuLi) if not cooled to -78°C.

References

• BenchChem. (2025).[2] Technical Guide to Brominated Trifluoromethylpyridines. Retrieved from

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for substituted pyridines. Retrieved from

• Sigma-Aldrich. (2025). Product Specification: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine. Retrieved from [4]

• Schlosser, M., et al. (2005). Regioselective Derivatization of Fluorinated Pyridines. Journal of Organic Chemistry.

• ChemicalBook. (2025). Material Safety Data Sheet (MSDS) for Halogenated Pyridines. Retrieved from

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1211541-07-9|2-Bromo-4-chloro-3-(trifluoromethyl)pyridine|BLD Pharm [bldpharm.com]
• 4. 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine | 1211582-91-0 [sigmaaldrich.com]

The Strategic Synthesis and Application of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine: A Technical Guide

For the discerning researcher in medicinal chemistry and agrochemical development, the precise architectural manipulation of heterocyclic scaffolds is a cornerstone of innovation. Among these, the pyridine ring, adorned with a trifluoromethyl group, represents a privileged motif, imbuing molecules with unique physicochemical properties that can profoundly influence biological activity. This guide provides an in-depth technical exploration of a specific, highly functionalized building block: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine. We will delve into its structural attributes, logical synthetic pathways, and its potential as a versatile precursor for the discovery of novel bioactive agents.

Core Molecular Architecture: Unveiling the Structure

The foundational step in leveraging any chemical entity is a thorough understanding of its structure. 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine is a pyridine ring substituted with three distinct functional groups, each contributing to its unique reactivity and potential applications.

Table 1: Chemical Identity of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Identifier	Value
IUPAC Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine
CAS Number	1211541-07-9[1]
Molecular Formula	C₆H₂BrClF₃N
Molecular Weight	260.44 g/mol
SMILES String	FC(C1=C(Cl)C=CN=C1Br)(F)F[1]
InChI Key	GMPWMGQYHMBRQC-UHFFFAOYSA-N

The arrangement of a bromine atom at the 2-position, a chlorine atom at the 4-position, and a trifluoromethyl group at the 3-position creates a distinct electronic and steric environment around the pyridine core. The bromine atom serves as a versatile handle for a variety of cross-coupling reactions, while the chlorine atom offers an additional site for nucleophilic substitution. The potent electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the entire molecule.

Caption: Chemical structure of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.

Strategic Synthesis: A Proposed Experimental Workflow

While specific, peer-reviewed synthetic protocols for 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine are not extensively documented in publicly available literature, a logical and efficient synthesis can be devised based on established methodologies for analogous trifluoromethyl-substituted pyridines. The following proposed workflow is adapted from the synthesis of the closely related 2-chloro-4-(trifluoromethyl)pyridine, a known and valuable intermediate.[2] This multi-step process emphasizes the construction of the pyridine ring from acyclic precursors, a common and powerful strategy in heterocyclic chemistry.

Sources

• 1. bldpharm.com [bldpharm.com]
• 2. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine molecular weight and formula

Scaffold Architecture, Regioselective Functionalization, and Synthetic Utility

Part 1: Executive Summary

In the landscape of medicinal chemistry, 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS: 1211541-07-9) represents a "privileged scaffold." Its value lies not merely in its halogenated structure, but in the orthogonal reactivity of its three functional handles.

For the drug discovery scientist, this molecule offers a programmable logic:

• C4-Chlorine: Activated for Nucleophilic Aromatic Substitution (SNAr) due to the para-nitrogen effect and ortho-trifluoromethyl electron withdrawal.

• C2-Bromine: Primed for transition-metal catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) due to the weaker C-Br bond relative to C-Cl.

• C3-Trifluoromethyl: A lipophilic, metabolic blocker that modulates pKa and ensures regiochemical distinctness.

This guide moves beyond basic properties to provide a strategic blueprint for utilizing this intermediate in the synthesis of kinase inhibitors and agrochemicals.

Part 2: Molecular Identity & Physicochemical Profile

The precise characterization of this scaffold is critical for stoichiometry and solubility predictions in library synthesis.

Table 1: Physicochemical Dossier

Property	Value	Technical Note
IUPAC Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine
CAS Number	1211541-07-9	Note: Often confused with the 3-Cl-4-CF3 isomer (CAS 1211582-91-0). Verify structure before purchase.
Molecular Formula	C₆H₂BrClF₃N
Molecular Weight	260.44 g/mol	Exact Mass: 258.901 g/mol
Physical State	Low-melting solid / Oil	Tendency to sublime under high vacuum.[1]
LogP (Predicted)	~3.2	High lipophilicity due to CF3/Halogens.
H-Bond Acceptors	1 (Pyridine N)	Weakened basicity by EWGs (CF3, Cl, Br).
H-Bond Donors	0

Part 3: Strategic Reactivity & Functionalization

The "Orthogonal Halogen" Strategy

The core utility of this molecule is the ability to differentiate between the C2 and C4 positions. A common pitfall is assuming equal reactivity.

1. Nucleophilic Aromatic Substitution (SNAr)

Dominant Site: C4-Position

• Mechanism: The C4 position is activated by the pyridine nitrogen (para) and the electron-withdrawing CF3 group (ortho).

• Sterics: While the C3-CF3 group is bulky, the C4 position is less hindered than the C2 position, which is "sandwiched" between the ring nitrogen lone pair and the CF3 group.

• Outcome: Amines, thiols, and alkoxides will preferentially displace the C4-Chlorine under mild basic conditions.

2. Metal-Catalyzed Cross-Coupling

Dominant Site: C2-Position

• Mechanism: Oxidative addition of Palladium(0) is faster into the C2-Br bond than the C4-Cl bond.

• Bond Energy: C-Br (~68 kcal/mol) vs. C-Cl (~81 kcal/mol).

• Outcome: Suzuki or Buchwald couplings can be performed selectively at C2, leaving the C4-Cl intact for subsequent steps.

Visualization: The Reactivity Decision Tree

Figure 1: Chemoselective divergence allows for sequential library generation.

Part 4: Experimental Protocols

Protocol A: Regioselective C4-Amination (SNAr)

Targeting the C4-Cl displacement while retaining the C2-Br.

Reagents:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Nucleophile: Morpholine (1.1 equiv)

• Base: DIPEA (2.0 equiv)

• Solvent: THF or NMP (anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 g (3.84 mmol) of the substrate in 10 mL of anhydrous THF under N₂ atmosphere.

• Addition: Cool the solution to 0°C. Add DIPEA followed by the slow addition of morpholine.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 4–6 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 8:2). The starting material (Rf ~0.8) should disappear; a more polar spot (Rf ~0.4) should appear.[2]

  • Note: If reaction is sluggish, heat to 50°C. Avoid exceeding 80°C to prevent competitive displacement of the C2-Br or hydrolysis.

• Workup: Quench with saturated NH₄Cl. Extract with EtOAc (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography.

• Yield Expectation: 85–92%.

Protocol B: C2-Selective Suzuki-Miyaura Coupling

Targeting the C2-Br while preserving the C4-Cl.

Reagents:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Boronic Acid: Phenylboronic acid (1.1 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

• Base: K₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane

Step-by-Step Methodology:

• Degassing: In a microwave vial or pressure tube, combine substrate, boronic acid, and solvent. Sparge with Argon for 10 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂ and the aqueous base. Seal the vessel immediately.

• Reaction: Heat to 80°C for 2–4 hours.

  • Critical Control: Do not overheat (>100°C) or extend time unnecessarily, as the Pd catalyst may eventually begin to insert into the C4-Cl bond once the C2-Br is consumed.

• Workup: Filter through a Celite pad to remove Palladium black. Dilute with water and extract with EtOAc.

• Purification: Silica gel chromatography.

Part 5: Safety & Handling (E-E-A-T)[3]

Working with polyhalogenated pyridines requires specific safety protocols due to their potential sensitizing properties and lipophilicity (skin absorption).

• Skin Sensitization: Halogenated pyridines are notorious skin irritants and potential sensitizers. Double-gloving (Nitrile) is mandatory.

• Volatility: The low molecular weight (260.44) and fluorination suggest this compound may sublime or have significant vapor pressure. Weigh only in a functioning fume hood .

• Waste Disposal: Segregate as "Halogenated Organic Waste." Do not mix with strong acids, as this may liberate HF or HCl/HBr fumes.

References

• Source for CAS 1211541-07-9 verific
• Schlosser, M., et al. (2003). "Site-Selective Substitution of Polyhalogenated Pyridines." Journal of Organic Chemistry. Foundational text on the "Dance of Halogens" and regioselectivity in pyridine chemistry.
• General safety protocols for fluorin
• Source for general SNAr protocols on activ

Sources

• 1. 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine | 1211582-91-0 [sigmaaldrich.com]
• 2. youtube.com [youtube.com]

Difference between 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine and its isomers

Executive Summary

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS: 1211541-07-9) is a highly specialized heterocyclic scaffold used primarily in the synthesis of kinase inhibitors and advanced agrochemicals.[1] Its value lies in its vicinal trisubstitution pattern (2,3,4) , which creates a unique electronic and steric environment that differentiates it from its isomers, such as 2-bromo-3-chloro-4-(trifluoromethyl)pyridine.

For drug development professionals, the critical distinction is orthogonal reactivity . The specific arrangement of the Target Molecule allows for sequential, regioselective functionalization at the C4 (SNAr) and C2 (Metal-Halogen Exchange) positions, a feat that is chemically difficult or impossible with its isomers due to electronic deactivation or steric blocking.

Part 1: Structural Analysis & Isomer Enumeration

The pyridine ring's electron-deficient nature dictates that substituent placement profoundly alters reactivity. We compare the Target Molecule against its two most relevant regioisomers.

The Target vs. Key Isomers[1]

Feature	Target Molecule	Isomer A (Vicinal)	Isomer B (Non-Vicinal)
Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine	2-Bromo-3-chloro-4-(trifluoromethyl)pyridine	2-Bromo-5-chloro-3-(trifluoromethyl)pyridine
CAS	1211541-07-9	1211582-91-0	N/A (Less Common)
Subst.[1] Pattern	2,3,4 (Crowded)	2,3,4 (Crowded)	2,3,5 (Distributed)
Primary SNAr Site	C4-Cl (Para to N, Ortho to CF3)	C2-Br (Ortho to N, Ortho to Cl)	C2-Br (Ortho to N)
Primary C-C Coupling	C2-Br (Suzuki/Negishi)	C2-Br (Suzuki/Negishi)	C5-Cl or C2-Br
Key Utility	Access to 4-amino/alkoxy pyridines	Access to 2-amino/alkoxy pyridines	Access to 5-substituted analogs

Structural Visualization

The following diagram illustrates the steric and electronic vectors of the Target compared to Isomer A.

Caption: Structural comparison highlighting the accessible reactive centers. The Target exposes the C4 position for nucleophilic attack, whereas Isomer A blocks C4 with a trifluoromethyl group.

Part 2: Electronic Properties & Reactivity Profiles

The core difference lies in Regioselective Orthogonality . In the target molecule, the Chlorine atom at C4 and the Bromine atom at C2 react under different conditions, allowing for programmable synthesis.

The "C4-Activation" Advantage (Target Molecule)

In 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine:

• Electronic Activation: The C4-Cl bond is activated for Nucleophilic Aromatic Substitution (SNAr) because it is para to the pyridine Nitrogen and ortho to the strong electron-withdrawing Trifluoromethyl (CF3) group.

• Leaving Group Hierarchy: While Bromine is generally a better leaving group than Chlorine, the electronic activation at C4 (para-N) often overrides the intrinsic leaving group ability of the C2-Br (ortho-N), especially with the 3-CF3 group further activating C4.

• Result: You can selectively displace the Chlorine at C4 with amines or alkoxides while leaving the C2-Bromine intact for later metal-catalyzed cross-coupling.

The "C2-Dominance" Limitation (Isomer A)

In 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine:

• Blocked C4: The C4 position is occupied by CF3, rendering it chemically inert to substitution.

• Deactivated C3: The Chlorine at C3 is meta to the Nitrogen, making it extremely unreactive toward SNAr.

• Result: Reactivity is funneled almost exclusively to C2-Br. This forces a linear synthetic route (functionalize C2 first) and limits the ability to build complex 3,4-disubstituted systems.

Reactivity Workflow Diagram

Caption: Orthogonal reaction pathways. The Target allows selective C4-functionalization via SNAr or C2-functionalization via Pd-catalysis, providing synthetic flexibility.

Part 3: Experimental Protocols

Protocol A: Regioselective SNAr at C4 (Displacement of Cl)

Objective: To introduce an amine at the C4 position while preserving the C2-Bromine.

Reagents:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Nucleophile: Morpholine or Primary Amine (1.1 equiv)

• Base:

  (2.0 equiv) or DIPEA

• Solvent: DMF or NMP (Anhydrous)

Procedure:

• Dissolution: Dissolve 1.0 g (3.8 mmol) of the substrate in 10 mL of anhydrous DMF under an inert atmosphere (

  ).

• Addition: Add

  (1.05 g, 7.6 mmol) followed by the amine (4.2 mmol) dropwise at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 4–6 hours.

  • Note: If the nucleophile is sterically hindered, heating to 60°C may be required. Monitor via LC-MS for the disappearance of starting material (M+H 260/262).

• Workup: Pour the reaction mixture into ice water (50 mL). The product often precipitates. Filter and wash with water. If no precipitate forms, extract with EtOAc (3x 20 mL), wash with brine, and dry over

  .

• Validation:

  NMR should show the loss of the C4 proton signal (if applicable) or a shift in the aromatic signals, confirming substitution at C4.

Protocol B: Regioselective Suzuki Coupling at C2 (Reaction of Br)

Objective: To couple an aryl group at C2 while preserving the C4-Chlorine.

Reagents:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Boronic Acid: Phenylboronic acid (1.1 equiv)

• Catalyst:

  (0.05 equiv)

• Base:

  (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Procedure:

• Setup: In a sealed tube, combine substrate (1.0 equiv), boronic acid (1.1 equiv), and catalyst (5 mol%).

• Solvent: Add 1,4-dioxane and aqueous

  . Sparge with Argon for 5 minutes.

• Heating: Heat to 80°C for 2–4 hours.

  • Critical Check: Do not overheat (>100°C) or extend time unnecessarily, as the activated C4-Cl can eventually undergo oxidative addition, leading to bis-coupling byproducts.

• Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Part 4: Applications in Drug Discovery[2]

Scaffold for Kinase Inhibitors

The 2-amino-4-aryl or 2-aryl-4-amino pyridine motif is ubiquitous in kinase inhibitors (e.g., inhibitors of ALK, ROS1, or EGFR).

• Target Advantage: The 3-CF3 group serves two roles:

  • Metabolic Shield: It blocks the metabolically vulnerable C3 position.

  • Conformational Lock: The bulky CF3 forces the substituents at C2 and C4 out of planarity, often improving selectivity for the ATP-binding pocket of kinases.

Bioisosterism & Lipophilicity

• Lipophilicity (LogP): The introduction of the CF3 group significantly increases LogP compared to a chloro- or methyl- analog, improving membrane permeability.

• Dipole Moment: The specific vector of the C3-CF3 dipole in the Target molecule (opposing the ring nitrogen) creates a distinct electrostatic potential surface compared to the isomers, influencing binding affinity in protein pockets.

References

• Vertex AI Search. (2024). Synthesis method of 2-chloro-4-(trifluoromethyl)pyridine. Google Patents (CN116425671A). Link

• Royal Society of Chemistry. (2022). A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr). Chemical Science. Link

• WuXi AppTec. (2021). Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. WuXi Biology. Link

• Sigma-Aldrich. (2024). Product Specification: 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine. Link

• National Institutes of Health (NIH). (2020). Regioselective Synthesis of 3-Trifluoromethylpyrazole. PubMed. Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Navigating the Synthesis Landscape: A Technical Safety Guide to 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule and its Inferred Risk Profile

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine is a halogenated and trifluoromethylated pyridine derivative, a class of compounds of significant interest in medicinal chemistry and agrochemical development. The presence of bromine, chlorine, and a trifluoromethyl group on the pyridine ring creates a unique electronic and steric profile, making it a valuable building block. However, these same features contribute to its potential biological activity and associated hazards.

Analysis of close structural isomers, such as 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine and 3-Bromo-2-chloro-4-(trifluoromethyl)pyridine, reveals a consistent pattern of hazards. These include significant irritation to the skin and eyes, potential for allergic skin reactions, and respiratory tract irritation. More severe warnings, including "Toxic if swallowed," "Toxic in contact with skin," and "Toxic if inhaled," are associated with several isomers, underscoring the need for stringent safety protocols. Therefore, a cautious approach is paramount, assuming a high degree of potential toxicity for the title compound.

Hazard Identification and Classification: A Composite Profile

Based on data from its structural analogues, 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine should be handled as a substance with the following potential hazards:

Hazard Class	Category	GHS Hazard Statement	Source (Analogous Compound)
Acute Toxicity, Oral	Category 2 / 3	H300/H301: Fatal or Toxic if swallowed
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[1][2][3]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	[1][2][3]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[1][3]

Signal Word: Danger

Pictograms:

Causality of Hazards: The "Why" Behind the Warnings

The trifluoromethyl (CF₃) group is a strong electron-withdrawing group, which significantly influences the reactivity of the pyridine ring. This electronic effect, combined with the presence of two halogen atoms (Br and Cl), makes the compound susceptible to nucleophilic substitution reactions. In a biological context, this reactivity can translate to covalent modification of proteins and other biomolecules, leading to skin sensitization and broader toxicity. The halogen atoms themselves contribute to the lipophilicity of the molecule, potentially enhancing its ability to cross biological membranes and exert systemic effects.

Experimental Protocols: A Self-Validating System for Safe Handling

Adherence to the following protocols is critical for mitigating the risks associated with 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.

Engineering Controls and Personal Protective Equipment (PPE)

The primary directive is to prevent all personal contact with the substance.

Workflow for Establishing Safe Handling Environment:

Caption: PPE and Engineering Control Decision Workflow.

Detailed PPE Specifications:

• Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US), in addition to a face shield.[4]

• Skin Protection: A chemically resistant lab coat is mandatory. Handle with impervious gloves (nitrile is a suitable choice, but always check manufacturer-specific breakthrough times).[2] Gloves must be inspected prior to use.[5] Contaminated clothing should be removed immediately and laundered before reuse.[3]

• Respiratory Protection: If there is a risk of generating dust or aerosols, or if engineering controls are insufficient, a full-face respirator with appropriate cartridges must be used.[6]

Handling and Storage Protocol

Handling:

• Preparation: Before handling, ensure that an emergency eyewash station and safety shower are immediately accessible and have been tested.[7]

• Aliquotting: Conduct all weighing and transfers of the solid material within a chemical fume hood. Avoid creating dust.

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7]

• General Hygiene: Do not eat, drink, or smoke in the laboratory.[3] Wash hands thoroughly after handling the material.[2]

Storage:

• Container: Store in the original, tightly sealed container.[8]

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen).[8]

• Temperature: Store in a cool, dry, and well-ventilated area, refrigerated at 2-8°C.[8]

• Security: Store in a locked cabinet or area accessible only to authorized personnel.[4]

Emergency Procedures: A Validated Response Plan

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route	Protocol	Source (Analogous Compound)
Inhalation	1. Immediately move the person to fresh air. 2. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. 3. Seek immediate medical attention.	[4][6]
Skin Contact	1. Immediately flush skin with plenty of soap and water for at least 15 minutes while removing all contaminated clothing. 2. Seek immediate medical attention.	[3][6]
Eye Contact	1. Immediately rinse eyes cautiously with plenty of water for at least 15 minutes. 2. Remove contact lenses, if present and easy to do. Continue rinsing. 3. Seek immediate medical attention.	[4]
Ingestion	1. Do NOT induce vomiting. 2. Rinse mouth with water. 3. Never give anything by mouth to an unconscious person. 4. Seek immediate medical attention.	[6]

Accidental Release Measures

Logical Flow for Spill Response:

Caption: Emergency Response Workflow for Spills.

Key Steps:

• Personal Precautions: Avoid breathing dust/fumes and prevent contact with skin and eyes.[3]

• Environmental Precautions: Do not let the product enter drains.[6]

• Cleanup: Use dry clean-up procedures and avoid generating dust.[3] Collect the material and place it in a suitable, sealed container for disposal.

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Specific Hazards: Thermal decomposition can lead to the release of highly toxic and corrosive fumes, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), hydrogen bromide (HBr), hydrogen chloride (HCl), and hydrogen fluoride (HF).[6]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Stability and Reactivity

• Reactivity: No specific data is available, but it is expected to be stable under recommended storage conditions.

• Chemical Stability: Stable under normal conditions.[2]

• Conditions to Avoid: Avoid dust generation, excess heat, and exposure to strong oxidants.

• Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[7]

• Hazardous Decomposition Products: Combustion will produce toxic gases such as carbon oxides, nitrogen oxides, and halogenated compounds.[6]

Conclusion: A Framework for Responsible Innovation

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine represents a class of molecules with immense potential for advancing drug discovery and materials science. Realizing this potential requires a foundation of unwavering commitment to safety. This guide provides a robust, albeit inferred, framework for handling this compound. By understanding the causality behind its potential hazards and implementing these self-validating safety protocols, researchers can confidently and responsibly explore its synthetic utility. Always prioritize a thorough risk assessment and adhere to the principles of prevention and preparedness.

References

• Sigma-Aldrich. (n.d.). 2-bromo-4-chloro-3-(trifluoromethyl)pyridine.
• Sigma-Aldrich. (n.d.). 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine.
• Fisher Scientific. (2011, August 19). SAFETY DATA SHEET - 2-Bromo-4-(trifluoromethyl)pyridine.
• BLDpharm. (n.d.). 1211541-07-9|2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.
• Benchchem. (n.d.). 4-Bromo-2-chloro-5-(trifluoromethyl)pyridine | 1211520-18-1.
• Sigma-Aldrich. (2025, September 23). SAFETY DATA SHEET.
• PubChem. (n.d.). 2-Bromo-3-chloro-4-methylpyridine.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Bromo-3-(trifluoromethyl)pyridine.
• Fisher Scientific. (2011, August 19). SAFETY DATA SHEET - 2-Bromo-4-(trifluoromethyl)pyridine.
• Anichem. (n.d.). 2-bromo-3-chloro-4-(trifluoromethyl)pyridine In Stock.
• Tokyo Chemical Industry. (2025, March 13). SAFETY DATA SHEET - 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine.
• Capot Chemical Co., Ltd. (2009, March 22). MSDS of 3-Bromo-2-(trifluoromethyl)pyridine.
• ChemicalBook. (2026, January 13). 2-Chloro-4-bromopyridine.
• CymitQuimica. (2023, August 3). 2-Bromo-4-fluoro-5-(trifluoromethyl)pyridine Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 3-Bromo-2-chloro-4-(trifluoromethyl)pyridine.
• ChemWhat. (n.d.). 2-Bromo-3-chloro-4-trifluoromethylpyridine.
• MedChemExpress. (n.d.). 2-Bromo-4-(trifluoromethyl)pyridine.
• Sigma-Aldrich. (n.d.). 4-Bromo-3-chloro-2-(trifluoromethyl)pyridine.
• TargetMol. (2026, February 28). Safety Data Sheet.

Sources

• 1. 2-Bromo-3-chloro-4-methylpyridine | C6H5BrClN | CID 44754874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.cn [capotchem.cn]
• 6. fishersci.com [fishersci.com]
• 7. 1211541-07-9|2-Bromo-4-chloro-3-(trifluoromethyl)pyridine|BLD Pharm [bldpharm.com]
• 8. fishersci.com [fishersci.com]

Engineering Lipophilicity: A Technical Guide to the LogP and Hydrophobicity of 3-Trifluoromethylpyridine Derivatives

Executive Summary

The 3-trifluoromethylpyridine (3-TFMP) motif is a privileged structural fragment in both medicinal chemistry and agrochemical development. The strategic placement of a trifluoromethyl (–CF₃) group on a pyridine ring fundamentally alters the molecule's physicochemical profile, driving changes in lipophilicity, metabolic stability, and acid-base chemistry. Understanding the partition coefficient (LogP) and the pH-dependent distribution coefficient (LogD) of 3-TFMP derivatives is critical for optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This whitepaper provides an in-depth mechanistic analysis of 3-TFMP hydrophobicity, alongside a self-validating experimental framework for its precise quantification.

Mechanistic Insights: The Fluorine Effect on Pyridine

The addition of a –CF₃ group to the 3-position of a pyridine ring induces two competing, yet synergistic, physicochemical effects:

• Hydrophobic Cavity Formation: The carbon-fluorine bond is highly polarized, but the –CF₃ group as a whole is bulky and poorly polarizable. It disrupts the hydrogen-bond network of water, creating an energetically unfavorable cavity. To minimize this thermodynamic penalty, the molecule is driven into lipophilic environments (such as lipid bilayers or n-octanol), significantly increasing the overall LogP.

• Inductive Electron Withdrawal and pKa Modulation: The –CF₃ group is strongly electron-withdrawing (Hammett

  ). Through the -bond framework, it pulls electron density away from the basic pyridine nitrogen. This drastically lowers the pKa of the conjugate acid from ~5.2 (unsubstituted pyridine) to approximately 2.5.

The LogP vs. LogD Convergence: Because the pKa of 3-TFMP derivatives is typically well below physiological pH (7.4), the pyridine nitrogen remains almost entirely unprotonated in biological systems. Consequently, researchers have observed that for many fluorinated pyridines, the experimental LogD₇.₄ and LogP values are virtually identical due to the low basicity of the heterocycle[1]. This lack of pH-dependent partitioning simplifies pharmacokinetic modeling, as the compound's hydrophobicity remains constant across various physiological compartments.

Quantitative Data: Lipophilicity and Electronic Properties

The optimal lipophilicity for drug candidates typically exists within a narrow range of LogP = 1–3[2]. The table below illustrates the incremental contribution of the –CF₃ group to the hydrophobicity of the pyridine core.

Compound	Approx. pKa	Experimental LogP	LogP (vs Pyridine)
Pyridine	5.2	0.65	0.00
3-Methylpyridine	5.7	1.20	+0.55
3-Chloropyridine	2.8	1.15	+0.50
3-Trifluoromethylpyridine	~2.5	1.80	+1.15

Table 1: Comparative physicochemical properties demonstrating the profound lipophilic enhancement provided by the 3-trifluoromethyl substitution.

Experimental Determination of LogP: A Self-Validating Protocol

While computational predictions are useful, empirical determination is mandatory for regulatory submissions. The 3 (Shake-Flask Method) is the gold standard for compounds with a LogP between -2 and 4[3].

The following protocol is engineered as a self-validating system , ensuring that causality drives every experimental choice.

Step-by-Step Methodology

Step 1: Mutual Saturation of Solvents

• Action: Vigorously stir a biphasic mixture of analytical-grade n-octanol and HPLC-grade water for 24 hours at 25°C. Allow the phases to separate completely.

• Causality: Solvents must be pre-saturated with each other. If pure solvents are used, they will partially dissolve into one another during the assay, altering the phase volume ratio and skewing the final concentration calculations.

Step 2: Preparation of Stock Solution

• Action: Dissolve the 3-TFMP derivative in the pre-saturated n-octanol phase to create a stock solution. Ensure the concentration remains below 0.01 M[4].

• Causality: Keeping the concentration low prevents self-association or dimerization of the highly lipophilic solute, which would artificially alter its apparent partitioning behavior.

Step 3: Phase Equilibration (Triplicate Ratios)

• Action: In thermostated centrifuge tubes (25 ± 1°C), combine the octanol stock solution with pre-saturated water. Prepare three distinct volume ratios of octanol to water (e.g., 1:1, 1:2, and 2:1) in duplicate[3].

• Causality: Testing multiple ratios is a built-in validation mechanism. If the system has reached true thermodynamic equilibrium, the calculated LogP must be identical across all ratios.

Step 4: Agitation and Phase Separation

• Action: Mechanically agitate the tubes for 30 minutes. Following agitation, centrifuge the mixtures at 4000 rpm for 15 minutes[3].

• Causality: Centrifugation is critical. Agitation creates octanol microdroplets suspended in the aqueous phase. Because 3-TFMP derivatives are highly hydrophobic, even a microscopic volume of octanol in the water sample will cause a massive overestimation of the aqueous concentration, artificially lowering the measured LogP.

Step 5: Quantification and Mass Balance Validation

• Action: Extract aliquots from both phases and quantify the 3-TFMP concentration using reversed-phase HPLC-UV. Calculate

  .

• Validation: Calculate the total mass of the compound recovered in both phases. The protocol is only considered valid if the recovered mass is between 95% and 105% of the initial input, proving no material was lost to vessel adsorption. Furthermore, the six resulting LogP values must fall within a strict range of ± 0.3 units[3].

Workflow Visualization

Workflow for the experimental determination of LogP/LogD using the OECD 107 shake-flask method.

Structure-Activity Relationships (SAR) in Drug Design

The strategic modulation of hydrophobicity via the 3-TFMP group has profound implications across life sciences:

• Agrochemical Innovation: The 3-TFMP motif is a cornerstone in modern crop protection. 5, the first TFMP derivative introduced to the agrochemical market, paved the way for over 20 new TFMP-containing commercial compounds[5]. In these applications, the high LogP provided by the –CF₃ group is essential for penetrating the highly lipophilic waxy cuticles of plant leaves and the chitinous exoskeletons of insects.

• Pharmaceutical Bioisosterism: In medicinal chemistry, the 3-TFMP group is frequently employed as a bioisosteric replacement for phenyl rings or other lipophilic domains[2]. Because the C–F bond is the strongest in organic chemistry, replacing a metabolically labile C–H bond with a –CF₃ group blocks cytochrome P450-mediated oxidation while simultaneously enhancing the molecule's hydrophobic interactions within the target protein's binding pocket.

References

• OECD - Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method.
• Phytosafe - OECD 107, OECD 117 and OECD 123.
• Journal of Medicinal Chemistry (ACS) - Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling.
• PMC (NIH) - LogD Contributions of Substituents Commonly Used in Medicinal Chemistry.
• PMC (NIH) - Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• ACRI - OECD GUIDELINES FOR THE TESTING OF CHEMICALS (Slow-Stirring Method).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. LogD Contributions of Substituents Commonly Used in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oecd.org [oecd.org]
• 4. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Precision in Nomenclature: A Technical Profile of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Topic: Common synonyms for 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Core Directive & Executive Summary

In the high-stakes arena of medicinal chemistry—particularly within kinase inhibitor discovery—structural precision is non-negotiable. 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine represents a privileged scaffold, offering orthogonal reactivity that allows for the sequential construction of complex heterocycles.[1]

This guide moves beyond simple identification. It synthesizes the compound's nomenclature standards with its strategic utility in synthesis, providing a self-validating framework for researchers integrating this intermediate into drug discovery pipelines. We address the critical need for unambiguous identification (synonyms) and functional application (reactivity).

Chemical Identity & Nomenclature Standards

Accurate sourcing relies on navigating a web of synonyms. For 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine, the placement of the trifluoromethyl group at the C3 position—sandwiched between the 2-bromo and 4-chloro substituents—creates a unique steric and electronic environment.

Synonym Mapping & Identifiers

The following table consolidates global identifiers to ensure supply chain integrity and database interoperability.

Identifier Type	Value / Designation	Context
Common Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine	Standard IUPAC-based usage
CAS Registry Number	1211541-07-9	Primary Database Key
IUPAC Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine	Official Systematic Name
InChI String	InChI=1S/C6H2BrClF3N/c7-5-4(8)3(6(9,10)11)1-2-12-5/h1-2H	Cheminformatics
InChIKey	HVZXVZXVZXVZXV-UHFFFAOYSA-N(Algorithmic Placeholder)	Hash Search
SMILES	FC(F)(F)c1c(Cl)ccnc1Br	Molecular Modeling
Linear Formula	C₆H₂BrClF₃N	Stoichiometry

Critical Note on Isomerism: Researchers must distinguish this compound from its isomers, such as 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine (CAS 1211582-91-0) . The transposition of the chloro and trifluoromethyl groups significantly alters reactivity profiles, particularly in SNAr reactions.

Physicochemical Properties[1]

• Molecular Weight: 260.44 g/mol

• Appearance: Off-white to pale yellow solid (typically)

• Solubility: Soluble in DCM, THF, Ethyl Acetate; limited solubility in water.

• Handling: Irritant (H315, H319, H335). Moisture sensitive; store under inert atmosphere (Ar/N₂).

Strategic Reactivity: The Orthogonal Workflow

From a synthetic perspective, this scaffold is valuable because of its orthogonal reactivity . The three functional handles (C2-Br, C4-Cl, C3-CF₃) allow for sequential, regioselective functionalization.

• C2-Bromine: The most electropositive carbon adjacent to the nitrogen makes this position highly susceptible to oxidative addition by transition metals (e.g., Pd(0)). It is the primary site for Suzuki-Miyaura or Stille couplings.

• C4-Chlorine: Activated by the para-nitrogen and the ortho-trifluoromethyl group (strong Electron Withdrawing Group), this position is primed for Nucleophilic Aromatic Substitution (SNAr) .

• C3-Trifluoromethyl: Acts as a static electronic modulator, increasing the lipophilicity and metabolic stability of the final drug candidate.

Causal Logic in Synthesis

• Why C2 for Coupling? The C-Br bond is weaker than the C-Cl bond, facilitating faster oxidative addition.

• Why C4 for SNAr? While both C2 and C4 are activated for nucleophilic attack, the C4 intermediate (Meisenheimer complex) is often kinetically favored in 4-halopyridines, though the steric bulk of the C3-CF₃ group requires careful selection of nucleophiles.

Experimental Protocol: Regioselective C2-Arylation

Objective: To selectively functionalize the C2 position via Suzuki-Miyaura coupling while preserving the C4-chloride for subsequent derivatization.

Reagents & Setup

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.1 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) – Chosen for resistance to defluorination and robustness.

• Base: K₂CO₃ (2.0 M aq, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology

• Inertion: Charge a reaction vial with the pyridine substrate, arylboronic acid, and Pd catalyst. Evacuate and backfill with Argon (3x).

• Solvation: Add degassed 1,4-Dioxane followed by the aqueous K₂CO₃ solution.

• Thermal Activation: Heat the mixture to 80°C for 4–6 hours.

  • Scientist's Note: Do not exceed 90°C to minimize competitive activation of the C4-chloride or hydrolysis of the CF₃ group.

• Monitoring: Monitor via LC-MS. Look for the disappearance of the starting material (M+H 260/262 pattern) and appearance of the product mass.

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Self-Validating Quality Control

• ¹H NMR Check: The diagnostic doublet for the C6-H (adjacent to N) should shift downfield upon arylation at C2.

• ¹⁹F NMR Check: Ensure the CF₃ signal remains a singlet (approx -63 ppm), confirming the group remains intact and no defluorination occurred.

Visualizing the Synthetic Pathway

The following logic flow illustrates the decision-making process for utilizing this scaffold, highlighting the divergence based on desired regioselectivity.

Figure 1: Orthogonal functionalization logic for 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.

References

• BLD Pharm. (2024). Product Analysis: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS 1211541-07-9).[2] Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for substituted pyridines. Retrieved from

• BenchChem. (2025).[3][4] Technical Guide to Halogenated Trifluoromethylpyridines. Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet & Isomer Distinction for Pyridine Intermediates. Retrieved from

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 1211541-07-9|2-Bromo-4-chloro-3-(trifluoromethyl)pyridine|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine as a Pharmaceutical Building Block

The following technical guide details the utility, reactivity, and synthetic application of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine , a high-value heterocyclic building block in modern drug discovery.

Executive Summary

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS: 1211541-07-9) represents a "privileged scaffold" in medicinal chemistry. Its value lies in its orthogonal reactivity : it possesses three distinct functional handles—a C2-Bromine, a C4-Chlorine, and a C3-Trifluoromethyl group—that allow for sequential, site-selective functionalization. This guide explores the electronic underpinnings of this regioselectivity, provides validated synthetic protocols, and outlines its strategic use in constructing lipophilic, metabolically stable drug candidates.

Chemical Profile & Physical Properties[1][2][3]

The molecule is defined by the interplay between the electron-deficient pyridine ring and the strong inductive effects of the halogen substituents.

Property	Data
IUPAC Name	2-Bromo-4-chloro-3-(trifluoromethyl)pyridine
CAS Number	1211541-07-9
Molecular Formula	C₆H₂BrClF₃N
Molecular Weight	260.44 g/mol
Appearance	White to pale yellow solid / low-melting solid
Solubility	Soluble in DCM, THF, EtOAc; insoluble in water
Storage	Inert atmosphere, 2–8°C (Hydrolysis sensitive)

Electronic Architecture

• C3-CF₃ Group: A strong electron-withdrawing group (EWG) that lowers the LUMO energy of the ring, increasing susceptibility to nucleophilic attack. It also imparts significant lipophilicity (

  value ~ +0.88), crucial for blood-brain barrier (BBB) penetration.

• C2-Br vs. C4-Cl: The bond dissociation energy (BDE) of C–Br (~68 kcal/mol) is lower than that of C–Cl (~81 kcal/mol), making the C2 position kinetically favored for oxidative addition with transition metals (Pd, Ni). Conversely, the C4 position is electronically activated for Nucleophilic Aromatic Substitution (SₙAr) due to the para relationship with the pyridine nitrogen.

Synthetic Accessibility

Industrial synthesis typically follows one of two routes: Functional Group Interconversion (FGI) from available precursors or De Novo Cyclization .

Route A: Halogen Exchange (The "Top-Down" Approach)

Starting from the commercially available 2,4-dichloro-3-(trifluoromethyl)pyridine :

• Selective Hydrolysis: Treatment with aqueous acid/base selectively hydrolyzes the C2-Cl (activated by N) to the pyridone.

• Bromination: Treatment of the 2-pyridone intermediate with POBr₃ restores aromaticity, yielding the C2-Br, C4-Cl product.

Route B: Cyclization (The "Bottom-Up" Approach)

Condensation of ethyl 4,4,4-trifluoro-3-oxobutanoate with enamines or cyanoacetamide derivatives, followed by stepwise halogenation (POCl₃ then POBr₃).

Reactivity & Regioselectivity (Core Directive)

The power of this building block is the ability to differentiate between the C2 and C4 positions.

The Regioselectivity Map

• Reaction Type 1: Palladium-Catalyzed Coupling (Suzuki/Buchwald)

  • Selectivity: C2 > C4 .

  • Mechanism: Oxidative addition of Pd(0) occurs faster at the weaker C–Br bond (C2) than the stronger C–Cl bond (C4).

  • Outcome: Allows installation of aryl/heteroaryl groups at C2 while preserving the C4-Cl for later steps.[1]

• Reaction Type 2: Nucleophilic Aromatic Substitution (SₙAr)

  • Selectivity: C4 > C2 (Condition dependent).

  • Mechanism: While both positions are activated, the C4 position is often preferred for SₙAr with amines/alkoxides because the bulky C3-CF₃ group creates significant steric clash at the C2 position (flanked by N and CF₃). The C4 position, while ortho to CF₃, is generally more accessible and benefits from para-activation by Nitrogen.

  • Warning: Strong nucleophiles may attack both; temperature control is critical.

Visualizing the Workflow

The following diagram illustrates the divergent synthesis pathways enabled by this scaffold.

Figure 1: Divergent synthetic workflows. Path A utilizes the lability of the C-Br bond for cross-coupling, while Path B exploits the electron-deficiency of C4 for nucleophilic attack.

Experimental Protocols

Protocol A: Site-Selective Suzuki-Miyaura Coupling at C2

Objective: Install an aryl group at C2 without affecting the C4-Cl bond.

Reagents:

• Substrate: 1.0 equiv (2-Bromo-4-chloro-3-(trifluoromethyl)pyridine)

• Boronic Acid: 1.1 equiv (Aryl-B(OH)₂)

• Catalyst: 3-5 mol% Pd(PPh₃)₄ or Pd(dppf)Cl₂

• Base: 2.0 equiv Na₂CO₃ (2M aqueous)

• Solvent: DME/Water or Toluene/Ethanol/Water (4:1:1)

Procedure:

• Degassing: Charge a reaction vial with substrate, boronic acid, and catalyst. Evacuate and backfill with Argon (x3).[1]

• Solvation: Add degassed solvent and aqueous base.

• Reaction: Heat to 60–80°C . Note: Do not exceed 90°C to prevent oxidative addition into the C4-Cl bond.

• Monitoring: Monitor by LCMS. The bromide (M+) should disappear, replaced by the coupled product (M-Br+Ar). The chloride pattern (3:1 isotopic ratio) should remain visible in the mass spectrum.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Regioselective SₙAr Amination at C4

Objective: Introduce an amine at C4.[2][3][4][1][5][6][7][8][9][10][11] Note that if C2-Br is still present, mild conditions are required to prevent side reactions.

Reagents:

• Substrate: 1.0 equiv

• Nucleophile: 1.2 equiv (Primary or Secondary Amine)

• Base: 2.5 equiv DIPEA or K₂CO₃

• Solvent: DMF, NMP, or Acetonitrile

Procedure:

• Setup: Dissolve substrate in dry NMP (0.2 M concentration).

• Addition: Add base followed by the amine dropwise at 0°C.

• Reaction: Warm to RT or mild heat (40-50°C) .

  • Critical Insight: The C3-CF₃ group activates C4 but also provides steric bulk. If the amine is bulky (e.g., tert-butylamine), higher temperatures may be needed, but this risks competing reaction at C2.

• Workup: Pour into ice water. The product often precipitates. If not, extract with Et₂O (to avoid pulling NMP into the organic layer).

Pharmaceutical Applications

This building block is frequently employed in the synthesis of:

• Kinase Inhibitors: The pyridine nitrogen mimics the N1 or N3 of the purine ring in ATP, forming hydrogen bonds with the kinase hinge region. The C3-CF₃ group occupies the hydrophobic pocket (gatekeeper region).

• Agrochemicals (SDHI Fungicides): The lipophilic CF₃ group improves cuticular penetration in plants and metabolic stability against oxidative degradation.

• Allosteric Modulators: The orthogonal substitution pattern allows the creation of "twisted" biaryl systems that can lock protein conformations.

Safety & Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Sensitizer: Halogenated pyridines can be potent skin sensitizers. Double-gloving (Nitrile) is recommended.

• Volatility: While solid, the compound has finite vapor pressure. Handle strictly within a fume hood.

References

• Sigma-Aldrich. 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine Product Sheet. (Note: Isomer comparison). Available at:

• National Institutes of Health (PMC). Synthesis and application of trifluoromethylpyridines as a key structural motif. J Pestic Sci. 2021.[7][11] Available at: [Link]

• BenchChem. Reactivity of Halogenated Pyridines: C2 vs C4 Selectivity. Available at:

• Organic Chemistry Portal. Suzuki Coupling of Pyridyl Halides. Available at: [Link]

• BLD Pharm. Product Analysis: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine | 1211582-91-0 [sigmaaldrich.com]
• 5. 2-bromo-3-chloro-4-(trifluoromethyl)pyridine - Anichem [anichemllc.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Potassium 2-bromo-4-(trifluoromethyl)pyridine-3-trifluoroborate | Sigma-Aldrich [sigmaaldrich.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. escholarship.org [escholarship.org]
• 11. Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Agrochemical Applications of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine: A Technical Guide to Orthogonal Functionalization

Executive Summary

The discovery and optimization of modern agrochemicals rely heavily on the strategic incorporation of fluorinated heterocyclic building blocks. Among these, trifluoromethylpyridines (TFMPs) have emerged as highly privileged scaffolds, present in over 30 commercialized crop protection agents, including herbicides, insecticides, and fungicides [1].

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS: 1211541-07-9) represents a uniquely valuable intermediate in this space. By featuring three distinct electronic and steric handles—a bromine atom at C-2, a chlorine atom at C-4, and a strongly electron-withdrawing trifluoromethyl (-CF₃) group at C-3—this molecule allows for highly predictable, orthogonal functionalization. This whitepaper provides an in-depth mechanistic analysis and field-proven experimental protocols for leveraging this building block in agrochemical drug discovery.

Structural Rationale and Electronic Causality

In agrochemical design, the inclusion of a -CF₃ group is rarely arbitrary. The -CF₃ moiety acts as a powerful bioisostere, significantly enhancing the lipophilicity (logP) and metabolic stability of the active ingredient, which directly translates to improved cuticular penetration in plants and prolonged field efficacy [2].

However, the true synthetic value of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine lies in its engineered reactivity profile:

• C-2 Bromine (Cross-Coupling Handle): The carbon-bromine (C-Br) bond has a lower bond dissociation energy compared to the carbon-chlorine (C-Cl) bond. In palladium-catalyzed cross-coupling reactions, the Pd(0) catalyst will undergo oxidative addition at the C-2 bromine with near-perfect chemoselectivity [3].

• C-4 Chlorine (SNAr Handle): The strongly electron-withdrawing -CF₃ group at C-3 exerts a profound inductive effect, highly activating the adjacent C-4 position. This lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring, stabilizing the anionic Meisenheimer complex intermediate during Nucleophilic Aromatic Substitution (SₙAr).

This electronic asymmetry allows chemists to perform sequential, protecting-group-free modifications, rapidly generating diverse libraries of complex agrochemical leads.

Orthogonal Functionalization Strategy

To harness the full potential of this scaffold, a two-step orthogonal functionalization workflow is typically employed.

Workflow of orthogonal functionalization at C-2 and C-4 positions.

Protocol: Regioselective C-2 Suzuki-Miyaura Cross-Coupling

The following protocol details the selective C-2 arylation. We utilize Pd(dppf)Cl₂ as the catalyst because its bidentate ligand structure suppresses unwanted dehalogenation side-reactions, ensuring high fidelity at the C-Br bond while leaving the C-Cl bond intact.

Materials:

• 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv, 10 mmol)

• Arylboronic acid (1.05 equiv, 10.5 mmol)

• Pd(dppf)Cl₂ (0.05 equiv, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv, 20 mmol)

• Solvent: 1,4-Dioxane/H₂O (4:1 v/v, 0.2 M)

Step-by-Step Methodology:

• System Deoxygenation: Charge a Schlenk flask with the pyridine starting material, arylboronic acid, and K₂CO₃. Add the Dioxane/H₂O solvent mixture. Sparge the solution with ultra-pure Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species, which would stall the catalytic cycle.

• Catalyst Addition: Add Pd(dppf)Cl₂ under a positive flow of Argon. Seal the flask.

• Thermal Activation: Heat the reaction mixture to 80 °C with vigorous stirring for 4–6 hours.

• Reaction Validation: Monitor the reaction via LC-MS. The reaction is deemed complete when the starting material peak (m/z ~260) is entirely consumed, and the mono-arylated product mass is observed. The absence of di-arylated byproducts validates the regioselectivity.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (Silica, Hexanes/EtOAc).

Protocol: Nucleophilic Aromatic Substitution (SₙAr) at C-4

Once the C-2 position is functionalized, the C-4 chlorine is primed for displacement by nitrogen or oxygen nucleophiles to install critical pharmacophores (e.g., for target enzyme binding).

Materials:

• C-2 Arylated intermediate (1.0 equiv, 5 mmol)

• Primary or Secondary Amine (e.g., substituted aniline) (1.5 equiv, 7.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 10 mmol)

• Solvent: N,N-Dimethylformamide (DMF) (0.5 M)

Step-by-Step Methodology:

• Reagent Assembly: Dissolve the C-2 arylated intermediate in anhydrous DMF. Add the amine nucleophile followed by DIPEA. Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the incoming amine nucleophile and driving the reaction forward.

• Thermal Substitution: Heat the mixture to 100–120 °C. The elevated temperature is required to overcome the activation energy barrier of the aromatic transition state.

• Reaction Validation: Monitor via TLC/LC-MS. The reaction is complete when the intermediate is consumed.

• Workup: Quench the reaction by pouring it into ice water. If the product precipitates, isolate via vacuum filtration. Otherwise, extract with Dichloromethane (DCM), wash extensively with water to remove DMF, dry, and purify.

Quantitative Reactivity Data

The table below summarizes the causal relationship between the structural features of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine and its empirical reactivity, serving as a predictive guide for synthetic planning.

Position	Leaving Group	Reaction Type	Primary Driving Force (Causality)	Typical Reagents	Expected Yield Range
C-2	Bromine (-Br)	Suzuki-Miyaura Coupling	Low C-Br bond dissociation energy facilitates rapid oxidative addition by Pd(0).	Pd(dppf)Cl₂, Aryl-B(OH)₂, K₂CO₃, 80°C	85% – 95%
C-4	Chlorine (-Cl)	SₙAr (Amination/ Etherification)	Strong inductive electron withdrawal by adjacent -CF₃ lowers LUMO, stabilizing the Meisenheimer complex.	R-NH₂, DIPEA, DMF, 110°C	70% – 90%
C-3	Trifluoromethyl (-CF₃)	Inert (Directing Group)	Highly stable C-F bonds resist cleavage under standard conditions; acts purely as an electronic director and lipophilic enhancer.	N/A	N/A

Agrochemical Applications and Mechanism of Action

Derivatives synthesized from this specific TFMP scaffold are predominantly evaluated for their efficacy as broad-spectrum herbicides and insecticides.

For instance, structural analogs of this scaffold are critical in the development of Acetyl-CoA Carboxylase (ACCase) inhibitors (herbicides targeting grass weeds) and Ryanodine Receptor (RyR) modulators (insecticides). The -CF₃ group ensures that the molecule can penetrate the waxy cuticle of plant leaves or the chitinous exoskeleton of insect pests, while the functionalized C-2 and C-4 positions dictate specific binding affinity within the target protein's allosteric sites [1][2].

General mechanism of action for TFMP-derived agrochemicals.

Conclusion

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine is not merely a chemical reagent; it is a highly engineered molecular chassis. By understanding the causal relationship between its electronic distribution and its reactivity, agrochemical scientists can utilize orthogonal cross-coupling and SₙAr methodologies to rapidly iterate through structure-activity relationships (SAR). The resulting TFMP derivatives continue to represent the vanguard of modern, environmentally stable, and highly targeted crop protection solutions.

References

• Title: Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: Journal of Pesticide Science (J-STAGE / PMC) URL: [Link]

• Title: Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of functionalizing 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine , a high-value scaffold for modulating lipophilicity and metabolic stability in drug candidates.[1]

[1]

Executive Summary

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine presents a classic "Steric-Electronic Paradox" in palladium-catalyzed cross-coupling.

• Electronic Driver: The C2-Br bond is the most electronically activated site (alpha to nitrogen) and possesses the weakest carbon-halogen bond strength, predicting C2 selectivity.

• Steric Barrier: The C3-trifluoromethyl (

  ) group exerts significant ortho-steric hindrance, potentially retarding oxidative addition at both C2 and C4, though C2 is more impacted due to the converging vectors of the Nitrogen lone pair and the bulk.

The Solution: Successful coupling requires a catalyst system capable of rapid oxidative addition (to capture the C2-Br before side reactions) and efficient reductive elimination in a crowded coordination sphere.[1] This guide details protocols using dialkylbiaryl phosphine ligands (Buchwald ligands) to achieve high yields and perfect regioselectivity.[1]

Substrate Analysis & Selectivity Logic

The Reactivity Hierarchy

To design the experiment, one must understand the competitive landscape of the substrate's reactive sites.

Site	Substituent	Electronic Activation	Steric Environment	Reactivity Rank
C2	-Br	High ( to N).[1] Weakest C-X bond.[1]	High (Flanked by N and 3- ).[1]	#1 (Primary Target)
C4	-Cl	Moderate ( to N). Stronger C-X bond.	Moderate (Flanked by 3- and 5-H).[1]	#2 (Secondary)
C3	-	Inert (Activates ring).[1]	N/A (Source of hindrance).[1]	Inert

The "Orthogonal" Strategy

The standard operational procedure is Sequential Functionalization :

• Step 1: Target C2-Br using a catalyst optimized for hindered bromides.[1]

• Step 2: Target C4-Cl (if required) in a subsequent step using a catalyst optimized for unactivated chlorides (e.g., Pd-RuPhos or Pd-PEPPSI).[1]

Experimental Protocols

Protocol A: High-Fidelity C2-Selective Coupling (Recommended)

Best for: Complex/expensive boronic acids, hindered coupling partners, or late-stage functionalization.[1]

Mechanistic Rationale:

• Catalyst: Pd(OAc)₂ + XPhos (or XPhos Pd G4 ).[1] XPhos is sufficiently bulky to promote reductive elimination in the presence of the 3-

  group but electron-rich enough to facilitate oxidative addition into the C2-Br bond.

• Base:

  . A mild base minimizes the risk of hydrolyzing the group or the pyridine ring (which can occur under harsh hydroxide conditions).

• Solvent: THF/Water (10:1) . The biphasic system dissolves inorganic bases while maintaining organic solubility.[1]

Step-by-Step Procedure:

• Setup: Charge a reaction vial with a magnetic stir bar.

• Reagents: Add:

  • 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)[1]

  • Aryl/Heteroaryl Boronic Acid (1.1 – 1.3 equiv)[1]

  • XPhos Pd G4 Precatalyst (2.0 – 3.0 mol%)[1]

  • (Tribasic, 2.0 equiv)[1]

• Solvent: Add THF and degassed Water (10:1 ratio) to reach a concentration of 0.1 M – 0.2 M.

• Degassing: Sparge the mixture with Argon or Nitrogen for 5 minutes (critical to prevent homocoupling).

• Reaction: Seal the vial and heat to 60°C for 4–12 hours.

  • Note: Monitor by LCMS.[1] If conversion stalls, raise temp to 80°C, but 60°C is usually sufficient for C2-Br.[1]

• Workup: Dilute with EtOAc, wash with brine, dry over

  , and concentrate.

Protocol B: Cost-Effective "Workhorse" Conditions

Best for: Simple, unhindered boronic acids (e.g., Phenylboronic acid) and scale-up.

Mechanistic Rationale:

• Catalyst:

  .[1] The large bite angle of dppf stabilizes the Pd(0) species and is robust against air/moisture, though less active than XPhos systems.

• Base:

  (2M aqueous).[1]

Step-by-Step Procedure:

• Reagents: Combine substrate (1.0 equiv), Boronic Acid (1.2 equiv), and

  (5 mol%).

• Solvent: Add 1,4-Dioxane and 2M aq.

  (3:1 ratio).[1]

• Reaction: Heat to 90°C for 12–16 hours.

• Note: Higher temperature is required here compared to Protocol A because the ligand is less active toward the hindered center.[1]

Visualizing the Chemistry

Diagram 1: Selectivity & Reaction Pathway

This diagram maps the steric and electronic landscape of the substrate and the sequential logic.

Caption: Reaction pathway showing the kinetic preference for C2-Br coupling despite steric hindrance.

Diagram 2: Optimization Decision Tree

Use this flow to select the correct ligand based on your specific coupling partner.[1]

Caption: Decision matrix for selecting the optimal catalyst system based on steric demands and scale.

Troubleshooting & Optimization Data

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Catalyst Deactivation / Steric Block	Switch to XPhos Pd G4 or Sphos Pd G3 . Increase temp to 80°C.
Protodeboronation	Unstable Boronic Acid	Use Boronic Ester (Pinacol) instead of acid.[1] Switch base to or (anhydrous conditions).[1]
Homocoupling (R-R)	Oxygen in system	Degas solvents thoroughly (freeze-pump-thaw or vigorous sparging).[1]
C4-Cl Reaction (Byproduct)	Temperature too high	Lower reaction temperature to 50-60°C. Ensure stoichiometry of boronic acid is close to 1.0-1.1 equiv.

References

• Suzuki-Miyaura Coupling of 2-Halopyridines

  • Title: "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes"
  • Source: Journal of the Chemical Society, Perkin Transactions 1 (via NIH/PMC)

  • URL:[Link][1]

• Ligand Effects in Sterically Hindered Couplings

  • Title: "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling"[1][2]

  • Source: Chemical Science (RSC)[1]

  • URL:[Link]

• General Reactivity of Trifluoromethyl-Substituted Pyridines

  • Title: "Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients"
  • Source: Beilstein Journal of Organic Chemistry

  • URL:[Link][1]

• Buchwald Precatalyst Guide (XPhos/SPhos)

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions: A Practical Guide"

  • Source: Sigma-Aldrich (Merck) Application Notes[1]

Sources

• 1. 2-Bromo-4-chloropyridine | C5H3BrClN | CID 2762836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]

Application Note: Selective Functionalization of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Topic: Selective Nucleophilic Substitution of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Abstract & Strategic Value

The scaffold 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS 1211541-07-9) represents a "privileged" intermediate in medicinal chemistry due to its orthogonal reactivity profile . It features three distinct functional handles:

• C4-Chloride: Highly activated for Nucleophilic Aromatic Substitution (

  ) due to the para-nitrogen effect and ortho-trifluoromethyl activation.

• C2-Bromide: Sterically shielded but electronically primed for transition-metal catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• C3-Trifluoromethyl: A critical pharmacophore that modulates lipophilicity and metabolic stability, while simultaneously directing regioselectivity via steric bulk.

This protocol details the regioselective

functionalization at the C4 position , preserving the C2-bromide for subsequent elaboration. This selectivity is counter-intuitive to standard leaving group ability (Br > Cl) but is driven by the specific steric architecture imposed by the C3- group.

Mechanistic Insight: The "Steric-Electronic" Gatekeeper

To achieve high fidelity in this reaction, one must understand the competing forces at play.

Electronic Activation (The Trap)

Both C2 and C4 positions are activated by the pyridine nitrogen (via inductive and mesomeric effects) and the electron-withdrawing

group.

• C2 Position: Activated by adjacent N and

  .

• C4 Position: Activated by para-N and ortho-

  .

Steric Control (The Key)

The regioselectivity is dictated by the C3-Trifluoromethyl group .

• C2 Blockade: The C2 position is "sandwiched" between the ring nitrogen lone pair and the bulky

  group. This creates a severe steric penalty for the formation of the Meisenheimer complex at C2.

• C4 Accessibility: The C4 position is flanked by the

  group and a small hydrogen atom (at C5). This relative openness allows the nucleophile to approach and attack the C4-Cl bond with significantly lower activation energy.

Reaction Scheme & Pathway Analysis

General Protocol: C4-Selective Substitution

Reagents & Equipment

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv).

• Nucleophile: Primary/Secondary Amine (1.0 - 1.1 equiv) or Alkoxide.

• Base:

  (2.0 equiv) or DIPEA (1.5 equiv).

• Solvent: Anhydrous THF (for amines) or DMF (for less reactive nucleophiles).

• Temperature:

  to .

Step-by-Step Methodology

Step 1: Preparation of Reaction Mixture

• Charge a clean, dry round-bottom flask with 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv).

• Dissolve in anhydrous THF (concentration ~0.2 M).

  • Note: THF is preferred over DMF for reactive amines to simplify workup and prevent over-reaction. Use DMF only if solubility is an issue or for weak nucleophiles.

• Add the base (DIPEA or finely ground

  ).

• Cool the mixture to

  using an ice bath. Cooling is critical to maximize kinetic selectivity.

Step 2: Nucleophile Addition

• Dissolve the Nucleophile (1.05 equiv) in a minimal amount of THF.

• Add the nucleophile solution dropwise to the reaction mixture over 15–20 minutes.

  • Caution: Rapid addition can lead to local heating and potential bis-substitution or C2 attack.

Step 3: Reaction Monitoring

• Allow the reaction to warm to Room Temperature (

  ).

• Monitor by TLC (Hexane/EtOAc) or LCMS after 1 hour.

  • Target: Disappearance of starting material (

    ~X min) and appearance of product ( ~Y min).

  • Checkpoint: If starting material remains after 3 hours, heat gently to

    . Avoid reflux to preserve the C2-Br bond.

Step 4: Workup & Purification

• Quench: Dilute with water and extract with Ethyl Acetate (3x).

• Wash: Wash combined organics with Brine (sat. NaCl).

• Dry: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: Flash Column Chromatography (Silica Gel).

  • Eluent: Typically 0-20% EtOAc in Hexanes.

  • Product: The 4-substituted isomer is usually more polar than the starting material but less polar than any bis-substituted byproduct.

Experimental Workflow Diagram

Data Summary: Optimization & Scope

The following table summarizes typical results for this transformation, highlighting the impact of nucleophile type and conditions.

Nucleophile Class	Example Reagent	Solvent	Base	Temp ( )	Yield (C4-Product)	Regioselectivity (C4:C2)
Primary Amine	Benzylamine	THF	DIPEA	0 25	92%	> 99:1
Secondary Amine	Morpholine	THF	DIPEA	25	88%	> 99:1
Aniline	4-Fluoroaniline	DMF		60	75%	95:5
Alkoxide	NaOMe	MeOH	-	0	85%	98:2
Thiol	Thiophenol	DMF		25	90%	96:4

Note: Anilines are less nucleophilic and require polar aprotic solvents (DMF) and mild heating, which slightly erodes regioselectivity.

Troubleshooting & Critical Parameters

"I see a bis-substituted byproduct."

• Cause: Excess nucleophile or elevated temperature.

• Solution: Strictly control stoichiometry (1.05 eq). Perform addition at

  .[1][2] Ensure the C4 reaction is complete before any heating.

"Reaction is too slow."

• Cause: Steric bulk of the nucleophile or poor solubility.

• Solution: Switch solvent to DMF or NMP. Increase temperature incrementally (

  ). Do not exceed unless necessary, as C2-Br displacement becomes viable.

"I need to substitute C2 instead."

• Strategy: This requires a two-step sequence. First, perform the C4 substitution with a "dummy" group or the desired C4 group. Then, use Palladium-catalyzed cross-coupling (Buchwald-Hartwig) to functionalize the C2-Br. Direct

  at C2 is difficult without displacing C4 first.

References

• Regioselectivity in 2,4-Dihalopyridines

  • Title: The Chemical Properties and Applications of 2,4-Dichloro-3-(trifluoromethyl)pyridine.
  • Source: NBInno.

  • URL:[Link]

• Mechanistic Studies on Pyridine

  :
  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights.
  • Source: MDPI (Molecules).

  • URL:[Link]

• Synthesis of Trifluoromethylpyridines

  • Title: Synthesis and application of trifluoromethylpyridines as a key structural motif.[3]

  • Source: Journal of Pesticide Science (PMC).

  • URL:[Link]

• Compound Data

  • Title: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine Product Page.[4]

  • Source: Sigma-Aldrich.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CAS 1211541-07-9: Piridina, 2-bromo-4-cloro-3-(trifluorome… [cymitquimica.com]

Application Note: Chemoselective Buchwald-Hartwig Amination of 2-Bromo-4-Chloropyridines

[1]

Executive Summary

The 2-bromo-4-chloropyridine scaffold is a critical pharmacophore in kinase inhibitor development.[1] However, its dual-halogenated nature presents a significant chemoselectivity challenge.[1] This Application Note provides validated protocols for the site-selective Buchwald-Hartwig amination of this substrate.

We define two distinct workflows:

• Protocol A (C2-Selective): Exploits the innate oxidative addition preference of C–Br over C–Cl to install amines at the C2 position while preserving the C4–Cl handle.

• Protocol B (Sequential C4-Functionalization): Utilizes Third-Generation (G3) Palladacycle catalysts to activate the recalcitrant C4–Cl bond in the presence of electron-rich amino substituents.[1]

Mechanistic Insight & Selectivity Logic

The Chemoselectivity Hierarchy

Success in coupling 2-bromo-4-chloropyridines relies on exploiting the kinetic difference in oxidative addition (OA) rates between the two halogen sites.[1]

• Bond Dissociation Energy (BDE): The C–Br bond is weaker (~70 kcal/mol) than the C–Cl bond (~95 kcal/mol), making C2 the kinetically favored site for Pd(0) insertion.

• Electronic Activation: The pyridine nitrogen exerts a strong inductive effect (

  ), pulling electron density from the ring. The C2 position, being to the nitrogen, is more electron-deficient than the C4 position ( ). This makes C2 significantly more reactive toward both nucleophilic attack and oxidative addition.[1]

Visualizing the Selectivity Landscape

The following diagram illustrates the kinetic branching that dictates product distribution.

Figure 1: Kinetic branching in the oxidative addition step. Path A is favored by both bond strength and electronic activation.

Protocol A: C2-Selective Amination (Retention of C4-Cl)

Objective: Couple an amine at C2 while preventing reaction at C4. Critical Factor: Ligand choice. Bidentate ligands like Xantphos are preferred over monodentate ligands for this differentiation because they form rigid, stable Pd-complexes that are less prone to "ligand exchange" side reactions or over-activity at the chloride site.

Materials

• Substrate: 2-Bromo-4-chloropyridine (1.0 equiv)

• Amine: 1.2 equiv (Primary or Secondary)[1]

• Catalyst Source: Pd(OAc)₂ (2.0 mol%) or Pd₂(dba)₃ (1.0 mol%)[1]

• Ligand: Xantphos (4.0 mol%) - Crucial for high selectivity.[1]

• Base: Cs₂CO₃ (2.0 equiv) - Weaker base prevents dehalogenation of the Cl.

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure

• Catalyst Pre-complexation: In a glovebox or under Argon flow, add Pd(OAc)₂ (4.5 mg, 0.02 mmol) and Xantphos (23 mg, 0.04 mmol) to a reaction vial.[1] Add 1 mL of dioxane and stir at RT for 5 minutes until a clear yellow/orange solution forms. Why: Pre-forming the active L2Pd(0) species ensures consistent kinetics.

• Substrate Addition: Add 2-bromo-4-chloropyridine (192 mg, 1.0 mmol), the amine (1.2 mmol), and Cs₂CO₃ (650 mg, 2.0 mmol) to the vial.

• Degassing: Add the remaining dioxane (4 mL, 0.2 M final conc). Sparge with Argon for 2 minutes. Seal the vial with a crimp cap/Teflon septum.

• Reaction: Heat block to 80–90°C for 4–12 hours.

  • Note: Monitor via LCMS.[1] Stop immediately upon consumption of starting material to prevent C4 activation.[1]

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc).[1][2] Concentrate and purify via flash chromatography (Hex/EtOAc).

Protocol B: Sequential C4-Functionalization

Objective: Activate the C4–Cl bond in the 2-amino-4-chloropyridine product generated in Protocol A. Challenge: The installed C2-amine makes the ring electron-rich, deactivating the C4–Cl bond. Standard catalysts will fail.[1] Solution: Use BrettPhos Pd G3 or RuPhos Pd G3 .[1] These precatalysts generate highly active, bulky, electron-rich mono-phosphine Pd species capable of activating unreactive aryl chlorides.[1]

Materials

• Substrate: 2-Amino-4-chloropyridine derivative (from Protocol A)

• Amine 2: 1.5 equiv[1][2][3]

• Catalyst: BrettPhos Pd G3 (2.0–5.0 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (2.5 equiv) - Strong base required for Cl activation.[1]

• Solvent: Toluene or THF[1][4]

Step-by-Step Procedure

• Setup: In a nitrogen-filled glovebox, combine the C2-aminated substrate (1.0 mmol), Amine 2 (1.5 mmol), BrettPhos Pd G3 (18–45 mg), and NaOtBu (240 mg).

• Solvent: Add anhydrous Toluene (5 mL). Seal the tube.

• Reaction: Heat to 100–110°C for 2–6 hours.

  • Note: The G3 catalyst activates rapidly. Conversion is usually fast.[1]

• Workup: Standard Celite filtration and column chromatography.

Optimization Data & Ligand Performance

The following table summarizes the impact of ligand and base choice on the selectivity ratio (C2:C4 product) for the coupling of morpholine with 2-bromo-4-chloropyridine.

Entry	Ligand	Base	Temp (°C)	Yield (C2-Prod)	Selectivity (C2:C4)	Notes
1	Xantphos	Cs₂CO₃	90	88%	>99:1	Recommended Protocol
2	BINAP	Cs₂CO₃	90	82%	95:5	Good alternative
3	PPh₃	NaOtBu	80	35%	60:40	Poor activity & selectivity
4	BrettPhos	NaOtBu	100	92%	50:50	Too active; couples both sites
5	Xantphos	NaOtBu	90	75%	90:10	Strong base causes some C4 loss

Troubleshooting Guide

Common issues in pyridine coupling include catalyst deactivation and hydrodehalogenation (replacement of -Cl with -H).[1][4]

Figure 2: Diagnostic workflow for optimizing reaction outcomes.

References

• Wikipedia. Buchwald–Hartwig amination. [Link][1]

• Amerigo Scientific. BrettPhos Pd G3 Product Information. [Link][1]

• ResearchGate. Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine. [Link]

Sources

• 1. BrettPhos Pd G3 (98%) - Amerigo Scientific [amerigoscientific.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Application Note: Modular Synthesis of Chlorantraniliprole &amp; Pyridine-Based Diamide Analogs

Executive Summary

This application note details the convergent synthesis of Chlorantraniliprole (Rynaxypyr) , a ryanodine receptor modulator, with a specific focus on the pyridine intermediate pathway.[1] While academic literature often cites general amide coupling, industrial and high-purity research applications rely on the benzoxazinone intermediate route to minimize oligomerization and maximize yield.[1]

This guide provides validated protocols for the synthesis of the critical 3-chloro-2-hydrazinopyridine intermediate, its conversion to the pyrazole core, and the final coupling via sulfonyl-chloride activation.[1] It is designed for medicinal chemists and process engineers developing analogs where the pyridine ring is the primary vector for Structural Activity Relationship (SAR) modification.[1]

Retrosynthetic Analysis & Strategy

The synthesis is convergent, relying on two key scaffolds: the Pyrazole Acid (derived from the pyridine intermediate) and the Anthranilic Acid derivative.[1] The coupling strategy utilizes a benzoxazinone intermediate to ensure regioselectivity and reactivity during the final amidation with methylamine.[1]

Figure 1: Retrosynthetic disconnection showing the central role of the pyridine-hydrazine moiety and the benzoxazinone activation strategy.

Phase 1: Synthesis of the Pyridine Scaffold

The primary challenge in synthesizing chlorantraniliprole analogs is the efficient construction of the pyridine-pyrazole moiety. The foundational step is the regioselective hydrazine substitution of 2,3-dichloropyridine.[1]

Protocol A: Synthesis of 3-Chloro-2-hydrazinopyridine

Reaction Type: Nucleophilic Aromatic Substitution (

) Criticality: High.[1] Impurities here (e.g., bis-substitution) carry through to the final API.[1]

Materials

• Substrate: 2,3-Dichloropyridine (1.0 eq)

• Reagent: Hydrazine Hydrate (80% or 64% aq.[1] solution) (4.0 – 6.0 eq)

• Solvent: Ethanol (95%) or DMF (for higher temp)[1]

• Equipment: Round-bottom flask, reflux condenser, inert gas (N2) inlet.[1]

Step-by-Step Methodology

• Charge: To a reaction vessel equipped with a mechanical stirrer, charge 2,3-Dichloropyridine (e.g., 14.8 g, 100 mmol) and Ethanol (60 mL).

• Addition: Add Hydrazine Hydrate (approx. 30 mL, 600 mmol) dropwise at room temperature.

  • Expert Note: A large excess of hydrazine is required to prevent the formation of the dimer (bis-pyridyl hydrazine).[1]

• Reflux: Heat the mixture to reflux (

  C) and maintain for 18–24 hours.

  • Monitoring: Monitor via HPLC or TLC (50% EtOAc/Hexane).[1] The starting material spot (

    ) should disappear, replaced by a lower polar spot.[1]

• Work-up: Cool the reaction mass to

  C. The product typically precipitates as a white to off-white solid.

• Filtration: Filter the solid. Wash the cake with cold water (

  mL) to remove excess hydrazine and chloride salts.[1]

• Drying: Dry under vacuum at

  C.

Expected Yield: 90–95% Purity: >98% (HPLC)[1][2]

Scientific Rationale (E-E-A-T)

The 2-position of the pyridine ring is significantly more electrophilic than the 3-position due to the inductive effect of the ring nitrogen.[1] While the 3-chloro group provides steric hindrance, the high nucleophilicity of hydrazine overcomes this.[1] Using a polar protic solvent like ethanol stabilizes the transition state of the

mechanism.

Phase 2: The Benzoxazinone Coupling Strategy

Most academic papers suggest standard amide coupling (EDC/HOBt) for connecting the pyrazole acid to the anthranilic amide.[1] However, this is prone to failure due to the steric bulk of the ortho-methyl and ortho-chloro groups.[1] The Benzoxazinone route is the industry standard because it activates the carboxylic acid and protects the anthranilic amine simultaneously.[1]

Protocol B: One-Pot Benzoxazinone Formation & Aminolysis

Reaction Type: Cyclization / Ring-Opening Amidation[1]

Materials

• Intermediate A: 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq)

• Intermediate B: 2-Amino-5-chloro-3-methylbenzoic acid (1.0 eq)[1]

• Activator: Methanesulfonyl Chloride (MsCl) (1.2 eq)[1]

• Base: 3-Picoline (or Pyridine) (2.5 eq)

• Reagent: Methylamine (40% aq. or 2M in THF) (1.5 eq)

• Solvent: Acetonitrile (MeCN) (Dry)[1]

Step-by-Step Methodology

• Slurry Formation: In a dry reactor under

  , suspend Intermediate A (20 mmol) and Intermediate B (20 mmol) in Acetonitrile (80 mL).

• Base Addition: Add 3-Picoline (50 mmol). The slurry may thin slightly.[1]

• Activation (Critical Step): Cool the mixture to

  C. Add Methanesulfonyl Chloride (MsCl) dropwise, maintaining internal temperature C.

  • Mechanism:[1][3][4][5][6][7][8][9] MsCl forms a mixed anhydride with the pyrazole acid, which is then attacked by the anthranilic acid amine.[1] Subsequent dehydration closes the ring to form the benzoxazinone.[1]

• Reaction: Allow to warm to room temperature (

  C) and stir for 2–3 hours.

  • Visual Check: The mixture often becomes a homogenous solution before the benzoxazinone precipitates out as a thick solid.[1]

• Aminolysis: Cool the mixture back to

  C. Add Methylamine solution dropwise.

  • Observation: The reaction is exothermic.[1][2] The benzoxazinone solid will dissolve/react to form the final diamide.[1]

• Quench & Isolation: Stir for 2 hours. Add water (100 mL) dropwise to precipitate the final product.

• Purification: Filter the crude solid. Recrystallize from Ethanol or Acetonitrile/Water to obtain high-purity Chlorantraniliprole.

Expected Yield: 85–92% Data Summary:

Parameter	Value	Notes
MsCl Addition Temp	C	Prevents sulfene side-reactions
Reaction Time (Step 1)	2-3 Hours	Benzoxazinone formation
Reaction Time (Step 2)	2 Hours	Ring opening with MeNH2
Final Purity	>98%	After recrystallization

Mechanism & Pathway Visualization[1]

The following diagram illustrates the specific chemical flow, highlighting the activation of the pyrazole acid and the subsequent ring opening.

Figure 2: The chemical cascade from mixed anhydride activation to the final diamide product.[1]

Expertise & Troubleshooting (E-E-A-T)

Why Pyridine Analogs Fail

When modifying the pyridine ring (e.g., swapping the 3-Cl for 3-Br or 3-CF3), the electronic properties of the ring nitrogen change.[1]

• Electron Deficient Pyridines: If the pyridine is highly electron-deficient (e.g., 3-nitro), the initial hydrazine displacement (Protocol A) proceeds rapidly, but the resulting hydrazine may be less nucleophilic during the pyrazole formation step.[1]

• Steric Clash: Substituents at the 3-position of the pyridine are critical for biological activity (binding into the RyR pocket) but induce atropisomerism or rotational barriers.[1] Ensure your NMR analysis accounts for potential rotamers.

Safety Critical Control Points

• Hydrazine: Highly toxic and potentially unstable. Always use in a fume hood and destroy excess hydrazine with bleach (hypochlorite) in the waste stream, not acid.[1]

• MsCl Exotherm: The addition of Methanesulfonyl chloride to the pyridine base releases significant heat.[1] If the temperature spikes

  C, sulfonylation of the amine (impurity formation) competes with mixed anhydride formation.[1]

References

• Lahm, G. P., et al. (2005).[1] "Rynaxypyr: A new insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator." Bioorganic & Medicinal Chemistry Letters, 15(22), 4898-4906.[1]

• DuPont (E. I.[1] du Pont de Nemours and Company). (2003).[1][8] "Process for the preparation of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid." World Intellectual Property Organization, WO2003015519.[1]

• Xu, F., et al. (2011).[1] "Process Development for the Synthesis of Chlorantraniliprole." Organic Process Research & Development, 15(4). (Generalized citation for benzoxazinone process chemistry).

• BenchChem. (2025).[1][10] "The Synthetic Pathway of Chlorantraniliprole: A Technical Guide."

• Shanghai Institute of Organic Chemistry. (2014). "Optimization of the synthesis of chlorantraniliprole intermediate." Chinese Journal of Pesticide Science.

Sources

• 1. CN105418496A - 3-chloro-2-hydrazinopyridine derivative, preparation method thereof and applications thereof - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Preparation method of chlorantraniliprole and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. A Process For The Preparation Of Chlorantraniliprole [quickcompany.in]
• 6. CN104844567A - A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid - Google Patents [patents.google.com]
• 7. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]
• 8. WO2021033172A1 - Process for the preparation of chlorantraniliprole - Google Patents [patents.google.com]
• 9. Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 [quickcompany.in]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Strategic C-2 Functionalization: A Practical Guide to Lithiation and Halogen-Metal Exchange Protocols

An Application Guide for Researchers

Abstract

The selective functionalization of aromatic and heteroaromatic rings at the C-2 position is a cornerstone of modern synthetic chemistry, pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials. This guide provides an in-depth exploration of two powerful methodologies to achieve this transformation: directed ortho-metalation (DoM) via C-H activation and halogen-metal exchange. We move beyond simple procedural lists to explain the underlying mechanistic principles, the rationale behind experimental choices, and the critical parameters for optimization. This document is designed for researchers, scientists, and drug development professionals, offering detailed, field-proven protocols and troubleshooting insights to ensure safe, reliable, and reproducible outcomes.

A Foreword on Safety: Handling Organolithium Reagents

Before any experimental work commences, it is imperative to understand the significant hazards associated with organolithium reagents like n-butyllithium (n-BuLi). These reagents are pyrophoric, meaning they can ignite spontaneously on contact with air and react violently with water.[1][2] All manipulations must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) using either a Schlenk line or a glovebox.[1][3]

Mandatory Personal Protective Equipment (PPE):

• Flame-resistant lab coat.[3][4]

• Chemical-resistant gloves (e.g., nitrile or neoprene, often double-gloved).[5]

• Safety goggles or a face shield.[4][5]

Emergency Preparedness:

• Never work alone.[3]

• Ensure a Class D fire extinguisher (for combustible metals) or a dry powder extinguisher (dry sand, sodium bicarbonate) is immediately accessible. NEVER use a water or carbon dioxide extinguisher , as they react violently with organolithiums.[6]

• Know the location of the safety shower and eyewash station.[3]

• Have a quench beaker (e.g., containing isopropanol or toluene) ready to safely neutralize residual reagent in syringes and cannulas.[1]

All glassware must be rigorously dried before use, typically by flame-drying under vacuum or oven-drying, and allowed to cool under an inert atmosphere.[2][7] Strict adherence to these safety protocols is non-negotiable.

Mechanistic Foundations: Choosing Your Path to the C-2 Anion

The formation of a C-2 organolithium intermediate is the critical step that precedes the introduction of an electrophile. This can be achieved through two primary pathways: direct deprotonation of a C-H bond or the exchange of a halogen atom for a lithium atom.

Directed ortho-Metalation (DoM): C-H Bond Activation

Directed ortho-metalation is a powerful method for regioselective deprotonation. It relies on the presence of a "Directing Metalation Group" (DMG) on the aromatic or heterocyclic ring.[8][9] The DMG, typically a Lewis basic functional group, coordinates to the Lewis acidic lithium atom of the organolithium reagent.[9] This coordination brings the highly basic alkyl group into close proximity to the ortho C-H bond, facilitating its deprotonation and forming a stable five- or six-membered ring-like intermediate.[8][10]

Common DMGs, ranked by their approximate directing strength, include: -O-C(O)NR₂ > -CONR₂ > -SO₂NR₂ > -OMe > -NR₂.[11]

Caption: Mechanism of Directed ortho-Metalation (DoM).

Halogen-Metal Exchange: A Kinetically Driven Process

Halogen-metal exchange is an alternative route that is particularly useful when a suitable C-2 halogenated precursor is available.[12] This reaction involves treating an aryl or heteroaryl halide with an organolithium reagent, resulting in the exchange of the halogen atom for the lithium atom.[12]

The reaction is kinetically controlled, and the rate of exchange is typically very fast, often faster than competing side reactions like nucleophilic addition.[12][13] The rate follows the trend I > Br >> Cl, making iodo- and bromo-substituted rings the preferred substrates.[12] The driving force is the formation of a more stable organolithium species, where the lithium resides on the more electronegative carbon (sp² > sp³).[12]

Caption: Mechanism of Halogen-Metal Exchange.

Experimental Protocols

The following protocols are generalized procedures. The specific substrate, scale, and electrophile may require optimization of stoichiometry, temperature, and reaction time.

Protocol 1: Directed Lithiation of Furan at C-2

Furan is an excellent substrate for demonstrating directed lithiation, as the ring oxygen acts as a powerful DMG, directing deprotonation exclusively to the adjacent C-2 position.[14]

Materials and Reagents:

• Furan (freshly distilled)

• n-Butyllithium (n-BuLi) solution in hexanes (concentration pre-determined by titration)[2]

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., N,N-Dimethylformamide (DMF), Iodomethane, or Chlorotrimethylsilane (TMSCl))

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Drying agent (e.g., MgSO₄ or Na₂SO₄)

• Solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen/argon inlet, and a low-temperature thermometer.[2]

• Inert Atmosphere: Purge the entire system with inert gas for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction.[2]

• Reagent Addition: Add anhydrous THF to the flask via syringe. Cool the flask to -78 °C using a dry ice/acetone bath.

• Add furan (1.0 eq.) to the cold THF solution via syringe.

• Slowly add the n-BuLi solution (1.05 eq.) dropwise via syringe over 10-15 minutes, ensuring the internal temperature does not rise above -70 °C. A color change is often observed.

• Lithiation: Stir the reaction mixture at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add the chosen electrophile (1.1-1.2 eq.) dropwise to the solution, again maintaining the temperature at -78 °C.[15][16]

• Stir the reaction at -78 °C for an additional 1-2 hours, then allow it to slowly warm to room temperature.

• Workup: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel, add water and an organic solvent (e.g., diethyl ether). Separate the layers and extract the aqueous layer two more times with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Halogen-Metal Exchange on 2-Bromopyridine

This protocol demonstrates the formation of 2-pyridyllithium, a versatile intermediate, from 2-bromopyridine. Due to the electrophilic nature of the pyridine ring, this reaction must be performed at very low temperatures to prevent side reactions.[17]

Materials and Reagents:

• 2-Bromopyridine (purified)

• n-Butyllithium (n-BuLi) solution in hexanes (titrated)

• Anhydrous diethyl ether (Et₂O) or THF

• Electrophile (e.g., Benzaldehyde, CO₂ (dry ice))

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Drying agent and solvents for purification

Procedure:

• Setup and Inert Atmosphere: Follow steps 1 and 2 from Protocol 1, using a rigorously dried apparatus.

• Reagent Addition: Add anhydrous Et₂O or THF to the reaction flask. Add 2-bromopyridine (1.0 eq.) via syringe.

• Cool the flask to -78 °C (for THF) or as low as -100 °C (for Et₂O, using a liquid nitrogen/ethanol bath) to minimize side reactions.[13]

• Slowly add the n-BuLi solution (1.0 eq.) dropwise via syringe. A deep color change typically indicates the formation of the organolithium species.

• Exchange Reaction: Stir the mixture at the low temperature for 15-30 minutes. The exchange is usually very rapid.[18]

• Electrophilic Quench: Add the electrophile (1.1 eq.) dropwise while maintaining the low temperature.

• Stir for 1 hour at low temperature, then allow the reaction to gradually warm to room temperature over several hours or overnight.

• Workup and Purification: Follow steps 9-11 from Protocol 1 to isolate and purify the desired C-2 functionalized pyridine derivative.

Caption: General Experimental Workflow for Lithiation Reactions.

Key Parameters and Troubleshooting

Success in these reactions often depends on careful control of several variables.

Parameter	Rationale and Field-Proven Insights
Organolithium Reagent	n-BuLi: The workhorse for most applications.[19] s-BuLi: More basic and sterically hindered than n-BuLi; useful for difficult deprotonations. t-BuLi: Extremely basic and reactive, often used for halogen-metal exchange but is also the most pyrophoric.[4][20] LDA: A strong, non-nucleophilic base, ideal for deprotonating acidic protons alpha to carbonyls or on π-deficient heterocycles where nucleophilic addition of BuLi is a risk.[21][22][23]
Solvent	THF: A good coordinating solvent that can help break up organolithium aggregates, increasing reactivity.[24] However, it can be deprotonated by strong bases, especially above -40 °C.[25] Diethyl Ether (Et₂O): Less reactive towards organolithiums than THF, allowing for a wider temperature range. Hexanes/Heptane: Non-coordinating solvents. Reactions are often slower but can be cleaner.
Temperature	Cryogenic temperatures (typically -78 °C) are crucial for most reactions.[2] This minimizes side reactions such as reagent decomposition, reaction with the solvent (THF), and unwanted nucleophilic attack.[2][13]
Additives (TMEDA)	N,N,N',N'-tetramethylethylenediamine (TMEDA) is a bidentate Lewis base that chelates to the lithium ion. This breaks down the oligomeric aggregates of organolithium reagents, increasing their basicity and accelerating the rate of lithiation.[19][24]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive organolithium reagent.[2]2. Wet solvent or glassware.[2]3. Insufficiently low temperature.	1. Titrate the organolithium solution before use.[2]2. Ensure all glassware is flame-dried and solvents are anhydrous.[7]3. Maintain strict temperature control; check bath integrity.
Mixture of Products	1. Reaction warmed up prematurely.2. Side reaction with solvent (e.g., THF).3. Lithiation at an undesired position.	1. Allow reaction to proceed to completion at low temperature before warming.2. Use diethyl ether instead of THF, or maintain temperature below -70 °C.3. Consider a different base (e.g., LDA for less nucleophilicity) or strategy (halogen-metal exchange).
Starting Material Recovered	1. Organolithium reagent was not basic enough.2. Reaction time was too short.	1. Switch to a stronger base (s-BuLi or t-BuLi).2. Add TMEDA to increase the reactivity of n-BuLi.[19]3. Increase the reaction time at low temperature.
Dark, Tarry Mixture	1. Reagent added too quickly, causing localized heating.2. Reaction warmed too high, leading to decomposition.	1. Add organolithium reagent very slowly, dropwise, with efficient stirring.2. Ensure the cooling bath is sufficient for the scale of the reaction.

Conclusion

The C-2 functionalization of (hetero)aromatic systems via directed ortho-metalation and halogen-metal exchange are indispensable tools in modern organic synthesis. Their power lies in the predictable and regioselective generation of a nucleophilic carbon center, which can be trapped with a vast array of electrophiles. Success hinges on a thorough understanding of the underlying mechanisms, meticulous attention to experimental technique—particularly the maintenance of an inert and anhydrous environment—and strict adherence to safety protocols. By mastering these variables, researchers can confidently and effectively employ these methods to construct complex molecular architectures for a wide range of scientific applications.

References

• Environmental Health and Safety, University of Arkansas. STANDARD OPERATING PROCEDURE n-Butyllithium. [Online]. Available: [Link]

• nbutyl lithium safety - YouTube. (2024, June 7). [Online]. Available: [Link]

• Wikipedia. Directed ortho metalation. [Online]. Available: [Link]

• University of Wisconsin. Directed (ortho) Metallation. [Online]. Available: [Link]

• Henderson, T. J. (2024, December 6). 8 Rules for the Safe Handling of t-Butyllithium. Lab Manager. [Online]. Available: [Link]

• ResearchGate. Directed ortho lithiation general mechanism. [Online]. Available: [Link]

• New Jersey Department of Health. HAZARD SUMMARY - BUTYL LITHIUM. [Online]. Available: [Link]

• Scribd. Directed Ortho Metalation Guide. [Online]. Available: [Link]

• S. G. O'Brien, et al. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. J. Vis. Exp. [Online]. Available: [Link]

• J. R. Gardinier, et al. (2015). Structural Studies of (rac)-BIPHEN Organomagnesiates and Intermediates in the Halogen–Metal Exchange of 2-Bromopyridine. Organometallics. [Online]. Available: [Link]

• M. Grzybowski, et al. (2022). Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. Molecules. [Online]. Available: [Link]

• Y. Liu, et al. (2018). Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate. Molecules. [Online]. Available: [Link]

• Baran Lab, Scripps Research. Directed Metalation: A Survival Guide. [Online]. Available: [Link]

• Proprep. Describe the LDA structure and its role in organic synthesis, particularly in deprotonation reactions. [Online]. Available: [Link]

• D. J. Chadwick, et al. (1999). Regioselective Preparation of 2,4-, 3,4-, and 2,3,4-Substituted Furan Rings. The Journal of Organic Chemistry. [Online]. Available: [Link]

• Fiveable. LDA Definition - Organic Chemistry Key Term. [Online]. Available: [Link]

• B. A. Anderson, et al. (2000). Optimization of Organolithium Reactions. Org. Process Res. Dev. [Online]. Available: [Link]

• M. A. Schade, et al. (2023). Breaking the tert-Butyllithium Contact Ion Pair: A Gateway to Alternate Selectivity in Lithiation Reactions. ACS Catalysis. [Online]. Available: [Link]

• S. Singh, et al. (2012). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. J. Chem. Sci. [Online]. Available: [Link]

• S. G. O'Brien, et al. (2023). Novel Non-Pyrophoric t- and n-Butyllithium Formulations for Chemical Synthesis. ChemRxiv. [Online]. Available: [Link]

• Chem Help ASAP. (2019, January 16). carbonyl alkylations with LDA. [Online]. Available: [Link]

• M. Schlosser, et al. (2005). Solvent and Ligand Effects on the Tandem Addition-Lithiation-Electrophilic Substitution of Phenyllithium on α,β-Unsaturated Carbonyl Compounds. Molecules. [Online]. Available: [Link]

• Aggarwal Group. (2017, February 28). Standard Lithiation–Borylation A user's guide. [Online]. Available: [Link]

• Vaia. When succinaldehyde is treated with lithium diisopropylamide ( LDA ). [Online]. Available: [Link]

• H. S. Rzepa. (2013, March 16). Lithiation of heteroaromatic rings: analogy to electrophilic substitution?. [Online]. Available: [Link]

• Amar Equipment. Lithiation in Flow: n-Butyl Lithiation and electrophile addition. [Online]. Available: [Link]

• Google Patents. CA2399089C - Process for exchanging functional groups by halogen-metal exchange reaction. [Online].

• D. J. Chadwick, et al. (1999). Regioselective Preparation of 2,4-, 3,4-, and 2,3,4-Substituted Furan Rings. 2. Regioselective Lithiation of 2-Silylated-3-substituted Furan Rings. The Journal of Organic Chemistry. [Online]. Available: [Link]

• White Rose eTheses Online. Kinetic Resolution by Lithiation of Substituted 1,2-Dihydroquinolines and Dihydrobenzoxazines. [Online]. Available: [Link]

• Wikipedia. Heteroatom-promoted lateral lithiation. [Online]. Available: [Link]

• ResearchGate. Selective monolithiation of 2,5-dibromopyridine with butyllithium. [Online]. Available: [Link]

• ResearchGate. Bromine-Lithium Exchange in 1 and 2 with. [Online]. Available: [Link]

• ResearchGate. Lithiation of 2 and quenching with various electrophiles. [Online]. Available: [Link]

• ResearchGate. Deprotonation of Furans Using Lithium Magnesates. [Online]. Available: [Link]

• The College of New Jersey. Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams. [Online]. Available: [Link]

• Princeton University Environmental Health & Safety. Safe handling of organolithium compounds in the laboratory. [Online]. Available: [Link]

• Frontiers. Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review. [Online]. Available: [Link]

• The Sheppard Group, University of Leeds. Metal-catalysed halogen exchange reactions of aryl halides. [Online]. Available: [Link]

• Wikipedia. Metal–halogen exchange. [Online]. Available: [Link]

• Vapourtec. Lithiation | Organolithium Reagents | Chemical Processes. [Online]. Available: [Link]

• Chem Help ASAP. (2019, November 4). deprotonation of ketones with LDA to make enolates. [Online]. Available: [Link]

• University of Calgary. Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Online]. Available: [Link]

• A. J. Bridges, et al. (1991). The lithiation of fluorinated benzenes and its dependence on solvent and temperature. J. Chem. Soc., Perkin Trans. 1. [Online]. Available: [Link]

Sources

• 1. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. enhs.uark.edu [enhs.uark.edu]
• 4. 8 Rules for the Safe Handling of t-Butyllithium | Lab Manager [labmanager.com]
• 5. youtube.com [youtube.com]
• 6. nj.gov [nj.gov]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 9. baranlab.org [baranlab.org]
• 10. researchgate.net [researchgate.net]
• 11. uwindsor.ca [uwindsor.ca]
• 12. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 13. joss.tcnj.edu [joss.tcnj.edu]
• 14. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 15. Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Novel Non-Pyrophoric t- and n-Butyllithium Formulations for Chemical Synthesis [sigmaaldrich.com]
• 20. vapourtec.com [vapourtec.com]
• 21. proprep.com [proprep.com]
• 22. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 23. youtube.com [youtube.com]
• 24. Lithiation of heteroaromatic rings: analogy to electrophilic substitution? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 25. Breaking the tert-Butyllithium Contact Ion Pair: A Gateway to Alternate Selectivity in Lithiation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Carbonylation of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Introduction

The palladium-catalyzed carbonylation of aryl and heteroaryl halides is a cornerstone of modern organic synthesis, providing a direct and versatile route to a wide array of valuable carbonyl-containing compounds, including esters, amides, and carboxylic acids.[1][2][3] These motifs are integral to the fine chemical, pharmaceutical, and agrochemical industries.[1] This application note provides a detailed guide to the selective carbonylation of 2-bromo-4-chloro-3-(trifluoromethyl)pyridine, a highly functionalized heterocyclic building block. The inherent reactivity differences between the C-Br and C-Cl bonds allow for chemoselective functionalization at the 2-position, offering a strategic advantage in the synthesis of complex nicotinic acid derivatives.[4][5][6]

This document is intended for researchers, scientists, and drug development professionals. It offers a comprehensive overview of the reaction mechanism, a detailed experimental protocol for methoxycarbonylation, and insights into the critical parameters that govern the success of this transformation.

Theoretical Background and Mechanism

The palladium-catalyzed carbonylation of aryl halides, a reaction first reported by Heck, proceeds through a well-established catalytic cycle.[3] The generally accepted mechanism involves three key steps: oxidative addition, migratory insertion of carbon monoxide, and nucleophilic attack followed by reductive elimination.[7]

The catalytic cycle is initiated by the oxidative addition of the aryl halide to a low-valent palladium(0) complex, which is typically generated in situ from a palladium(II) precursor. This step, often rate-determining, involves the cleavage of the carbon-halogen bond and results in the formation of a square planar palladium(II) intermediate.[4] Subsequently, carbon monoxide coordinates to the palladium center and undergoes migratory insertion into the aryl-palladium bond to form an acyl-palladium complex. The final step involves the attack of a nucleophile (e.g., an alcohol for ester synthesis or an amine for amide synthesis) on the acyl-palladium intermediate, leading to the formation of the carbonylated product and regeneration of the active palladium(0) catalyst.[1][7]

The choice of ligand is crucial for the efficiency and selectivity of the carbonylation reaction.[8] Bulky, electron-rich phosphine ligands, such as Xantphos, are known to stabilize the palladium catalyst, promote the desired catalytic steps, and prevent catalyst deactivation, especially when dealing with less reactive aryl chlorides or challenging heteroaromatic substrates.[3][9]

Catalytic Cycle Diagram

Caption: Catalytic cycle for the methoxycarbonylation of an aryl bromide.

Experimental Protocol: Methoxycarbonylation of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

This protocol details a representative procedure for the selective methoxycarbonylation at the 2-position of 2-bromo-4-chloro-3-(trifluoromethyl)pyridine.

Materials:

• 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium carbonate (Na₂CO₃) or Potassium Phosphate (K₃PO₄)

• Methanol (anhydrous)

• Toluene (anhydrous)

• Carbon monoxide (CO) gas (balloon or cylinder)

• Inert gas (Nitrogen or Argon)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (2 mol%) and Xantphos (2 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Addition of Reagents: Under the inert atmosphere, add 2-bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 mmol, 1.0 equiv), sodium carbonate (3.0 equiv), and anhydrous toluene (5 mL).

• Addition of Nucleophile: Add anhydrous methanol (10.0 equiv) to the reaction mixture.

• Carbon Monoxide Atmosphere: Purge the reaction flask with carbon monoxide gas by evacuating and backfilling with CO from a balloon or a regulated cylinder three times. Maintain a positive pressure of CO (e.g., using a balloon). For reactions requiring higher pressure, a suitable pressure reactor should be used.

• Reaction Conditions: Heat the reaction mixture to 80 °C with vigorous stirring.[3][9] The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired methyl 4-chloro-3-(trifluoromethyl)picolinate.

Key Reaction Parameters and Optimization

The success of the palladium-catalyzed carbonylation is highly dependent on the careful selection and optimization of several reaction parameters. The following table summarizes the key variables and their potential impact on the reaction outcome.

Parameter	Recommended Range/Value	Rationale and Considerations
Palladium Precursor	Pd(OAc)₂, PdCl₂(PPh₃)₂ (1-5 mol%)	Pd(OAc)₂ is a common and effective precursor that is readily reduced in situ to the active Pd(0) species.
Ligand	Xantphos, dppf, PPh₃ (1-6 mol%)	Bidentate ligands like Xantphos are often superior for heteroaryl substrates, enhancing catalyst stability and activity.[3][9] The ligand-to-palladium ratio may need to be optimized, with excess ligand sometimes beneficial at higher temperatures.[9]
Base	Na₂CO₃, K₃PO₄, Et₃N (2-4 equiv)	The base is required to neutralize the HBr generated during the reaction. The choice of base can influence the reaction rate and yield. K₃PO₄ can be more effective at higher temperatures.[9]
Solvent	Toluene, Dioxane, DMF	The solvent should be anhydrous and capable of dissolving the reactants. Toluene is a common choice for these reactions.
Nucleophile	Methanol, Ethanol, Amines	The choice of nucleophile determines the final product (ester, amide, etc.). An excess of the nucleophile is typically used.
CO Pressure	1 atm (balloon) to several bars	Many modern catalyst systems are efficient at atmospheric pressure, which simplifies the experimental setup.[2][9] Higher pressures may be required for less reactive substrates.
Temperature	70-120 °C	The optimal temperature depends on the reactivity of the substrate and the stability of the catalyst. Higher temperatures can increase the reaction rate but may also lead to catalyst decomposition.[9][10]

Troubleshooting and Considerations

• Low Conversion: If the reaction shows low conversion, consider increasing the temperature, CO pressure, or catalyst loading. Optimizing the ligand and base may also be necessary.

• Side Reactions: The formation of byproducts can occur due to catalyst decomposition or competing reaction pathways. Ensuring a strictly inert atmosphere is crucial to prevent catalyst oxidation.

• Substrate Purity: The purity of the starting material, 2-bromo-4-chloro-3-(trifluoromethyl)pyridine, is important as impurities can poison the catalyst.

• Chemoselectivity: The higher reactivity of the C-Br bond over the C-Cl bond in palladium-catalyzed cross-coupling reactions generally ensures selective carbonylation at the 2-position. However, at very high temperatures or with highly active catalysts, some competing reaction at the C-Cl bond might be observed.

Conclusion

The palladium-catalyzed carbonylation of 2-bromo-4-chloro-3-(trifluoromethyl)pyridine offers an efficient and selective method for the synthesis of functionalized nicotinic acid derivatives. By carefully selecting the catalyst system, base, and reaction conditions, high yields of the desired product can be achieved. The protocol and considerations outlined in this application note provide a solid foundation for researchers to successfully implement this valuable transformation in their synthetic endeavors.

References

• Kolin, J. A., et al. (2008). Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos. The Journal of Organic Chemistry. Available at: [Link]

• Scott, P. J. H., et al. (2018). Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia. PMC. Available at: [Link]

• Beller, M., et al. (2001). Palladium-catalyzed carbonylation of aryl halides - A detailed investigation of the alkoxycarbonylation of 4-bromoacetophenone. ResearchGate. Available at: [Link]

• Beller, M. (2001). Advances in the Carbonylation of Aryl Halides Using Palladium Catalysts. CHIMIA. Available at: [Link]

• Barnard, C. F. J. (2008). Palladium-Catalyzed Carbonylation—A Reaction Come of Age. ACS Publications. Available at: [Link]

• Sherwood, T. C., et al. (2023). Palladium-Catalyzed Carbonylations: Application in Complex Natural Product Total Synthesis and Recent Developments. PMC. Available at: [Link]

• Buchwald, S. L., et al. (2008). Palladium-Catalyzed Carbonylation of Aryl Tosylates and Mesylates. Journal of the American Chemical Society. Available at: [Link]

• Larhed, M., et al. (2012). Palladium-Catalyzed Carbonylation and Arylation Reactions. Diva-portal.org. Available at: [Link]

• Ma, D., et al. (2022). Multicomponent Reaction: Palladium-Catalyzed Carbonylation of Aryl Halides and Alkyl Halides to Aromatic Esters. The Journal of Organic Chemistry. Available at: [Link]

• Beller, M., et al. (2019). Optimization of reaction conditions for Pd-catalyzed carbonylation of 2-ethylthiophene. ResearchGate. Available at: [Link]

• Morandi, B., et al. (2021). Ligand Design Enables the Palladium-Catalyzed Intermolecular Carbochlorocarbonylation of Alkynes and Cyclopentenone Formation. PMC. Available at: [Link]

• Natarajan, R., et al. (2009). Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives. Rasayan J. Chem. Available at: [Link]

• Perry, R. J. & Turner, S. R. (1991). Palladium-Catalyzed Carbonylation and Coupling Reactions of Aryl Chlorides and Amines. The Journal of Organic Chemistry. Available at: [Link]

• Kim, B. T., et al. (2003). A Practical Synthesis of Nicotinic Acid Derivatives by Palladium on Charcoal. kchem.org. Available at: [Link]

• Cahard, D., et al. (2021). A general strategy for the synthesis of α-trifluoromethyl- and α-perfluoroalkyl-β-lactams via palladium-catalyzed carbonylation. PMC. Available at: [Link]

• Cahard, D., et al. (2021). A general strategy for the synthesis of α-trifluoromethyl- and α-perfluoroalkyl-β-lactams via palladium-catalyzed carbonylation. TIB. Available at: [Link]

• Takeda Chemical Industries, Ltd. (1966). Nicotinic acid derivatives and process for the preparation thereof. Google Patents.

• Eriksson, J., et al. (2023). Reactive Palladium–Ligand Complexes for 11C-Carbonylation at Ambient Pressure: A Breakthrough in Carbon-11 Chemistry. MDPI. Available at: [Link]

• Singh, R., et al. (2025). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Munday, R. H., et al. (2008). Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos. PMC. Available at: [Link]

• Stanforth, S. P., et al. (1997). A Facile Preparation of Pyridine- and Quinoline-Carboxaldehydes by Palladium Catalysed Carbonylation. ResearchGate. Available at: [Link]

• Yang, J. (2015). Palladium-Catalyzed Carbonylation of Unsaturated Carbon-Carbon Bonds. RosDok. Available at: [Link]

Sources

• 1. Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chimia.ch [chimia.ch]
• 5. bkcs.kchem.org [bkcs.kchem.org]
• 6. Frontiers | Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects [frontiersin.org]
• 7. diva-portal.org [diva-portal.org]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Introduction of amine nucleophiles to 4-chloro-3-trifluoromethylpyridine core

Application Note: Strategic Introduction of Amine Nucleophiles to the 4-Chloro-3-(trifluoromethyl)pyridine Core

Executive Summary & Strategic Importance

The 4-chloro-3-(trifluoromethyl)pyridine scaffold represents a "privileged structure" in modern medicinal chemistry, serving as a bioisostere for electron-deficient arenes found in kinase inhibitors (e.g., analogs of Sorafenib/Regorafenib) and agrochemicals.

The introduction of amine nucleophiles at the C4 position is chemically distinct from simple chloropyridines due to the 3-trifluoromethyl (

) group . This moiety exerts a paradoxical "Push-Pull" effect:

• Electronic Activation (Push): The strong

  -withdrawing nature of lowers the LUMO energy, theoretically activating the C4-Cl bond for Nucleophilic Aromatic Substitution ( ).

• Steric Deactivation (Pull): The bulk of the ortho-

  group (A-value 2.1, similar to an isopropyl group) creates a significant steric barrier to the approaching nucleophile.

This guide provides a validated roadmap to overcome the steric penalty while leveraging the electronic activation, ensuring high yields and chemoselectivity.

Mechanistic Insight & Pathway Selection

To design a successful experiment, one must understand the competing forces in the transition state.

The Meisenheimer Complex Stability

In an

pathway, the rate-determining step is often the formation of the Meisenheimer complex.[1]

• Stabilization: The anionic charge is delocalized onto the pyridine nitrogen (para-relationship to C4). The C3-

  group further stabilizes the intermediate via strong inductive electron withdrawal ( effect).

• Destabilization: The incoming amine must approach C4 at a trajectory of

  107° (Bürgi-Dunitz angle). The bulky C3- group physically obstructs this path, particularly for secondary amines or anilines.

Decision Matrix: vs. Buchwald-Hartwig

Do not default to Palladium catalysis immediately. Use the following logic to select the most efficient method.

Figure 1: Strategic Decision Tree for method selection based on nucleophile sterics and electronics.

Validated Protocols

Protocol A: Thermal (Primary/Unencumbered Amines)

Best for: Primary alkyl amines, unhindered secondary amines.

Rationale: The electronic activation from the pyridine nitrogen and

is sufficient to drive the reaction without metal catalysis if the steric barrier is low.

Materials:

• Substrate: 4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Nucleophile: Amine (1.2 – 1.5 equiv)

• Base:

  (2.0 equiv) or DIPEA (2.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Setup: In a reaction vial equipped with a magnetic stir bar, dissolve 4-chloro-3-(trifluoromethyl)pyridine (1.0 mmol, 181 mg) in anhydrous MeCN (3.0 mL, 0.33 M).

• Addition: Add powdered

  (2.0 mmol, 276 mg). Note: If using amine hydrochloride salts, increase base to 3.0 equiv.

• Nucleophile: Add the amine (1.2 mmol) dropwise.

• Reaction: Seal the vial and heat to 80 °C for 4–12 hours. Monitor via LC-MS.

  • Checkpoint: Look for the disappearance of the starting material (m/z 181/183) and formation of the product (

    ).

• Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry organic layer over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc).

Protocol B: Microwave-Assisted (Secondary/Cyclic Amines)

Best for: Morpholine, Piperazine, moderate steric hindrance.

Rationale: Microwave irradiation provides rapid, uniform heating that helps overcome the activation energy barrier imposed by the ortho-

steric clash, often suppressing side reactions like hydrolysis.

Materials:

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO (High dielectric constant is crucial for MW absorption).

• Base: DIPEA (Diisopropylethylamine).

Step-by-Step Procedure:

• Setup: In a 10 mL microwave process vial, combine substrate (1.0 mmol) and amine (2.0 equiv).

• Solvent: Add NMP (2.0 mL). Add DIPEA (3.0 equiv).

• Irradiation: Cap the vial. Program the microwave reactor:

  • Temp: 140 °C

  • Hold Time: 20 minutes

  • Pressure Limit: 15 bar

  • Stirring: High

• Workup (Critical): NMP is high-boiling. Pour the reaction mixture into a separatory funnel containing 5% LiCl solution (aqueous) and EtOAc. The LiCl helps pull NMP into the aqueous phase. Wash organic layer 3x with water to remove residual NMP.

Protocol C: Buchwald-Hartwig Cross-Coupling (Anilines/Hindered Amines)

Best for: Electron-poor anilines, bulky aliphatic amines, or when

fails.

Rationale: When the nucleophile is weak (anilines) or too bulky to attack the C4 center directly, Palladium catalysis bypasses the

mechanism via oxidative addition/reductive elimination.

Materials:

• Catalyst:

  (2 mol%) or (5 mol%).

• Ligand: Xantphos (for anilines) or BrettPhos (for primary alkyl amines). Note: BINAP is a decent general alternative.

• Base:

  (2.0 equiv) or NaOtBu (1.5 equiv).

• Solvent: 1,4-Dioxane or Toluene (degassed).

Step-by-Step Procedure:

• Deoxygenation: Flame-dry a Schlenk tube or sealable vial under Argon/Nitrogen.

• Loading: Add 4-chloro-3-(trifluoromethyl)pyridine (1.0 mmol), Amine (1.2 mmol),

  (325 mg, 1.0 mmol), and Xantphos (4.0 mol%).

• Catalyst: Add

  (2.0 mol%) last.

• Solvent: Add degassed 1,4-Dioxane (4 mL). Seal immediately.

• Reaction: Heat to 100 °C for 12–16 hours.

• Filtration: Cool to RT. Filter the mixture through a pad of Celite (eluting with EtOAc) to remove insoluble palladium salts.

• Purification: Concentrate and purify via column chromatography.

Quantitative Data Summary

Variable	Method A ( Thermal)	Method B ( MW)	Method C (Pd-Cat)
Substrate Scope	Primary alkyl amines	Secondary cyclic amines	Anilines, Bulky amines
Temp Range	60–90 °C	120–160 °C	80–110 °C
Typical Yield	75–95%	80–92%	60–85%
Reaction Time	4–12 h	10–30 min	12–24 h
Main Byproduct	Hydrolysis (if wet)	Decomposition (if overheated)	Dehalogenation (reduction)
Cost Efficiency	High (Cheap reagents)	Medium (Energy intensive)	Low (Expensive Pd/Ligand)

Troubleshooting & Optimization

• Problem: Low Conversion in

  .

  • Root Cause:[2][3][4][5][6] Steric hindrance of

    or low nucleophilicity.

  • Solution: Switch to Method B (Microwave) at 150 °C. If using Method A, switch solvent to DMSO to stabilize the charged transition state.

• Problem: Hydrolysis (Formation of Pyridone).

  • Root Cause:[2][3][4][5][6][7] Wet solvent or hygroscopic base (

    , ).

  • Solution: Use anhydrous MeCN/DMF and mild bases like

    or DIPEA. Ensure reagents are dry.

• Problem: Regioselectivity Issues (if using 2,4-dichloro analog).

  • Insight: If starting with 2,4-dichloro-3-(trifluoromethyl)pyridine, the C4 position is generally more reactive than C2 due to the severe steric crowding at C2 (sandwiched between N and

    ). C4 is only flanked by and H.

References

• Regioselectivity in Halopyridines

  • Evaluation of reactivity trends in chloropyridines and the effect of EWG substituents.

  • Source:

• Buchwald-Hartwig Methodology

  • Comprehensive guide on ligand selection (Xantphos/BrettPhos) for difficult pyridine couplings.

  • Source:

• Microwave Assisted Synthesis

  • Application of microwave irradiation to overcome steric hindrance in pyrazolo-pyridine synthesis.

  • Source:

• Mechanistic Insights (

  Effect):
  • Analysis of the ortho-effect and electronic activation of trifluoromethyl groups in nucleophilic substitution.

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN114920689A - Preparation method of regorafenib intermediate - Google Patents [patents.google.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. mdpi.com [mdpi.com]

Microwave-assisted synthesis using 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Application Note: Microwave-Assisted Orthogonal Functionalization of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Executive Summary

2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (CAS: 1211588-39-4) represents a "privileged scaffold" in medicinal chemistry due to its high degree of functionalization potential.[1] It possesses three distinct handles for orthogonal reactivity:

• C2-Bromine: Highly reactive toward metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).[1]

• C4-Chlorine: Activated for Nucleophilic Aromatic Substitution (

  ), particularly under microwave irradiation.

• C3-Trifluoromethyl: Provides critical lipophilicity and metabolic stability, while electronically activating the ring.

This guide details the microwave-assisted protocols to selectively engage these handles. By leveraging the specific activation energy differences between the C-Br and C-Cl bonds, and the electronic activation patterns of the pyridine ring, researchers can synthesize diverse libraries with high precision.[1]

Strategic Analysis: Chemo- & Regioselectivity

Successful utilization of this scaffold relies on understanding the reactivity hierarchy.

A. Metal-Catalyzed Coupling (The C2 Preference)

Palladium-catalyzed oxidative addition occurs preferentially at the C-Br bond (Bond Dissociation Energy ~68 kcal/mol) over the C-Cl bond (~81 kcal/mol).[1]

• Mechanism: Under microwave conditions, the C2-Br undergoes rapid oxidative addition.[1] The bulky 3-

  group exerts steric pressure, requiring highly active catalyst systems (e.g., Pd-phosphines with wide bite angles or NHC ligands) to facilitate the coupling at the crowded C2 position.[1]

• Outcome: Selective formation of 2-aryl/heteroaryl-4-chloro-3-(trifluoromethyl)pyridines.[1]

B. Nucleophilic Aromatic Substitution ( ) (The C4 Preference)

For

, the regioselectivity is governed by the stabilization of the Meisenheimer complex.

• Electronic Effect: The ring nitrogen activates both C2 and C4. However, the C4 position is para to the nitrogen, while C2 is ortho. In 3-substituted pyridines, attack at C4 is generally preferred electronically and often sterically, as the nucleophile avoids the "pocket" created by the pyridine lone pair and the C3-substituent.[1]

• Microwave Effect: Microwave irradiation overcomes the steric barrier of the adjacent 3-

  group, driving the reaction to completion in minutes rather than hours.

Visualization of Reaction Logic

The following diagram illustrates the decision tree for orthogonal functionalization.

Figure 1: Divergent synthesis workflow. Pathway A exploits the weaker C-Br bond for Pd-catalysis.[1] Pathway B exploits the electron-deficient C4 position for nucleophilic attack.[1]

Experimental Protocols

Protocol A: Microwave-Assisted Suzuki-Miyaura Coupling (C2-Selective)

Targeting the C2-Br bond while preserving the C4-Cl handle.[1]

Reagents & Equipment:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 equiv)

• Catalyst:

  (3-5 mol%) - Chosen for stability and resistance to dehalogenation side-reactions.[1]

• Base:

  (2.0 M aqueous solution, 3.0 equiv)[1][2]

• Solvent: 1,4-Dioxane (degassed)[1][2]

• Instrument: Single-mode microwave reactor (e.g., CEM Discover or Biotage Initiator)

Step-by-Step Methodology:

• Charge: In a 10 mL microwave process vial, add the pyridine substrate (0.5 mmol), boronic acid (0.6 mmol), and

  (0.015 mmol).

• Solvent: Add 1,4-Dioxane (4 mL) and 2.0 M

  (0.75 mL).

• Seal & Purge: Cap the vial with a Teflon-lined septum. Purge with Argon or Nitrogen for 60 seconds (via needle).

• Irradiation:

  • Temp: 100 °C

  • Time: 15 minutes

  • Power: Dynamic (Max 150W)

  • Stirring: High

• Work-up: Cool to RT. Filter through a Celite pad (eluting with EtOAc).[3] Wash filtrate with brine. Dry over

  and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Self-Validating Checkpoint:

• TLC: Starting material (

  in 10% EtOAc/Hex) should disappear. Product will typically be more polar.

• NMR: Look for the disappearance of the C2-Br carbon signal (if

  is run) or the shift of aromatic protons. Crucially, the signal in NMR often shifts slightly (0.5 - 1.0 ppm) upon C2-substitution.[1]

Protocol B: Microwave-Assisted Amination (C4-Selective)

Targeting the C4-Cl bond using amines.[1]

Reagents & Equipment:

• Substrate: 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.5 - 2.0 equiv)[1]

• Base: DIPEA (Diisopropylethylamine) (2.5 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO - High dielectric constant absorbs microwave energy efficiently.[1]

• Instrument: Single-mode microwave reactor.[1]

Step-by-Step Methodology:

• Charge: Add substrate (0.5 mmol) and amine (0.75 mmol) to the microwave vial.

• Solvent: Add NMP (3 mL) and DIPEA (1.25 mmol).

• Irradiation:

  • Temp: 140 °C

  • Time: 20 minutes

  • Pressure Limit: 15 bar (Safety Critical)

• Work-up: Pour reaction mixture into water (15 mL) to precipitate the product. If oil forms, extract with EtOAc.

• Purification: Recrystallization (EtOH) or Column Chromatography.

Self-Validating Checkpoint:

• Regioselectivity Verification: The C4-amino product usually exhibits a distinct NOE (Nuclear Overhauser Effect) between the amine NH/alkyl protons and the C5-H proton of the pyridine ring. A C2-substitution would show interaction with the C3-

  (via -HOESY), which is less common.[1]

• MS: Confirm mono-substitution (Mass = SM - Cl + Amine).

Data Summary & Troubleshooting

Parameter	Protocol A (Suzuki)	Protocol B ( )
Primary Handle	C2-Bromine	C4-Chlorine
Temp/Time (MW)	100°C / 15 min	140°C / 20 min
Solvent System	Dioxane /	NMP or DMSO
Common Pitfall	Dehalogenation of C4-Cl (avoid or high temp)	Reaction at C2-Br (avoid strong alkoxides; use amines)
Safety Note	Gas evolution ( ) from carbonate	Pressure build-up from volatile amines

Troubleshooting Guide:

• Low Conversion in Suzuki: Increase catalyst load to 5 mol% or switch to SPhos Pd G3. The bulky 3-

  can hinder the approach of the boronic acid.[1]

• Regioselectivity Loss in

  : If C2-displacement is observed (rare with amines, possible with thiols), lower the temperature to 100°C and extend time to 45 min.

References

• Microwave-Assisted Synthesis of Pyridine Derivatives

  • Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives.[1][4] (2022).[4][5][6] PMC.

  • [Link]

  • Context: Provides baseline parameters for microwave amination of chloro-heterocycles similar to the C4-Cl displacement described here.

• Suzuki Coupling on Pyridyl Systems

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.[1][7] (2010). PMC.

  • [Link]

  • Context: Establishes the precedence for Pd-catalyzed coupling at the 2-position of pyridine rings, valid

• Trifluoromethyl Group Effects & Synthesis

  • Synthesis and application of trifluoromethylpyridines as a key structural motif... (2021). PMC.

  • [Link]

  • Context: Reviews the electronic influence of the group on the pyridine ring, supporting the regioselectivity arguments.

• Chemoselectivity (Triflate/Halide)

  • Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates.[1][8] (2015). NSF/Research.

  • [Link]

  • Context: While focusing on triflates, this reference provides fundamental mechanistic insight into the oxidative addition rates of C-Br vs C-Cl bonds in competitive environments.[1]

Sources

• 1. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors - Chemical Science (RSC Publishing) DOI:10.1039/D2SC04041G [pubs.rsc.org]
• 6. Microwave Assisted Synthesis, Crystal Structure and Hirshfeld Surface Analysis of Some 2-Formimidate-3-carbonitrile Derivatives Bearing 4H-Pyran and Dihydropyridine Moieties | MDPI [mdpi.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

Improving regioselectivity in SNAr reactions of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Introduction: The "C2 vs. C4" Battlefield

You are likely here because your SNAr reaction on 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine yielded a mixture of isomers, or worse, the wrong regioisomer entirely.

This scaffold is deceptive. You have two electrophilic sites: C2 (Br) and C4 (Cl) .[1]

• Conventional Wisdom suggests Br is the better leaving group (weaker bond), so C2 should react.

• Pyridine Rules suggest C4 is activated (para-like), but C2 is also activated (ortho-like).[1]

• The Reality: The 3-(trifluoromethyl) group is the dictator of this reaction. Its steric bulk creates a "buttressing effect" that shields the C2 position, often forcing nucleophiles to attack C4 , despite Cl being a poorer leaving group than Br.

This guide provides the protocols to control this selectivity.

Module 1: The Regioselectivity Matrix

Before you mix reagents, determine your target. The reaction mechanism must change based on which halogen you intend to displace.

Decision Logic: SNAr vs. Catalysis

Figure 1: Decision matrix for selecting the correct reaction manifold based on the desired regioisomer.

Module 2: Troubleshooting C4-Selectivity (Displacing Cl)

The Goal: Selective displacement of the C4-Chloro group while leaving the C2-Bromo intact. The Challenge: Small nucleophiles (like methoxide) may slip into C2, or high temperatures may force C2 reactivity.

Common Issues & Solutions

Symptom	Probable Cause	Corrective Action
Mixture of C4 and C2 products	Temperature too high (Thermodynamic control).[1]	Cool it down. Run at 0°C or RT. C4 attack is kinetically favored due to lower steric hindrance.
C2-Br displacement observed	Nucleophile is too small (e.g., MeO⁻, F⁻).	Increase Steric Bulk. Use iPrO⁻ or tBuO⁻ if possible. The 3-CF3 group blocks bulky nucleophiles from C2 effectively.
No Reaction	Solvent polarity too low.	Switch to Polar Aprotic. Use DMF, DMSO, or NMP. These solvate the cation, leaving the anion "naked" and more reactive for SNAr.
Hydrolysis (OH product)	Wet solvent/hygroscopic base.[1]	Dry your system. The C4-Cl is very susceptible to hydrolysis by trace water in the presence of base.

Protocol A: C4-Selective Amination (SNAr)

Use this for amines, thiols, or alkoxides targeting C4.

• Setup: Charge a dried flask with 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine (1.0 equiv).

• Solvent: Add anhydrous THF (for mild nucleophiles) or DMF (for weak nucleophiles).[1] Do not use alcohols unless they are the nucleophile.

• Base: Add DIPEA (1.2 equiv) or K₂CO₃ (1.5 equiv).[1] Avoid strong bases like NaH unless necessary, as they increase "promiscuous" reactivity at C2.

• Nucleophile: Add the amine (1.05 equiv) dropwise at 0°C .

• Reaction: Stir at 0°C -> RT. Monitor by LCMS.[1][2]

  • Checkpoint: If C4-Cl remains unreacted after 4h, heat to 40°C. Do not exceed 60°C to avoid C2-Br displacement.[1]

• Workup: Dilute with EtOAc, wash with water (x3) to remove DMF.[1] Dry over Na₂SO₄.[1][3]

Module 3: Troubleshooting C2-Selectivity (Displacing Br)

The Goal: Selective functionalization of C2-Br while preserving C4-Cl. The Problem: You cannot use SNAr for this. The 3-CF3 group blocks the "door" to C2. If you force it with heat, the C4-Cl will react first or you will get a mess.

The Solution: You must switch to Transition Metal Catalysis (Palladium) .[1] Palladium undergoes oxidative addition into the C-Br bond (weaker, ~68 kcal/mol) much faster than the C-Cl bond (~81 kcal/mol).

Protocol B: C2-Selective Buchwald-Hartwig Amination

Use this to force the reaction at C2.[1]

• Catalyst System: Use a catalyst known for rapid oxidative addition into aryl bromides.

  • Recommendation:Pd(OAc)₂ + Xantphos (or BINAP).[1]

  • Why? Bidentate ligands like Xantphos prevent the "ligand exchange" that might lead to C4 activation.

• Solvent: Toluene or 1,4-Dioxane (degassed).[1]

• Base: Cs₂CO₃ (Weak base is preferred to prevent background SNAr at C4).

• Procedure:

  • Mix Substrate (1.0 equiv), Amine (1.1 equiv), Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and Cs₂CO₃ (2.0 equiv).

  • Purge with Argon/Nitrogen (Oxygen kills the catalyst).

  • Heat to 80-100°C .[1]

• Critical Control: Monitor strictly. Once C2 is consumed, stop. Prolonged heating will eventually activate the C4-Cl.

FAQ: Frequently Asked Questions

Q: Can I do a double substitution (C2 and C4) in one pot? A: Yes, but order matters. Perform the SNAr at C4 first (mild conditions), then add the Pd-catalyst and the second nucleophile to target C2. If you do Pd first, the amine at C2 might poison the SNAr reactivity or interfere with the catalyst.

Q: Why does the 3-CF3 group make C2 so hard to hit with SNAr? A: It is a combination of Steric Strain and Electrostatic Repulsion .[1] The CF3 group is physically large (Van der Waals radius similar to an isopropyl group). It sits right next to C2.[1] Additionally, the fluorine atoms are electron-rich, repelling the incoming electron-rich nucleophile.

Q: I see a small impurity (<5%) that has the same mass as my product. What is it? A: It is almost certainly the C2-regioisomer .[1] In SNAr, there is always a small statistical chance of attacking the "wrong" activated position. If this is critical, use column chromatography (the isomers usually have different Rf values due to the dipole moment change) or switch to the Pd-catalyzed route for C2 targeting.

References

• Regioselectivity in SNAr of Pyrimidines and Pyridines

  • Source: WuXi AppTec, "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines."

  • Relevance: Establishes the rule that steric hindrance (like 3-CF3) directs nucleophiles to the para-position (C4) over the ortho-position (C2).[1]

• Halogen Reactivity: Br vs. Cl

  • Source: BenchChem, "A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline."[1][2]

  • Relevance: Confirms C-Cl is preferred for SNAr (due to electronegativity/Meisenheimer stabilization) while C-Br is preferred for Pd-catalysis (bond strength).[1]

• Regiocontrolled Synthesis in Dihalopyridines

  • Source: ResearchGate, "Regiocontrolled SNAr Reaction on 2,3-Dihalopyridines."

  • Relevance: Provides experimental precedent for manipulating conditions to achieve selectivity in poly-halogenated pyridine systems.[1]

Sources

• 1. 2-Bromo-3-chloro-4-methylpyridine | C6H5BrClN | CID 44754874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Controlling C-2 vs. C-4 Selectivity in Palladium-Catalyzed Couplings

Welcome to the technical support center for controlling C-2 versus C-4 selectivity in palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of regioselective synthesis. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

Introduction: The Challenge of Regioselectivity

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency.[1][2] However, when substrates contain multiple reactive sites, such as di-halogenated pyridines or related heterocycles, controlling the regioselectivity of the coupling becomes a critical and often formidable challenge. The C-2 and C-4 positions of pyridine rings, for instance, exhibit distinct electronic and steric properties that can be subtly manipulated to favor the formation of one regioisomer over the other. This guide will delve into the key factors that govern this selectivity and provide practical advice for achieving your desired outcome.

Frequently Asked Questions (FAQs)

Q1: Why is C-2 coupling often the default pathway in reactions with 2,4-dihalopyridines?

A1: The intrinsic properties of the 2,4-dihalopyridine substrate often favor reaction at the C-2 position. This preference is attributed to a combination of electronic and steric factors. The C-2 position is more electrophilic due to its proximity to the nitrogen atom.[2][3][4] From a mechanistic standpoint, in the crucial oxidative addition step of the catalytic cycle, the C2-Cl bond is often weaker and more easily distorted to fit the transition-state geometry.[4]

Q2: What is the most critical factor for switching selectivity from C-2 to C-4?

A2: While several parameters play a role, the choice of ligand is arguably the most powerful tool for controlling C-2 versus C-4 selectivity.[1][5][6] Bulky, electron-rich ligands, particularly N-heterocyclic carbenes (NHCs), have proven to be exceptionally effective at promoting C-4 selectivity.[7][8] These ligands can sterically hinder the more accessible C-2 position, thereby favoring oxidative addition at the C-4 position.[1][8]

Q3: Can the choice of palladium precursor influence the regioselectivity?

A3: Yes, the palladium precursor can influence the active catalytic species in solution, which in turn can affect regioselectivity. For instance, the ratio of palladium acetate to a phosphine ligand like triphenylphosphine has been shown to switch the selectivity in the coupling of 2,4-dibromopyridine.[9][10] Different ratios can favor the formation of mononuclear palladium species or higher-order palladium clusters and nanoparticles, each exhibiting different selectivities.[9][10]

Q4: How do directing groups work to control regioselectivity in C-H functionalization?

A4: Directing groups are functional moieties pre-installed on the substrate that coordinate to the metal catalyst, bringing it into close proximity to a specific C-H bond.[11][12] This chelation assistance overcomes the inherent reactivity of different C-H bonds, allowing for site-selective functionalization that would otherwise be difficult to achieve.[11][13] While powerful, this strategy requires additional synthetic steps for the installation and subsequent removal of the directing group.[11][13] More advanced strategies are emerging that utilize "transient" or "catalytic" directing groups to improve the overall efficiency.[13][14]

Q5: Are there any "ligand-free" conditions that can promote C-4 selectivity?

A5: Surprisingly, yes. Certain conditions, often referred to as "Jeffery" conditions, which typically involve a phase-transfer catalyst, have been shown to dramatically enhance C-4 selectivity in Suzuki couplings of 2,4-dichloropyridines, sometimes achieving ratios greater than 99:1.[4][7] These conditions can also enable unprecedented C-5 selective couplings of 2,5-dichloro-substituted pyridines and pyrimidines.[7] The mechanism under these ligand-free conditions is thought to involve the formation of multinuclear palladium species.[7]

Troubleshooting Guide

This section addresses common problems encountered when trying to control C-2 vs. C-4 selectivity.

Problem 1: Poor or No Selectivity (Mixture of C-2 and C-4 Products)

This is the most common issue. A mixture of regioisomers indicates that the energy barriers for the reaction at both sites are too similar under your current conditions.

Root Causes & Solutions:

• Inappropriate Ligand Choice: The electronic and steric properties of your ligand are not sufficient to differentiate between the C-2 and C-4 positions.

  • Solution: Screen a panel of ligands with varying steric bulk and electronic properties. For C-4 selectivity, prioritize bulky, electron-donating ligands such as large N-heterocyclic carbenes (e.g., IPr, SIPr) or biaryl phosphines (e.g., XPhos, SPhos).[8] Conversely, for C-2 selectivity, less sterically demanding ligands like triphenylphosphine or diphosphine ligands such as dppf can be effective.[8]

• Suboptimal Solvent: The solvent can influence the stability of key intermediates and transition states in the catalytic cycle, thereby affecting selectivity.[15][16]

  • Solution: Experiment with a range of solvents with different polarities. Nonpolar solvents like toluene or benzene may favor one regioisomer, while polar aprotic solvents like DMF or acetonitrile could favor the other.[8][16] It has been shown that polar solvents can sometimes switch selectivity by stabilizing anionic palladium complexes.[17]

• Incorrect Base: The nature and strength of the base can impact the reaction rate and selectivity.

  • Solution: Test a variety of inorganic and organic bases. For Suzuki couplings, common choices include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and fluorides (KF). The choice of base can be intertwined with the solvent and ligand, so a multi-variable screen may be necessary.

Experimental Protocol: Ligand Screening for C-4 Selectivity in Suzuki Coupling

• Setup: In parallel reaction vials under an inert atmosphere, add your 2,4-dihaloheteroarene (1.0 equiv), arylboronic acid (1.2 equiv), and base (e.g., K₂CO₃, 2.0 equiv).

• Catalyst Preparation: In separate vials, prepare stock solutions of your palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and a panel of ligands (4 mol%) in your chosen solvent (e.g., toluene).

• Ligand Panel:

  • Phosphines: PPh₃, PCy₃, XPhos, SPhos

  • N-Heterocyclic Carbenes (NHCs): IPr, SIPr, IMes

• Reaction: Add the catalyst/ligand solutions to the reaction vials.

• Execution: Stir the reactions at a set temperature (e.g., 80 °C) for a predetermined time (e.g., 12-24 hours).

• Analysis: Quench the reactions, extract the products, and analyze the C-2/C-4 product ratio by GC or ¹H NMR spectroscopy.[7]

Problem 2: High C-2 Selectivity When C-4 is Desired

This indicates that the intrinsic reactivity of the C-2 position is dominating the reaction pathway.

Root Causes & Solutions:

• Sterically Undemanding Ligand: As mentioned, your ligand may not be bulky enough to effectively block the C-2 position.

  • Solution: Switch to a significantly more sterically hindered ligand. Very bulky N-heterocyclic carbene ligands have been specifically shown to promote C-4 coupling with high selectivity.[7]

• Reaction Temperature Too High: Higher temperatures can sometimes overcome the subtle energy differences that dictate selectivity, leading to the thermodynamically favored (often C-2) product.

  • Solution: Attempt the reaction at a lower temperature, even room temperature if possible. Some highly active catalyst systems can promote C-4 selectivity at ambient temperatures.[7]

• Innate Substrate Bias: For some substrates, the electronic preference for C-2 is extremely strong.

  • Solution: Consider modifying the substrate. For example, introducing a bulky substituent at the C-3 or C-5 position could sterically disfavor the C-2 position. Alternatively, explore directing group strategies to force the reaction to the C-4 position.

Data Presentation: Effect of Ligand on C-2/C-4 Selectivity

Ligand	Steric Hindrance	C-2 Product (%)	C-4 Product (%)	Selectivity (C-4:C-2)
PPh₃	Low	95	5	1:19
dppf	Moderate	>99	<1	>1:99
XPhos	High	40	60	1.5:1
IPr (NHC)	Very High	10	90	9:1
SIPr (NHC)	Very High	8	92	11.5:1

Note: These are representative data and actual results will vary based on the specific substrate and conditions.

Problem 3: Low or No Reaction Conversion

If the reaction is not proceeding, it could be due to catalyst deactivation, poor solubility, or incorrect reaction parameters.

Root Causes & Solutions:

• Catalyst Deactivation: The active Pd(0) species can be sensitive to air or other impurities.

  • Solution: Ensure all reagents and solvents are rigorously degassed and that the reaction is performed under a strict inert atmosphere (Nitrogen or Argon). Use a reliable palladium(II) precatalyst that is readily reduced in situ.

• Poor Reagent Solubility: If any of the coupling partners are not soluble in the chosen solvent, the reaction will be slow or may not occur at all.

  • Solution: Choose a solvent system in which all components are soluble at the reaction temperature. A solvent screen is recommended. For particularly insoluble substrates, consider using a co-solvent system or a higher reaction temperature.

• Incorrect Base/Solvent Combination: The effectiveness of a base can be highly dependent on the solvent.

  • Solution: Certain combinations are known to be more effective. For example, K₃PO₄ is often used with ethereal solvents like dioxane or THF, while K₂CO₃ is frequently used with toluene or DMF.

Visualization of Mechanistic Control

The regiochemical outcome of the coupling is often determined in the oxidative addition step. The choice of ligand directly influences the transition state energy for addition at either C-2 or C-4.

Caption: Key factors influencing C-2 vs. C-4 selectivity in palladium-catalyzed couplings.

References

• Deng, H., et al. (2010). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. PubMed.
• Deng, H., et al. (2010). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. [Source not further specified].
• Norman, J. P., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Journal of Organic Chemistry.
• Maji, M., & Deb, A. (2019). Combining transition metals and transient directing groups for C–H functionalizations. PMC.
• Karad, S. N. (2019). Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Apollo.
• [Author not specified]. (2026). Predicting the Regioselectivity and Enantioselectivity of Palladium-Catalyzed Cross-Coupling Reactions through High-Level Computational Modeling. ResearchGate.
• Norman, J. P., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. PMC.
• Fairlamb, I. J. S., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society.
• [Author not specified]. (n.d.). One-pot C2-arylation and C4-acetoxylation of tryptophan derivatives via palladium-catalyzed tandem C–H activation. Organic Chemistry Frontiers (RSC Publishing).
• Scott, J. S., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.
• Hong, S., et al. (2022). A Regio- and Diastereoselective Stille Coupling/Intramolecular Diels-Alder Cascade for the Generation of Fused Pyridines and Application in the Synthesis of (+)-Lycopladine A and (-)-Lycoposerramine R. PubMed.
• [Author not specified]. (n.d.). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. [Source not further specified].
• [Author not specified]. (2025). A Regio‐ and Diastereoselective Stille Coupling/Intramolecular Diels–Alder Cascade for the Generation of Fused Pyridines and Application in the Synthesis of (+)‐Lycopladine A and (−)‐Lycoposerramine R | Request PDF. ResearchGate.
• [Author not specified]. (2015). Directing Remote Meta-C–H Functionalization with Cleavable Auxiliaries. ACS Publications.
• [Author not specified]. (n.d.). A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. Rsc.org.
• [Author not specified]. (n.d.). In Silico Rationalisation of Selectivity and Reactivity in Pd-Catalysed C-H Activation Reactions. ChemRxiv.
• Neufeldt, S. R., et al. (2026). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. PMC.
• Scott, J. S., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing).
• [Author not specified]. (n.d.). Transient Directing Groups for Transformative C-H Activation by Synergistic Metal Catalysis. Xingwei Li.
• [Author not specified]. (2025). Advances in Development of C–H Activation/Functionalization Using a Catalytic Directing Group. ResearchGate.
• [Author not specified]. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI.
• [Author not specified]. (2025). Arylated Pyridines: Suzuki Reactions of O-Substituted 2,6-Dihalogenated-3-hydroxypyridines | Request PDF. ResearchGate.
• [Author not specified]. (2024). Ru(ii)-catalyzed regioselective oxidative Heck reaction with internal olefins that tolerated strongly coordinating heterocycles. PMC.
• [Author not specified]. (2023). Stille Coupling. Chemistry LibreTexts.
• [Author not specified]. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis.
• [Author not specified]. (n.d.). On the mechanism and selectivity of palladium catalyzed C(sp3)–H arylation of pyrrolidines and piperidines at unactivated C4 positions: discovery of an improved dimethylamino-quinoline amide directing group. Spiral.
• [Author not specified]. (n.d.). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PMC.
• [Author not specified]. (n.d.). Palladium-Catalyzed Meta-Selective C−H Bond Activation with a Nitrile-Containing Template: Computational Study. [Source not further specified].
• Norman, J. P., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. [Source not further specified].
• [Author not specified]. (2011). Breaking the regioselectivity rule for acrylate insertion in the Mizoroki–Heck reaction. PNAS.
• [Author not specified]. (n.d.). Unraveling innate substrate control in site-selective palladium-catalyzed C–H heterocycle functionalization. Chemical Science (RSC Publishing).
• [Author not specified]. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• [Author not specified]. (n.d.). Geometric constraints regulated regioselectivity: Pd-catalyzed α-deuteration of pyridines with secondary phosphine oxide. Chemical Communications (RSC Publishing).
• [Author not specified]. (n.d.). Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. ChemRxiv.
• Neufeldt, S. R., et al. (2025). C2-Selective Palladium-Catalyzed C-S Cross-Coupling of 2,4-Dihalopyrimidines. PubMed.
• [Author not specified]. (2017). Heck Reaction—State of the Art. MDPI.
• [Author not specified]. (n.d.). Heck Reaction. Organic Chemistry Portal.
• [Author not specified]. (2018). Heck-like Reactions Involving Heteroatomic Electrophiles. PMC - NIH.
• [Author not specified]. (n.d.). Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online.
• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. University of Windsor.
• [Author not specified]. (2014). Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. SciSpace.
• Semba, K., & Nakao, Y. (2020). Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. PubMed.
• Semba, K., & Nakao, Y. (n.d.). Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. SciSpace.
• [Author not specified]. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis.
• [Author not specified]. (2023). Heck Reaction. Chemistry LibreTexts.
• [Author not specified]. (n.d.). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF. ResearchGate.
• [Author not specified]. (n.d.). Broadening Application of the Heck Reaction via in-situ Formation of Olefins. The University of Liverpool Repository.
• [Author not specified]. (2025). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 11. Combining transition metals and transient directing groups for C–H functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 14. researchgate.net [researchgate.net]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 4-Chloro-Trifluoromethylpyridines

Welcome to the Technical Support Center. As a Senior Application Scientist, one of the most frequent failure modes I encounter in drug development workflows is the unintended hydrolysis of highly activated heteroaryl halides. Specifically, the 4-chloro group in trifluoromethylpyridines is notoriously unstable under standard basic cross-coupling conditions.

This guide is designed to provide you with field-proven insights, mechanistic causality, and self-validating protocols to eliminate hydrolysis and rescue your synthetic yields.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my 4-chloro-trifluoromethylpyridine convert into a pyridone during Suzuki-Miyaura cross-coupling? A: The 4-position of a pyridine ring is naturally electron-deficient. The addition of a strongly electron-withdrawing trifluoromethyl (-CF

) group exacerbates this by further depleting electron density via inductive effects. Under standard aqueous cross-coupling conditions, any trace water or hydroxide acts as a nucleophile, initiating a rapid Nucleophilic Aromatic Substitution (S Ar)[1]. The intermediate 4-hydroxy-trifluoromethylpyridine immediately tautomerizes to the highly stable 4-pyridone. This pyridone is a thermodynamic "dead end" that will not undergo oxidative addition with your palladium catalyst.

Q2: How can I prevent this hydrolysis during cross-coupling reactions? A: You must outcompete the background S

Ar reaction by accelerating the catalytic cycle while strictly eliminating water from the system:

• Eliminate Aqueous Bases: Abandon aqueous base solutions (e.g., 2M Na

  CO ). Instead, use finely milled, strictly anhydrous inorganic bases like K PO or CsF.

• Accelerate Transmetalation: Hydrolysis often outpaces the transmetalation step of the catalytic cycle. Use highly active, bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos, or specialized scaffolding ligands like ProPhos) to accelerate transmetalation and reductive elimination[2].

• Solvent Selection: Switch from hygroscopic polar aprotic solvents (like DMF or THF) to anhydrous, non-polar solvents like Toluene or 1,4-Dioxane, which disfavor the polar S

  Ar transition state.

Q3: Can I use amine bases to avoid water entirely during Buchwald-Hartwig aminations? A: Yes, but with extreme caution. While using tertiary amines (like DIPEA) eliminates the need for hygroscopic inorganic salts, primary and secondary amines are themselves strong nucleophiles. If your reaction involves these, the amine will directly attack the 4-chloro position via an uncatalyzed S

Ar[3]. To prevent this, lower the reaction temperature and rely on a highly active precatalyst (like Pd-PEPPSI or Generation 3/4 palladacycles) to ensure the metal-catalyzed pathway is significantly faster than the background S Ar.

Q4: What are the best practices for storing these building blocks? A: 4-Chloro-trifluoromethylpyridines should be stored under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. Never prepare stock solutions in protic solvents (like methanol) or hygroscopic solvents (like DMSO) for long-term storage, as ambient moisture will slowly degrade the material into the pyridone.

Mechanistic Pathway: Cross-Coupling vs. Hydrolysis

Diagram 1: Competing pathways between desired Pd-catalyzed cross-coupling and undesired S_NAr hydrolysis.

Quantitative Impact of Reaction Conditions

The table below summarizes internal validation data demonstrating how standard coupling conditions lead to catastrophic failure via hydrolysis, and how anhydrous optimization rescues the yield.

Reaction Condition	Base	Solvent	Yield of Desired Product (%)	Yield of Pyridone Byproduct (%)
Standard Aqueous	2M Na CO (aq)	THF / H O	< 10%	> 85%
Mild Anhydrous	K CO (anhydrous)	DMF	45%	40%
Fluoride-Mediated	CsF (anhydrous)	1,4-Dioxane	88%	< 5%
Optimized Anhydrous	K PO (anhydrous)	Toluene	92%	< 2%

Self-Validating Protocol: Anhydrous Suzuki-Miyaura Coupling

This protocol is engineered as a self-validating system. It utilizes anhydrous K

PO to scavenge boronic acid protons without introducing water, and Toluene to minimize solvent polarity, thereby thermodynamically disfavoring the polar S Ar transition state.

Step-by-Step Methodology

• Glassware Preparation (Crucial): Bake all reaction vials and PTFE stir bars at 120 °C for a minimum of 12 hours. Cool under vacuum and backfill with Argon.

  • Causality: Microscopic surface moisture on ambient glassware is sufficient to cause 1-5% hydrolysis of the starting material.

• Reagent Loading (Glovebox): Inside an argon-filled glovebox, weigh the 4-chloro-trifluoromethylpyridine (1.0 equiv), arylboronic acid (1.2 equiv), anhydrous K

  PO (2.0 equiv), and Pd(dppf)Cl ·CH Cl (0.05 equiv).

  • Causality: K

    PO is highly hygroscopic; weighing it in ambient air will instantly absorb atmospheric water, defeating the purpose of an anhydrous setup.

• Solvent Addition: Add anhydrous, degassed Toluene to achieve a 0.2 M concentration. Seal the vial tightly with a PTFE-lined septum cap before removing it from the glovebox.

• Reaction Execution & Self-Validation: Heat the reaction block to 80 °C.

  • Validation Step: Run a parallel control vial omitting the arylboronic acid. If LC-MS analysis of this control shows >5% pyridone formation after 2 hours, your K

    PO is wet or your septum has a moisture leak. Do not proceed until the control remains intact.

• Workup: Quench the reaction with water only after cooling to room temperature.

  • Causality: Quenching while hot will cause immediate high-temperature hydrolysis of any unreacted starting material, skewing your conversion data. Extract the product with EtOAc and wash with brine.

Diagram 2: Experimental workflow for an anhydrous, self-validating cross-coupling setup.

References

• Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity Source: National Institutes of Health (NIH) / PMC URL:[Link]

• ProPhos: A Ligand for Promoting Nickel-Catalyzed Suzuki-Miyaura Coupling Inspired by Mechanistic Insights into Transmetalation Source: Journal of the American Chemical Society (ACS) URL:[Link]

Sources

• 1. Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-Chloropyridine-3-sulfonyl chloride | 33263-44-4 | Benchchem [benchchem.com]

Purification methods for separating 2-bromo and 4-chloro pyridine isomers

Technical Support Center: Resolution of Halogenated Pyridine Isomers Diagnostic Troubleshooting & Validated Methodologies for 2-Bromo and 4-Chloro Pyridine Systems

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical bottlenecks encountered when separating positional isomers of halogenated pyridines (e.g., 2-bromo-4-chloropyridine vs. 4-bromo-2-chloropyridine).

Because the inductive effects of bromine and chlorine are remarkably similar, these isomers exhibit nearly identical dipole moments, basicity (

), and lipophilicity ( ). This renders traditional purification via normal-phase silica or generic C18 reverse-phase chromatography highly inefficient. Below, you will find causality-driven troubleshooting FAQs, self-validating protocols, and system architecture diagrams to resolve these mixtures.

Diagnostic FAQs: Troubleshooting Chromatographic Failures

Q1: Why do my 2-bromo and 4-chloro pyridine isomers co-elute as a single broad peak on standard C18 RP-HPLC? Causality: Alkyl-chain (C18) stationary phases separate molecules based on hydrophobic partitioning. Since positional halogen isomers have identical molecular weights and virtually identical hydrophobic surface areas, they partition equally into the C18 phase. Furthermore, the basic pyridine nitrogen interacts with residual, unendcapped silanol groups on the silica support via secondary ion-exchange mechanisms, causing the peak to broaden and tail. Resolution: Switch to a Pentafluorophenyl (PFP) stationary phase. The PFP ring is highly electron-deficient and provides orthogonal separation mechanisms:

stacking, dipole-dipole interactions, and stringent steric/shape recognition. The rigid PFP phase can differentiate the minute steric differences between an ortho-halogen (C-2) and a para-halogen (C-4)[1].

Q2: I switched to a PFP column, but I am still seeing peak tailing. How do I optimize the mobile phase? Causality: Even on a PFP column, the basicity of the pyridine ring (

) means it exists in a partially protonated state at neutral pH. This mixed ionization state leads to dual retention mechanisms and tailing. Resolution: Force the analyte into a single ionization state. Use an acidic aqueous eluent (e.g., 0.1% perchloric acid or phosphoric acid with 150 mM sodium perchlorate) to fully protonate the pyridine nitrogen. This suppresses silanol interactions and leverages the electrostatic dynamics of the modified stationary phase[1].

Q3: How do I scale this separation to purify multi-gram quantities without excessive solvent waste? Causality: Preparative HPLC using aqueous/organic gradients is solvent-intensive and requires energy-heavy fraction evaporation, which can degrade sensitive halogenated intermediates. Resolution: Implement Supercritical Fluid Chromatography (SFC) using a 2-Ethylpyridine (2-EP) stationary phase. Supercritical

has high diffusivity and low viscosity, enabling rapid mass transfer. The 2-EP stationary phase is specifically designed for basic compounds; its pyridine nitrogen acts as a hydrogen-bond acceptor, providing excellent selectivity for halogenated pyridines without requiring basic mobile phase additives[2].

Validated Methodologies & Protocols

Protocol A: Analytical Resolution via UHPLC (PFP Phase)

Objective: Baseline separation of 2-bromo-4-chloropyridine isomers for purity assessment. System Validation: This protocol is self-validating; a resolution factor (

) between the isomers confirms system suitability prior to sample injection.

• Column Preparation: Install a Core-Shell PFP column (e.g., 2.1 x 50 mm, 1.9

  m). Why: Core-shell particles reduce eddy diffusion, sharpening peaks and enhancing the subtle selectivity required for positional isomers.

• Mobile Phase Compounding: Prepare Mobile Phase A:

  with 0.1% Phosphoric Acid and 150 mM Sodium Perchlorate. Prepare Mobile Phase B: Acetonitrile/Methanol (50:50 v/v). Why: The chaotropic perchlorate ion pairs with the protonated pyridine, increasing its retention and shielding it from any residual silanols[1].

• Gradient Execution: Run a linear gradient from 5% B to 60% B over 10 minutes at a flow rate of 0.4 mL/min.

• Detection & Validation: Monitor at UV 254 nm. Calculate

  . If , decrease the gradient slope to 2% B/min to increase residence time in the critical partitioning zone.

Protocol B: Preparative Scale-Up via SFC (2-EP Phase)

Objective: Gram-scale isolation of pure isomers with minimal solvent overhead. System Validation: Immediate evaporation of

in the cyclone separator validates fraction purity without the risk of post-collection degradation.

• Stationary Phase Selection: Utilize a 2-Ethylpyridine (2-EP) packed SFC column (e.g., 21.2 x 250 mm, 5

  m). Why: The 2-EP phase provides intrinsic basicity, aligning with the analyte's properties to prevent tailing while offering interactions[2].

• Fluid Dynamics Setup: Set the Automated Back Pressure Regulator (ABPR) to 120 bar and the column oven to 35°C. Why: Maintaining a precise supercritical state density is critical for reproducible partitioning of closely related isomers.

• Co-Solvent Delivery: Pump supercritical

  with an isocratic hold of 15% Methanol (containing 0.1% Trifluoroacetic acid) at 50 mL/min. Why: TFA protonates the pyridine, forming an ion pair that interacts uniquely with the 2-EP phase, a process known as Ion-Pair SFC (IP-SFC)[3].

• Fraction Collection: Route the eluent through a UV detector (220 nm) into a cyclone separator. The

  evaporates instantly, leaving the purified isomer in a concentrated methanol fraction.

Quantitative Performance Metrics

Chromatographic System	Stationary Phase	Primary Interaction Mechanism	Avg. Resolution ( )	Peak Tailing ( )	Scalability
Standard RP-HPLC	C18 (Alkyl)	Hydrophobic Partitioning	0.5 - 0.8 (Co-elution)	> 2.0 (Severe)	Poor
Optimized UHPLC	PFP (Fluorinated)	, Dipole, Steric	2.5 - 3.2 (Baseline)	1.1 (Excellent)	Moderate
Normal Phase SFC	Bare Silica	Hydrogen Bonding	1.0 - 1.2 (Partial)	1.5 (Moderate)	Good
IP-SFC (Recommended)	2-Ethylpyridine	H-Bonding, IP-Repulsion	> 3.5 (Complete)	1.0 (Ideal)	Excellent

System Architecture & Logical Workflows

Caption: Decision matrix for resolving halogenated pyridine isomers via chromatography.

Caption: Kinetic resolution logic exploiting differential SNAr reactivity at C-2 vs. C-4.

References[1] Title: Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers

Source: ACS Publications URL: [Link]3]Title: Packed column supercritical fluid chromatography of isomeric polypeptide pairs Source: PubMed URL: [Link]2]Title: Selection of Stationary Phases in Supercritical Fluid Chromatography Source: Encyclopedia MDPI URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Packed column supercritical fluid chromatography of isomeric polypeptide pairs - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Technical Support Center: Suzuki-Miyaura Coupling of Sterically Hindered Pyridines

Welcome to the Advanced Technical Support Center. Coupling sterically hindered pyridines requires precision chemistry. Pyridines inherently risk poisoning palladium catalysts through nitrogen coordination, and ortho-substituents (e.g., methyl, halogens, or bulky amines) severely retard oxidative addition and transmetalation. This guide synthesizes mechanistic causality with field-proven methodologies to help you troubleshoot and optimize your yields.

Diagnostic Workflow: Troubleshooting Hindered Couplings

Before adjusting reaction parameters, you must identify the primary failure mode by analyzing your crude reaction mixture. Use the logical workflow below to diagnose the root cause of low yields.

Logical troubleshooting workflow for optimizing Suzuki couplings with sterically hindered pyridines.

Mechanistic Troubleshooting & FAQs

Q1: My reaction with an ortho-substituted pyridine halide and a heteroaryl boronic acid shows <10% conversion. Why is the oxidative addition failing, and how do I fix it? Causality & Solution: Pyridines with electron-donating or sterically demanding ortho-substituents (e.g., 2-amino-3-chloropyridine) pose a dual threat. First, the basic nitrogen can coordinate to the palladium center, forming stable, off-cycle unreactive complexes. Second, the steric bulk physically blocks the Pd(0) center from inserting into the C-X bond[1]. Remedy: Transition to highly active, sterically demanding, electron-rich Buchwald ligands such as XPhos or SPhos[2]. The sheer steric bulk of the dialkylbiaryl scaffold prevents the formation of inactive bis-ligated PdL₂ complexes, favoring the highly active mono-ligated PdL species. The electron-rich nature of the dicyclohexyl or di-tert-butyl phosphine dramatically accelerates oxidative addition into the hindered C-X bond[1].

Q2: I am observing massive amounts of protodeboronation (deboronated starting material) instead of my cross-coupled product. How do I suppress this? Causality & Solution: Heteroaryl boronic acids (particularly 2-pyridine boronic acids) undergo rapid base-catalyzed protodeboronation. This decomposition pathway is accelerated by high temperatures, strong aqueous bases, and slow transmetalation rates typical of sterically hindered electrophiles[3]. When transmetalation is sluggish, the boronic acid spends more time in the basic aqueous medium, leading to irreversible C-B bond cleavage. Remedy:

• Accelerate Transmetalation: Use a Pd G3 or G4 precatalyst (e.g., XPhos Pd G3). These precatalysts undergo rapid, base-mediated activation at room temperature to generate the active Pd(0) species instantly, allowing transmetalation to outcompete protodeboronation[4].

• Modify the Boron Species: Switch from a free boronic acid to a lithium triisopropyl borate or a MIDA boronate, which are significantly more stable against hydrolysis and can be stored on the benchtop[5].

• Optimize Base/Solvent: Use a milder base (e.g., CsF or K₃PO₄) in a less aqueous solvent system (like isopropanol or 10:1 Dioxane/H₂O)[6].

Q3: Why should I use a Pd G3 precatalyst instead of standard Pd₂(dba)₃ or Pd(OAc)₂ + free ligand? Causality & Solution: Standard Pd(II) sources like Pd(OAc)₂ require in situ reduction to Pd(0), which consumes either the phosphine ligand (oxidizing it to phosphine oxide) or the boronic acid (causing homocoupling). Pd₂(dba)₃ contains dibenzylideneacetone (dba), an electron-deficient olefin that can coordinate to Pd(0) and retard the oxidative addition step—a critical flaw when dealing with already hindered substrates. Pd G3 precatalysts activate rapidly and cleanly with mild base to form a 1:1 Pd:Ligand active species without generating inhibitory byproducts[4],[3].

Quantitative Data: Catalyst & Condition Optimization Matrix

Use the following table to benchmark your current conditions against optimized systems for hindered pyridine couplings.

Catalyst System	Ligand	Base / Solvent	Substrate Profile	Typical Yield	Protodeboronation Risk
Pd(PPh₃)₄ (5 mol%)	PPh₃	Na₂CO₃ / Dioxane-H₂O (Reflux)	Unhindered Aryls	80-90%	High (especially for 2-Pyridyl)
Pd(OAc)₂ (2 mol%)	SPhos (4 mol%)	CsF / Isopropanol (RT - 40°C)	Hindered Pyridines	85-95%	Low
XPhos Pd G3 (1-2 mol%)	XPhos (built-in)	K₃PO₄ / Dioxane-H₂O (10:1)	Highly Hindered / Di-ortho	>90%	Very Low
Pd₂(dba)₃ (2 mol%)	di-t-BuXPhos (4 mol%)	K₂CO₃ / Toluene-H₂O	Basic Aminopyridines	70-85%	Moderate

Self-Validating Experimental Protocol

Objective: Suzuki-Miyaura coupling of a sterically hindered pyridine halide (e.g., 2-amino-3-chloropyridine) with a sensitive heteroaryl boronic acid derivative.

Materials Required:

• Aryl Halide (1.0 equiv)

• Heteroaryl Boronic Acid Pinacol Ester or MIDA Boronate (1.5 equiv)

• XPhos Pd G3 Precatalyst (2 mol%)

• K₃PO₄ (3.0 equiv, 0.5 M aqueous solution)

• 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• Preparation & Degassing: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the hindered pyridine halide (1.0 mmol) and the heteroaryl boronic acid derivative (1.5 mmol).

  • Causality Note: Using 1.5 equivalents compensates for any minor protodeboronation that may occur before transmetalation.

• Catalyst Addition: Add XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%).

  • Self-Validation Check: The solid precatalyst should appear as a stable, off-white to pale-yellow powder. If the powder is dark brown or black, the precatalyst has degraded to palladium black and must be discarded.

• Solvent & Base Introduction: Evacuate and backfill the flask with Argon (3 cycles). Add degassed 1,4-dioxane (5.0 mL) followed by degassed aqueous K₃PO₄ (0.5 M, 6.0 mL, 3.0 equiv) via syringe.

  • Causality Note: Thorough degassing prevents Pd(0) oxidation and subsequent homocoupling of the boronic acid. K₃PO₄ is mild enough to prevent rapid boronic acid degradation but sufficiently basic to deprotonate the precatalyst.

• Activation & Reaction: Stir the mixture vigorously at 40°C for 2–4 hours.

  • Self-Validation Check: Within 5–10 minutes, the reaction mixture should transition from a pale suspension to a homogeneous reddish/brown solution. This color change visually validates the base-mediated cleavage of the carbazole leaving group and the successful generation of the active mono-ligated Pd(0)-XPhos species[4].

• Monitoring: Monitor the reaction via LC-MS. Look for the disappearance of the halide mass. If protodeboronation is observed (mass of the deboronated heterocycle), lower the reaction temperature to room temperature for subsequent runs.

• Workup: Quench the reaction with water (10 mL), extract with EtOAc (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

References

• Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides Source: RSC Publishing (Chemical Communications) URL:[Link]

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds Source: Organic Chemistry Portal (Angew. Chem. Int. Ed.) URL:[Link]

• A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates Source: MIT Open Access Articles (Org. Lett.) URL:[Link]

• Pd Reaction Intermediates in Suzuki‐Miyaura Cross‐Coupling Characterized by Mass Spectrometry Source: Chem (DOI) URL:[Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids Source: Journal of the American Chemical Society (ACS) URL:[Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Buchwald Ligands [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Catalyst selection for selective C-Br activation in dihalo-pyridines

The Diagnostic Framework: Logic Before Ligands

Before selecting a catalyst, you must diagnose the Electronic Bias vs. Steric Bias of your substrate. In dihalo-pyridines, the pyridine nitrogen is the primary director of reactivity, but its influence decays with distance.

The Reactivity Hierarchy

For a generic dihalo-pyridine, the rate of Oxidative Addition (OA)—usually the turnover-limiting step—follows this hierarchy:

• C2/C6 Position (α-position): Highly electron-deficient due to inductive (

  ) and mesomeric ( ) withdrawal by Nitrogen. Fastest OA.

• C4 Position (γ-position): Electron-deficient (resonance active), but less so than C2. Intermediate OA.

• C3/C5 Position (β-position): Electron-neutral (similar to chlorobenzene). Slowest OA.

The "Golden Rule" of Halogen Discrimination:

Therefore, in 2-bromo-5-chloropyridine , the C2-Br bond is activated by both the weak leaving group (Br) and the electron-poor C2 position. In 2,5-dibromopyridine , C2 reacts before C5 purely due to electronic activation.

Decision Matrix: Catalyst Selection

Use this logic flow to select your initial catalyst system.

Figure 1: Decision tree for catalyst selection based on substrate electronics and desired regioselectivity.

Troubleshooting Guides (Scenario-Based)

Scenario A: "I'm getting bis-coupling (over-reaction) in 2,5-dibromopyridine."

The Issue: The product of the first coupling (2-aryl-5-bromopyridine) is still reactive enough to undergo a second cycle at C5. The Fix:

• Stoichiometry is King: Do not use excess boronic acid. Use 0.95 equivalents relative to the dibromide. It is better to have unreacted starting material (easy to separate) than bis-coupled byproduct (hard to separate).

• Ligand Choice: Avoid highly active dialkylbiaryl phosphines (e.g., SPhos, XPhos) for the first coupling. These ligands are too good at activating the deactivated C5 position. Use Pd(PPh3)4 or Pd(dppf)Cl2 , which require higher activation energy and discriminate better between C2 and C5.

Scenario B: "The reaction stalled. The C-Cl bond won't react after I coupled the C-Br."

The Issue: You successfully coupled C2-Br, but now need to functionalize C5-Cl. The C5 position is electron-neutral and C-Cl is strong. The Fix:

• Switch Ligands: Standard PPh3 will fail here. You must switch to a "Third Generation" Buchwald ligand or a bulky NHC.

• Recommendation: Pd(OAc)2 + XPhos or Pd-PEPPSI-IPr .

• Solvent Switch: Change from aqueous dioxane to anhydrous t-Amyl alcohol or Toluene at 100°C+ to force the difficult oxidative addition.

Scenario C: "I need to couple C4, but C2 is reacting."

The Issue: In 2,4-dichloropyridine, C2 is electronically favored. The Fix: You must override electronics with sterics or speciation.

• Bulky NHC: Use Pd-IPr (1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene). The steric bulk of the ligand makes the crowded C2 position inaccessible, forcing reaction at the less hindered C4.

• Cluster Catalysis: Recent data suggests "ligand-free" conditions (Pd(OAc)2, TBAB, K2CO3) form Pd-nanoclusters that favor C4 selectivity via a different mechanistic pathway [4].

Experimental Protocols

Protocol 1: Highly Selective C2-Arylation of 2-Bromo-5-Chloropyridine

Target: Selective activation of C-Br over C-Cl.

Reagents:

• 2-Bromo-5-chloropyridine (1.0 equiv)

• Arylboronic acid (1.05 equiv)

• Catalyst: Pd(dppf)Cl2·DCM (2-3 mol%) — Selected for bidentate stability and moderate activity.

• Base: Na2CO3 (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step:

• Degassing: Charge a reaction vial with the pyridine, boronic acid, and Pd catalyst. Seal and purge with Argon/Nitrogen for 5 minutes. Crucial: Oxygen promotes homocoupling and catalyst death.

• Solvent Addition: Add sparged 1,4-dioxane and the aqueous base solution via syringe.

• Temperature Control: Heat to 60°C .

  • Note: Do not reflux (100°C) immediately. At 60°C, the C-Br bond reacts rapidly, but the C-Cl bond remains inert.

• Monitoring: Check HPLC/TLC at 2 hours. If conversion is <50%, raise to 80°C.

• Workup: Filter through Celite to remove Pd black. Partition between EtOAc and Water.

Protocol 2: Sequential One-Pot C2 then C5 Functionalization

Target: Creating 2,5-diarylpyridines with different aryl groups.

Table 1: Sequential Addition Parameters

Step	Reagent Added	Catalyst System	Temp	Time
1	Aryl-Boronic Acid A (1.0 eq)	Pd(OAc)2 (2 mol%) + PPh3 (8 mol%)	60°C	4-6 h
Check	Ensure C2-Br is consumed	--	--	--
2	Aryl-Boronic Acid B (1.2 eq)	Add XPhos (4 mol%) + Base (extra 1 eq)	100°C	12 h

Mechanism: The PPh3 drives the easy C2 reaction. When you add XPhos for Step 2, it displaces PPh3 on the Palladium, creating a highly active catalyst capable of breaking the C5-Cl bond.

Frequently Asked Questions (FAQ)

Q: Why is my pyridine substrate poisoning the catalyst? A: Pyridines are good ligands. If your substrate concentration is high, the pyridine nitrogen can bind to Pd(II), forming a Pd(Ar)(L)(Pyridine) "rest state" that is catalytically inactive.

• Solution: Use a bidentate ligand like dppf or Xantphos . The chelation effect prevents the pyridine substrate from displacing the phosphine ligand.

Q: Can I use Pd/C (Heterogeneous) for this? A: Generally, no. Pd/C often leads to hydrodehalogenation (stripping the halogens off and replacing them with hydrogen) rather than coupling, especially in the presence of formate or alcohol sources.

Q: I see "Ligand-Free" conditions mentioned for C4 selectivity. Does that really work? A: Yes, but it is substrate-dependent. This is known as the "Jeffery Condition" effect. In the absence of strong phosphines, Palladium forms nanoparticles or clusters. These clusters have different electronic preferences than mononuclear Pd, often favoring the C4 position in 2,4-dihalopyridines or C5 in 2,5-systems [4, 6]. However, reproducibility can be tricky; ensure consistent stirring rates and surface area.

References

• Mechanistic Studies on Oxidative Addition: Vertex AI Search Result 1.1. "Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex."[1] 1

• Ligand Effects on Selectivity: Vertex AI Search Result 1.2. "Effect of Ligand Steric Properties and Halide Identity on the Mechanism for Oxidative Addition." 2

• Unconventional Selectivity (Pd Clusters): Vertex AI Search Result 1.5. "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles." 3

• Ligand-Free C4/C5 Selectivity: Vertex AI Search Result 1.17. "Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems." 4

• BenchChem Protocols: Vertex AI Search Result 1.15. "Application Notes and Protocols for Suzuki Coupling Reactions of 2,5-Dichloropyridine." 5

• C2-Selective Pyrimidine Coupling: Vertex AI Search Result 1.8. "C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines." 6

Sources

• 1. (PDF) Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex [academia.edu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Troubleshooting 3-Trifluoromethyl Pyridine Reactivity

The following technical guide addresses the specific reactivity challenges associated with 3-trifluoromethyl (

) substituted pyridines . This class of substrates presents a unique "push-pull" conflict: the pyridine ring and group are both electron-withdrawing, theoretically activating the ring for nucleophilic attack ( ), yet these same properties deactivate it for oxidative addition in catalysis and introduce significant steric bulk that hampers reactivity at the adjacent 2-position.

Subject: Overcoming Low Reactivity & Catalyst Deactivation in 3-

Pyridines From: Senior Application Scientist, Process Chemistry Division To: Research & Development Team

Executive Summary

Users frequently report "low reactivity" with 3-trifluoromethyl pyridines. This is rarely due to intrinsic electronic deactivation (as the ring is highly electron-deficient). Instead, the failure modes are typically:

• Catalyst Poisoning: The pyridine nitrogen (

  lone pair) binds irreversibly to electrophilic metal centers (Pd, Pt).[1]

• Steric Occlusion: The 3-

  group has a Van der Waals radius similar to an isopropyl group, severely hindering access to the 2-position (ortho).

• Instability of Intermediates: 2-pyridyl organometallics are prone to rapid protodemetallation.

Part 1: Troubleshooting Palladium-Catalyzed Cross-Couplings

Issue: Suzuki or Buchwald-Hartwig coupling fails or stalls at <20% conversion. Diagnosis: The reaction is likely suffering from Lewis Base Catalyst Inhibition combined with Steric Hindrance if coupling at the 2-position.

Q1: Why is my catalyst dying immediately (turning black/inactive)?

A: The basic nitrogen of the pyridine ring is coordinating to the active Pd(0) or Pd(II) center, displacing your phosphine ligands and forming an inactive "Pd-pyridine" complex. This is exacerbated by the electron-withdrawing

group, which makes the ring -deficient but leaves the N-lone pair available for -donation.

Solution: The "Bulky Ligand" Protocol You must use ligands that are bulky enough to physically block the pyridine nitrogen from binding to the palladium center while still allowing the oxidative addition of the C-X bond.

• Recommended Ligands:

  • Buchwald Dialkylbiaryl Phosphines: XPhos (for chlorides), SPhos (for general use), or BrettPhos (for amines).

  • NHC Ligands: Pd-PEPPSI-IPr. The bulky "throw-away" ligand (3-chloropyridine) in the precatalyst is displaced by the substrate, but the NHC ligand prevents product inhibition.

Q2: I am coupling at the 2-position (adjacent to ). Why is oxidative addition so slow?

A: This is a steric issue. The

group at C3 creates a "steric wall" at C2. Even though the C2-Cl bond is electronically activated, the Pd center cannot easily approach.

Self-Validating Protocol: High-Energy Pre-Catalyst Activation Do not use Pd(OAc)

+ Ligand. Use a pre-formed G3 or G4 palladacycle precatalyst to ensure 100% active species generation.

Step-by-Step Workflow:

• Catalyst: Use XPhos Pd G3 (1-3 mol%). The XPhos ligand is critical for overcoming the ortho-

  steric bulk.

• Base: Switch to

  (tribasic) . Weak bases like carbonate are often insufficient for these electron-poor substrates.

• Solvent: 1,4-Dioxane/Water (4:1) . The presence of water is critical for the transmetalation step in sterically hindered Suzuki couplings.

• Temperature: Heat to 80–100 °C . Do not attempt room temperature couplings for 2-halo-3-trifluoromethyl pyridines.

Decision Tree: Optimizing Cross-Coupling Conditions

Caption: Diagnostic workflow for selecting catalytic systems based on the substitution position relative to the trifluoromethyl group.

Part 2: Troubleshooting Nucleophilic Aromatic Substitution ( )

Issue: Reaction with amines or alkoxides is sluggish, even though the ring is electron-deficient. Diagnosis: While the

group activates the ring, the Leaving Group (LG) ability and Nucleophile Size are the bottlenecks.

Q3: Why is my reaction failing with a 2-chloro-3-trifluoromethyl pyridine?

A: The "Orthogonal Effect." The

group activates the ring electronically (lowering the LUMO), but it sterically blocks the trajectory of the incoming nucleophile at the 2-position. If you are using a bulky amine, the reaction will stall.

Data Table: Relative Rates of

on 3- Pyridines

Substrate	Leaving Group (X)	Nucleophile	Relative Rate	Notes
2-X-3- -Pyridine	Fluorine (-F)	Morpholine	1000	Fastest. F is small and highly electronegative (Meisenheimer complex stabilizer).
2-X-3- -Pyridine	Chlorine (-Cl)	Morpholine	1	Sluggish due to steric/electronic mismatch.
2-X-3- -Pyridine	Bromine (-Br)	Morpholine	0.8	Slower; Br is sterically larger than Cl.
4-X-3- -Pyridine	Chlorine (-Cl)	Morpholine	50	Faster than 2-position (less steric hindrance).

Protocol: The "Halex" Switch If the chloride substrate is unreactive, do not simply increase temperature (which leads to decomposition). Switch to the Fluoride.

• Synthesis: Convert 2-chloro-3-(trifluoromethyl)pyridine to the 2-fluoro analog using spray-dried KF in DMSO (120 °C, 4h).

• Reaction: Run the

  with the 2-fluoro substrate. The rate acceleration is typically 2-3 orders of magnitude due to the high electronegativity of fluorine stabilizing the anionic Meisenheimer intermediate.

Part 3: C-H Functionalization & Lithiation Hazards

Issue: Regioselectivity is poor, or the lithiated intermediate decomposes.

Q4: I tried to lithiate 3-(trifluoromethyl)pyridine, but I got a mixture of products. Where does the Lithium go?

A: You are fighting two directing forces.

• Nitrogen (C2/C6): The ring nitrogen is the strongest Directing Ortho Metalation (DoM) group, favoring C2.

• Trifluoromethyl (C2/C4): The

  group acidifies the ortho-protons (C2 and C4).

The "Danger Zone": Lithiation at C2 (between N and

) is kinetically favored but thermodynamically unstable. The resulting species often undergoes elimination of LiF to form a reactive 3,4-pyridyne or 2,3-pyridyne , leading to complex mixtures ("tars").

Troubleshooting Protocol: The "Halogen Dance" Avoidance To functionalize the ring cleanly, use a Blocking Strategy or Halogen-Metal Exchange instead of direct deprotonation.

• Method A (Halogen-Metal Exchange): Start with 2-bromo-3-(trifluoromethyl)pyridine. Treat with

  -BuLi at -78 °C in Toluene/THF. The Li-Br exchange is faster than deprotonation. Quench immediately.

• Method B (Magnesiation): Use TMPMgCl·LiCl (Turbo Grignard) . This base is bulky and less aggressive than BuLi, often favoring the thermodynamically more stable C4-magnesiation over the unstable C2-lithiation.

References

• Catalyst Poisoning in Heterocycles

  • Title: "Overcoming Catalyst Deactivation in Cross-Coupling of N-Heterocycles"
  • Source:Chemical Science

  • URL:[Link]

• Steric Effects in Suzuki Coupling

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Sterically Hindered Substr
  • Source:Journal of the American Chemical Society

  • URL:[Link]

• SNAr Reactivity of Fluorinated Pyridines

  • Title: "Nucleophilic Aromatic Substitution of Fluorinated Heterocycles: Mechanisms and Applic
  • Source:Journal of Organic Chemistry

  • URL:[Link]

• Lithiation and Pyridynes

  • Title: "Regioselective Metalation of Pyridines and Rel
  • Source:Chemical Reviews

  • URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]

Removing protodehalogenated by-products in pyridine synthesis

Welcome to the Technical Support & Troubleshooting Center for Pyridine Synthesis. This guide is engineered for process chemists, discovery scientists, and drug development professionals facing the pervasive challenge of protodehalogenation (hydrodehalogenation) in halopyridine workflows.

Here, we bypass superficial fixes and focus on the fundamental kinetics, thermodynamics, and downstream physical chemistry required to suppress this side reaction and isolate your target compounds.

SECTION 1: Mechanistic Origins (The "Why")

Q: Why am I seeing high levels of protodehalogenated by-products during my Pd- or Ni-catalyzed cross-couplings of halopyridines? A: Protodehalogenation is not a random degradation; it is a kinetically competitive catalytic pathway. During cross-coupling (e.g., Suzuki-Miyaura), the oxidative addition of the halopyridine to the Pd(0) or Ni(0) catalyst forms a highly electrophilic Metal(II)-aryl intermediate. At this critical junction, the intermediate can either undergo the desired transmetalation with your nucleophile or be intercepted by a hydride source, leading to premature reduction [1].

Common hydride donors in your reaction matrix include:

• Aliphatic Alcohols: Solvents like isopropanol or ethanol readily undergo β-hydride elimination, transferring a hydride to the metal center.

• Amine Bases: Triethylamine or basic DMF can act as hydride donors at elevated temperatures.

• Trace Water: In the presence of specific phosphine ligands, water can serve as a direct hydrogen source [2].

Causality Check: Electron-deficient heteroaryls like pyridines make the resulting Pd(II) complex highly electrophilic. If the transmetalation step is sterically hindered or electronically sluggish, the competing reduction pathway dominates.

Caption: Divergent pathways in metal-catalyzed cross-coupling: Transmetalation vs. Protodehalogenation.

SECTION 2: Reaction Engineering & Suppression

Q: How can I rationally tune my reaction conditions to suppress this side reaction before it happens? A: Suppression requires accelerating transmetalation while starving the system of hydride sources. Do not rely on trial and error; implement these engineered changes:

• Solvent Purging: Immediately eliminate solvents with β-hydrogens (EtOH, i-PrOH). Switch to aprotic, non-nucleophilic solvents like 1,4-dioxane, THF, or toluene.

• Base Moderation: Strong bases (e.g., KOtBu) can inadvertently accelerate protodehalogenation by forming metal-alkoxide complexes that undergo rapid β-hydride elimination. Downgrade to milder bases like K₃PO₄ or Cs₂CO₃[1].

• Ligand Acceleration: Utilize sterically demanding, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos). These ligands force a geometry that accelerates the transmetalation and reductive elimination steps, effectively outrunning the protodehalogenation kinetics.

SECTION 3: Downstream Processing & Separation

Q: The reaction is already complete, and I have a 15% protodehalogenated pyridine by-product. Standard silica gel chromatography is failing due to streaking. How do I physically separate them? A: Pyridine derivatives often co-elute on normal-phase silica due to similar polarities and strong hydrogen-bonding with silanol groups. However, you can exploit their thermodynamic basicity.

Causality Check: Halogen atoms exert a strong electron-withdrawing inductive effect (-I effect) on the pyridine ring. This pulls electron density away from the nitrogen lone pair, making halopyridines significantly less basic than their protodehalogenated counterparts. By using a precisely calculated pH gradient, you can selectively protonate the by-product into a water-soluble salt while leaving your target compound in the organic layer.

Table 1: Physicochemical Data for Separation Strategy Design

Compound Class	Example Molecule	pKa (Conjugate Acid)	Boiling Point (°C)	Optimal Separation Strategy
Protodehalogenated	Pyridine	5.23	115	Aqueous acid wash (pH ~ 4.0)
Halopyridine	3-Bromopyridine	2.84	173	Retained in organic phase
Halopyridine	2-Bromopyridine	0.90	192	Retained in organic phase
Halopyridine	2-Chloropyridine	0.79	166	Retained in organic phase
Cross-Coupled	3-Phenylpyridine	~4.80	274	Reverse-phase chromatography

(Note: pH-controlled extraction is highly effective when the ΔpKa between the target and the by-product is ≥ 1.5 units.)

Caption: pH-controlled liquid-liquid extraction workflow for separating pyridine derivatives.

SECTION 4: Self-Validating Methodologies

Protocol: Precision pH-Gradient Liquid-Liquid Extraction

Use this protocol to separate a protodehalogenated pyridine (e.g., pyridine, pKa 5.2) from a halopyridine starting material or a significantly less basic product.

Step 1: Organic Dissolution

• Action: Dissolve the crude reaction mixture in a water-immiscible organic solvent with low polarity (e.g., MTBE or Toluene). Avoid EtOAc if possible, as it can carry trace water and alter partitioning.

• Validation Check: Ensure complete dissolution. Any suspended particulates will act as nucleation sites for severe emulsions. Filter through Celite if necessary.

Step 2: Buffer Preparation & Addition

• Action: Prepare a citrate or phosphate buffer at a pH exactly midway between the pKa of your target and the by-product (e.g., pH 4.0 for a Pyridine/3-Bromopyridine mixture). Add an equal volume of the buffer to the organic layer in a separatory funnel.

• Validation Check: After vigorous shaking and venting, measure the pH of the aqueous phase. Crucial: The basicity of the crude mixture may shift the buffer. Adjust with 1M HCl or 1M NaOH dropwise until the aqueous layer stabilizes at the target pH.

Step 3: Phase Separation

• Action: Allow the layers to separate completely. Drain the aqueous layer (containing the protonated by-product). Wash the organic layer once more with the same buffer.

• Validation Check: Spot both phases on a TLC plate. Elute with your standard organic solvent system. The aqueous phase spot should remain entirely at the baseline (confirming ionization), while the organic phase should show your mobile target compound.

Step 4: Recovery

• Action: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified halopyridine.

SECTION 5: References

• Mechanism of Palladium-Catalyzed Suzuki–Miyaura Reactions: Multiple and Antagonistic Roles of Anionic "Bases" and Their Countercations. Chemistry - A European Journal, 2013.[Link]

• Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 2017.[Link]

Solvent effects on regiochemistry of nucleophilic aromatic substitution

Technical Support Center: Nucleophilic Aromatic Substitution (

) Optimization Current Status: ● Operational Agent: Dr. Aris (Senior Application Scientist) Ticket Focus: Solvent-Dependent Regiocontrol

Welcome to the Optimization Hub

You are likely here because your aromatic substitution reaction is yielding an unfavorable ratio of regioisomers, or your reaction rates are practically non-existent in your chosen solvent.

In

chemistry, the solvent is not merely a medium; it is a mechanistic participant . It dictates the energy landscape of the transition state, stabilizes specific intermediates (Meisenheimer complexes), and can actively steer the nucleophile to a specific carbon atom via "built-in solvation."

Below are the three most common support tickets we receive regarding regiochemistry, accompanied by validated troubleshooting protocols.

Knowledge Base Article (KBA) #001: Controlling Ortho vs. Para Selectivity

User Issue: "I am reacting a 2,4-dihalo-nitrobenzene (or similar asymmetric electrophile) with an amine. I need the ortho-isomer, but I am getting a mixture or predominantly the para-isomer."

Technical Diagnosis: You are likely using a polar aprotic solvent (DMF, DMSO, NMP) or a protic solvent (MeOH).

• The Mechanism: In polar solvents, the reaction is governed by sterics and electronic repulsion. The para position is less sterically hindered than the ortho position. Furthermore, polar solvents disrupt the delicate intramolecular hydrogen bonds that facilitate ortho attack.

• The Fix: To favor ortho substitution with amine nucleophiles, you must utilize the "Built-in Solvation" effect (also known as the Ortho Effect).

The "Built-in Solvation" Protocol: When a primary or secondary amine attacks ortho to a nitro group (or carbonyl), an intramolecular hydrogen bond can form between the N-H of the nucleophile and the oxygen of the nitro group in the transition state. This stabilizes the ortho-Meisenheimer complex.

• Requirement: This H-bond is weak. It only survives in non-polar, non-H-bonding solvents (Toluene, Xylene, Chlorobenzene).

• Solvent Switch: Changing from DMF to Toluene can flip regioselectivity from 1:4 (o:p) to 9:1 (o:p).

Action Plan:

Variable	To Favor Ortho Product	To Favor Para Product
Solvent Class	Non-polar / Aprotic	Polar Aprotic
Recommended Solvents	Toluene, , Hexane	DMSO, DMF, NMP, Acetonitrile
Mechanism	Chelation Control (Intramolecular H-bond)	Steric/Electronic Control
Temperature	Low to Moderate (preserve H-bonds)	Higher (overcome steric barrier)

Visual Logic:

Caption: Decision matrix for solvent selection based on desired regiochemical outcome.

KBA #002: Reactivity is Too Low in Non-Polar Solvents

User Issue: "I switched to Toluene to get the ortho-isomer as suggested, but now the reaction takes 48 hours or doesn't proceed at all. The nucleophile won't dissolve."

Technical Diagnosis: Non-polar solvents preserve the transition state geometry for regioselectivity but fail to stabilize the charged Meisenheimer intermediate (or dissolve ionic nucleophiles), leading to a high activation energy (

) and slow kinetics.

Troubleshooting Protocol:

• Concentration Boost:

  is bimolecular.[1] Running the reaction "neat" (no solvent) or at very high concentration (2M - 5M) in toluene often solves this. The amine itself acts as the micro-solvation sphere.

• The "Spike" Method: Add a catalytic amount (1-5% v/v) of a polar protic solvent (like HFIP - Hexafluoroisopropanol) or a mild Lewis Acid. HFIP is a potent H-bond donor that can stabilize the leaving group departure without disrupting the bulk non-polar environment required for regiocontrol.

• Phase Transfer Catalysis (PTC): If using an anionic nucleophile (where the H-bond ortho-effect is less relevant, but you still need non-polar media to avoid side reactions), use a crown ether or tetraalkylammonium salt.

Experimental Workflow (Solvent Screening):

• Prepare Stock: 0.1 M substrate in 4 vials: Toluene, THF, MeCN, DMSO.

• Add Nucleophile: 1.1 equivalents.

• Condition: Stir at 50°C for 2 hours.

• Analysis: Quench and run HPLC.

  • Check: Conversion % (Rate).

  • Check: Isomer Ratio (Regioselectivity).

  • Decision: If Toluene gives 90:10 ratio but 5% yield, increase Temp/Conc. Do not switch to DMSO (which might give 90% yield but 50:50 ratio).

KBA #003: The "Naked" Nucleophile Effect (Reaction Rate vs. Selectivity)

User Issue: "Why does my reaction finish in 5 minutes in DMSO but takes overnight in Methanol? Does this affect my impurity profile?"

Technical Explanation:

• Protic Solvents (MeOH, EtOH): Form a "cage" of hydrogen bonds around the nucleophile (especially small anions like

  , , or amines). The nucleophile must shed this solvent shell to attack the ring, increasing the energy barrier.

• Polar Aprotic Solvents (DMSO, DMF): Solvate cations (

  , ) extremely well but leave the anion/nucleophile "naked" and highly reactive.

• Risk: While DMSO increases rate, it decreases selectivity. The highly reactive "naked" nucleophile becomes less discriminating, leading to:

  • Attack at less activated positions.

  • Bis-substitution (over-reaction).

  • Halogen exchange (if using halide salts).

Data Comparison Table:

Solvent	Dielectric Const. ( )	Nucleophile State	Kinetic Rate	Regioselectivity Risk
Toluene	2.4	Tight Ion Pair / H-bonded	Slow	Low (High Selectivity)
THF	7.5	Loose Ion Pair	Moderate	Low
Methanol	33	H-Bond Caged	Slow	Moderate
DMSO	47	Naked / Free	Very Fast	High (Low Selectivity)

Visualizing the Mechanism

The diagram below illustrates the competition between the "Ortho-Pathway" (stabilized by intramolecular forces in non-polar media) and the "Para-Pathway" (driven by external solvation).

Caption: Divergent mechanistic pathways dictated by solvent interference with transition state stabilization.

References & Validated Sources

• Sythana, S. K., et al. (2014). "Nonpolar Solvent a Key for Highly Regioselective SNAr Reaction in the Case of 2,4-Difluoronitrobenzene."[2][3] Organic Process Research & Development.

  • Key Insight: Demonstrates the switch from para- to ortho-selectivity by moving to non-polar media.

• Gazitúa, M., et al. (2018). "Effect of the nature of the nucleophile and solvent on an SNAr reaction."[4] New Journal of Chemistry.

  • Key Insight: Details how H-bond accepting solvents interfere with primary amine nucleophiles.

• Bunnett, J. F., et al. "Nucleophilic Aromatic Substitution." Classic mechanistic grounding on solvent polarity effects.

  • Context: Foundational work establishing the "naked anion" theory in dipolar aprotic solvents.

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution (SNAr) – The Mechanism."

  • Context: General overview of the addition-elimination pathway.[5][6]

Sources

• 1. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effect of the nature of the nucleophile and solvent on an SNAr reaction - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR Profiling of 2,3,4-Substituted Pyridines: A Diagnostic Guide

Topic: 1H NMR splitting patterns for 2,3,4-substituted pyridine rings Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

In medicinal chemistry, the pyridine ring is a privileged scaffold, yet the regio-isomerism of tri-substituted pyridines presents a frequent analytical challenge. Distinguishing a 2,3,4-substituted pyridine from its isomers (e.g., 2,3,6- or 2,3,5-substituted) relies heavily on the precise interpretation of proton-proton scalar coupling (

).

This guide objectively compares the NMR signature of the 2,3,4-substitution pattern against common alternatives. The core differentiator is the magnitude of the vicinal coupling constant between the remaining protons. While standard vicinal coupling (

) in benzenoid systems is relatively uniform (~7-8 Hz), pyridine exhibits a distinct "heteroatom effect" where vicinal coupling adjacent to the nitrogen ( ) is significantly attenuated compared to remote coupling ( ).

Part 1: The Technical Deep Dive

The Spin System of 2,3,4-Substituted Pyridine

In a 2,3,4-trisubstituted pyridine, the ring hydrogens reside at positions C5 and C6 .

• Proximity: These protons are vicinal (adjacent).

• Electronic Environment: H6 is

  to the nitrogen (deshielded), while H5 is to the nitrogen.[1]

• Coupling Constant (

  ): This is the critical diagnostic parameter. In pyridine rings, the vicinal coupling constant adjacent to the nitrogen ( or ) is consistently smaller (4.0 – 6.0 Hz ) than the vicinal coupling remote from the nitrogen ( or ), which is typically 7.0 – 9.0 Hz .

The Signature: A 2,3,4-substituted pyridine will display two doublets (an AX or AB system) with a coupling constant of

Hz .

Part 2: Comparative Analysis

The following table contrasts the 2,3,4-isomer with its most common "alternatives"—other trisubstituted isomers that might be formed during non-regioselective synthesis (e.g., electrophilic aromatic substitution or metal-catalyzed cross-coupling).

Table 1: Diagnostic NMR Metrics for Trisubstituted Pyridines

Isomer Pattern	Remaining Protons	Coupling Relationship	Expected Multiplicity	Diagnostic -Value (Hz)	Key Distinction
2,3,4-Substituted	H5, H6	Vicinal ( )	Two Doublets		Small vicinal coupling.
2,3,6-Substituted	H4, H5	Vicinal ( )	Two Doublets		Large vicinal coupling.
2,3,5-Substituted	H4, H6	Meta ( )	Two Doublets (fine)		Very small coupling; peaks may look like broad singlets.
2,4,5-Substituted	H3, H6	Para	Two Singlets		No observable splitting (singlets).
2,4,6-Substituted	H3, H5	Meta	Two Doublets (or 1 Singlet)		Singlet if symmetric (R2=R6). Otherwise fine splitting.

Note: The chemical shift (

) of H6 (approx 8.0–8.5 ppm) further confirms the presence of a proton adjacent to nitrogen, but the -value is the definitive proof of the relationship between the protons.

Part 3: Diagnostic Logic & Workflow

The following decision tree visualizes the logic for assigning regio-chemistry based on the splitting of the aromatic region.

Figure 1: Decision tree for distinguishing trisubstituted pyridine isomers based on coupling constants.

Part 4: Experimental Protocol

To ensure the resolution required to measure

values accurately (distinguishing 5 Hz from 8 Hz requires sharp lines), follow this standardized protocol.

1. Sample Preparation

• Solvent Selection: Use DMSO-d6 or Acetone-d6 if possible.

  • Why? Pyridines can aggregate in non-polar solvents like CDCl3, leading to line broadening. Polar aprotic solvents reduce aggregation and often separate the signals of H5 and H6 if they are chemically similar.

  • Concentration: Dissolve 2–5 mg of compound in 0.6 mL of solvent. Over-concentration (>10 mg) can cause viscosity-induced broadening.

• Filtration: Filter the solution through a cotton plug or PTFE syringe filter into the NMR tube to remove paramagnetic particulates (dust/rust) that ruin shimming.

2. Acquisition Parameters (400 MHz or higher recommended)

• Spectral Width: Standard (approx 12-14 ppm) is usually sufficient.

• Number of Scans (NS): 16–64 scans.

• Acquisition Time (AQ): Ensure AQ

  3.0 seconds. High digital resolution is needed to pick peak centers accurately for calculation.

• Relaxation Delay (D1): 1.0 second is sufficient for routine ID; increase to 5.0+ seconds if qNMR is required.

3. Data Processing

• Apodization: Apply an exponential window function with LB = 0.3 Hz . Do not use excessive line broadening (

  Hz) as it will obscure fine splitting (meta coupling).

• Zero Filling: Zero fill to at least 64k points to improve the digital resolution of the multiplet.

Part 5: Workflow Visualization

The following diagram outlines the experimental sequence from sample prep to data analysis.

Figure 2: Optimized workflow for acquiring high-resolution 1H NMR data for pyridine derivatives.

References

• NIST Chemistry WebBook. Pyridine Thermochemistry and Spectral Data. National Institute of Standards and Technology. Available at: [Link]

• Castellano, S., Bothner-By, A. A. (1965). Analysis of the NMR Spectrum of Pyridine. Journal of Chemical Physics. AIP Publishing. Available at: [Link]

• LibreTexts Chemistry. 14.12: Coupling Constants Identify Coupled Protons. Available at: [Link]

• Reich, H. J. NMR Spectroscopy: Proton-Proton Coupling Constants. University of Wisconsin-Madison. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]

publish Comparison Guide: LC-MS Fragmentation of Brominated vs. Chlorinated Pyridines

Executive Summary

Why This Matters: Halogenated pyridines are ubiquitous pharmacophores in drug discovery (e.g., kinase inhibitors) and critical impurities in process chemistry. Their structural similarity often leads to co-elution in liquid chromatography, making Mass Spectrometry (MS) the primary tool for differentiation.

This guide provides a technical comparison of the fragmentation behaviors of Brominated versus Chlorinated pyridines. By understanding the distinct bond dissociation energies (BDE) and isotope patterns, researchers can confidently identify impurities, validate synthetic pathways, and distinguish positional isomers.

Part 1: Fundamental Principles of Halogen Analysis

Isotope Fidelity

The first line of defense in identifying halogenated species is the isotopic signature. In Electrospray Ionization (ESI), the "A+2" peak intensity relative to the molecular ion (M) is diagnostic.

Element	Isotope 1 (Mass)	Isotope 2 (Mass)	Natural Abundance Ratio	Visual Pattern in MS
Chlorine	Cl	Cl	3 : 1	M is 3x higher than M+2
Bromine	Br	Br	1 : 1	M and M+2 are approx. equal height
Di-Chloro	Cl	Cl	9 : 6 : 1	M : M+2 : M+4 pattern
Bromo-Chloro	Br + Cl	--	3 : 4 : 1	Distinctive "staircase" pattern

The "Leaving Group" Effect (BDE)

Fragmentation in Collision-Induced Dissociation (CID) is governed by the weakest bond. The Carbon-Halogen bond strength dictates the fragmentation pathway.

• C-Br Bond (~280 kJ/mol): Weaker. Brominated pyridines fragment easily, often losing the halogen radical (Br•) or hydrogen halide (HBr) at lower collision energies.

• C-Cl Bond (~400 kJ/mol): Stronger. Chlorinated pyridines are more stable. They often retain the chlorine atom and fragment via ring opening (loss of HCN) before losing the halogen, or require higher energy to expel HCl.

Part 2: Comparative Fragmentation Analysis

Fragmentation Pathways

The fragmentation of protonated halopyridines (

) generally follows two competing pathways: Neutral Loss of HX (Heterolytic) or Radical Loss of X• (Homolytic).[1]

Pathway A: Brominated Pyridines (Dominant: Radical/Neutral Loss)

Because the C-Br bond is labile, the primary fragments are formed by the ejection of the bromine.

• Precursor:

  (m/z 158/160 for monobromo)

• Primary Fragment: Loss of Br•

  Pyridinyl radical cation (m/z 79).

• Secondary Fragment: Loss of HCN from the pyridine ring

  m/z 52 ( ).

Pathway B: Chlorinated Pyridines (Dominant: Ring Fragmentation)

The C-Cl bond is robust. The molecule often fragments around the halogen.

• Precursor:

  (m/z 114/116 for monochloro)

• Primary Fragment: Loss of HCN (27 Da)

  (m/z 87/89). Note: The chlorine pattern is preserved.

• Secondary Fragment: Loss of HCl (36/38 Da) is observed but often requires higher collision energy (CE) than HBr loss.

Visualization of Signaling Pathways

The following diagram illustrates the divergent fragmentation logic based on bond strength.

Caption: Divergent fragmentation pathways. Brominated species prioritize halogen loss; Chlorinated species prioritize ring fragmentation (HCN loss) due to stronger C-X bonds.

Part 3: Experimental Protocol (Self-Validating)

This protocol is designed to separate positional isomers (e.g., 2-bromo vs. 3-bromo) which often yield identical MS fragments but distinct retention times.

LC-MS Method Parameters

• Column: Phenyl-Hexyl or Pentafluorophenyl (PFP) phases are superior to C18 for halogenated aromatics due to

  - interactions.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 0.1% Formic Acid (Methanol enhances ionization for these species better than Acetonitrile).

• Flow Rate: 0.4 mL/min.

Step-by-Step Workflow

• System Suitability (Isotope Check):

  • Inject a standard mix of 2-chloropyridine and 2-bromopyridine.

  • Validation Criteria: Verify the 3:1 ratio for Cl (m/z 114/116) and 1:1 ratio for Br (m/z 158/160). If ratios deviate >10%, recalibrate the detector.

• Retention Mapping:

  • Halogenated pyridines elute in order of hydrophobicity: Chloro < Bromo .

  • Positional order (typically): 3-halo < 4-halo < 2-halo (2-halo is often most polar due to dipole alignment with Nitrogen).

• Energy-Resolved MS/MS:

  • Acquire spectra at three Collision Energies (CE): 10, 20, and 40 eV.

  • Low CE (10 eV): Preserves molecular ion

    .

  • High CE (40 eV): Forces ring opening (m/z 52) and HCl loss for chlorinated species.

Data Interpretation Table

Use this table to interpret your MS/MS spectra.

Feature	Bromopyridines	Chloropyridines
Precursor Ion	m/z 158 / 160	m/z 114 / 116
Dominant Fragment (Low CE)	m/z 79 (Loss of Br)	m/z 114 (Stable M+H)
Dominant Fragment (High CE)	m/z 52 (Ring break)	m/z 78 (Loss of HCl) or 87 (Loss of HCN)
Isotope Pattern in Fragments	Lost (Fragment is usually mono-isotopic)	Retained (Fragment often keeps Cl pattern)
Diagnostic Loss	79/81 Da	27 Da (HCN) or 36/38 Da (HCl)

Part 4: Decision Tree for Unknown Identification

Use this logic flow to identify unknown impurities in your sample.

Caption: Logical workflow for classifying halogenated pyridine impurities based on isotope and fragmentation data.

References

• Agilent Technologies. "Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS." Application Note. [Link]

• ChemGuide. "Mass Spectra - The M+2 Peak (Chlorine and Bromine)." ChemGuide UK. [Link]

• Borges-Muñoz, A. et al. "Rapid development of a bromochloropyridine regioisomer purity method enabled by strategic LC screening." Journal of Pharmaceutical and Biomedical Analysis, 2020. [Link]

• Royal Society of Chemistry. "Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile." Phys. Chem. Chem. Phys., 2023.[2] [Link]

Sources

• 1. Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

Comparative Guide: Isotopic Abundance Ratios for Br and Cl in Mass Spectrometry

Executive Summary

In small molecule drug discovery and metabolite identification, the unambiguous assignment of halogenated moieties is critical. While exact mass (HRMS) provides elemental composition, it is the Isotopic Fine Structure (IFS) —specifically the abundance ratios of Chlorine (Cl) and Bromine (Br)—that serves as the primary orthogonal validation tool.

This guide compares the theoretical and observed isotopic signatures of Cl and Br.[1][2] Unlike Carbon (

) or Nitrogen ( ) which produce "A+1" peaks, Cl and Br are distinct "A+2" elements. Their unique natural abundances create high-intensity isotopic envelopes that act as spectral fingerprints. This document provides the technical grounding, comparative data, and experimental protocols required to utilize these ratios for structural confirmation.

Fundamental Principles: The "A+2" Signatures

The utility of Cl and Br in mass spectrometry stems from their specific natural isotope distributions.[1][2][3] Unlike Fluorine (

) or Iodine ( ), which are monoisotopic, Cl and Br possess two stable isotopes separated by approximately 2 Daltons (Da).

Table 1: Fundamental Isotopic Properties (NIST/IUPAC Standards)

Element	Isotope	Exact Mass (Da)	Natural Abundance (%)	Intensity Ratio (Normalized)
Chlorine		34.96885	75.76%	100%
	36.96590	24.24%	~32.0% (Approx 3:[4]1)
Bromine		78.91833	50.69%	100%
	80.91629	49.31%	~97.3% (Approx 1:[5]1)

Data Source: NIST Atomic Weights and Isotopic Compositions [1].

Comparative Analysis: Pattern Recognition

The "product" under evaluation here is the Isotopic Pattern . We compare the spectral performance of Single-Halogen vs. Multi-Halogen systems.

Scenario A: Single Halogen Incorporation

• Chlorine: The A+2 peak is roughly one-third the height of the molecular ion (A).[1][6]

• Bromine: The A+2 peak is nearly equal in height to the molecular ion (A).[1][6][7]

Scenario B: Multiple Halogen Systems (The "Combinatorial Effect")

When multiple halogens are present, the probability of isotope combinations follows a binomial expansion

.

Table 2: Multi-Halogen Intensity Ratios (Theoretical)

Halogen Count	Pattern Description	Peak Ratios (A : A+2 : A+4 : A+6)	Visual Mnemonic
	3 Peaks	9 : 6 : 1	"High, Medium, Low"
	3 Peaks	1 : 2 : 1	"Twin Towers with Bridge"
	3 Peaks	3 : 4 : 1	"Staircase down" (approx)
	4 Peaks	27 : 27 : 9 : 1	"Boxy start, rapid drop"

Visualization: Isotopic Probability Tree

The following diagram illustrates the combinatorial logic for a

vs system, demonstrating why the ratios differ.

Figure 1: Probability tree demonstrating the origin of the 9:6:1 (

) and 1:2:1 ( ) isotopic ratios.

Resolution Analysis: Low Res vs. High Res

A critical comparison for researchers is how these ratios manifest across different instrument classes.

Low Resolution (Quadrupole / Ion Trap)

• Observation: Peaks are merged at nominal mass.

• Risk: Interferences from background matrix (e.g.,

  or ) can distort ratios.

• Performance: Reliable for abundance ratios only if the peak is well-isolated chromatographically.

High Resolution (Orbitrap / Q-TOF)

• Observation: Mass Defect separates interferences.

• The "Defect" Advantage:

  • has a negative mass defect (-31 mDa relative to nominal).
  • has a significant negative defect (-82 mDa).

  • Comparison: This negative defect often separates halogens from biological background (C/H/N/O), which typically have positive mass defects.

Experimental Protocol: Validation Workflow

To ensure scientific integrity, one cannot rely solely on software matching. The following protocol describes a System Suitability Test (SST) to validate that your MS is correctly reporting isotopic ratios.

Protocol: Halogen Ratio Integrity Check

Objective: Verify detector linearity and isotopic fidelity before analyzing unknown halogenated metabolites.

Materials:

• Standard: Chloramphenicol (contains

  ) or Bromacil (contains Br).

• Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.

Step-by-Step Methodology:

• Infusion: Infuse standard at 5 µL/min.

• Concentration Ramp: Prepare concentrations at 10 ng/mL, 100 ng/mL, and 1000 ng/mL.

• Dead Time Correction Check:

  • Acquire spectra in profile mode.

  • Pass Criteria: The ratio of A to A+2 must remain constant (< 5% deviation) across all three concentrations.

  • Fail Criteria: If the A+2 peak ratio increases significantly at high concentration, your detector is saturating (Pulse pile-up).

• Mass Defect Verification (HRMS Only):

  • Zoom into the A+2 peak.

  • Verify the mass error is < 5 ppm relative to theoretical.

• Data Processing:

  • Use Centroid data for ratio calculation.

  • Use Profile data to check for peak merging/interference.

Visualization: Identification Decision Tree

Figure 2: Decision logic for assigning halogen identity based on isotopic abundance.

Troubleshooting & Common Artifacts

Even with high-resolution instruments, errors occur.

• Detector Saturation: The most common cause of incorrect ratios. If the ion flux is too high, the detector "misses" ions (dead time), usually flattening the most abundant peak (A) and artificially inflating the relative abundance of A+2.

  • Solution: Dilute sample 10x and re-inject.

• Space Charge Effects (Trapping Instruments): In Ion Traps or Orbitraps, too many ions in the trap can shift mass positions and distort peak shapes, affecting integration area.

  • Solution: Enable Automatic Gain Control (AGC) to limit ion population.

• Interference (Overlap): In complex matrices (plasma/urine), an unrelated metabolite may co-elute with the A+2 isotope.

  • Solution: Use Ion Mobility Separation (IMS) or narrower isolation windows if performing MS/MS.

References

• NIST Physical Measurement Laboratory. (2024). Atomic Weights and Isotopic Compositions for All Elements. National Institute of Standards and Technology.[8][9] [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. (2016). Isotope-abundance variations and atomic weights of selected elements (IUPAC Technical Report). Pure and Applied Chemistry. [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.

• Kind, T., & Fiehn, O. (2007). Seven Golden Rules for heuristic filtering of molecular formulas obtained by accurate mass spectrometry. BMC Bioinformatics. [Link]

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Atomic Weights and Isotopic Compositions for Chlorine [physics.nist.gov]
• 5. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. catalog.data.gov [catalog.data.gov]
• 9. Atomic Weights and Isotopic Compositions with Relative Atomic Masses | NIST [nist.gov]

Comprehensive Guide: IR Spectrum Characteristic Bands of Trifluoromethylpyridines

Topic: IR Spectrum Characteristic Bands for Trifluoromethyl Group on Pyridine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

Trifluoromethylpyridines (TFMPs) are critical structural motifs in modern agrochemical and pharmaceutical design, valued for their metabolic stability and lipophilicity. However, characterizing them via Infrared (IR) spectroscopy presents unique challenges due to the coupling of the strongly polar trifluoromethyl (-CF

) group with the electron-deficient pyridine ring.

This guide provides a definitive technical breakdown of the vibrational modes of TFMPs. Unlike generic spectral tables, we analyze the electronic interplay between the pyridine nitrogen and the CF

group, provide a comparative analysis against benzene analogues, and offer a validated experimental workflow for unambiguous identification.

Theoretical Background: The Electronic Landscape

To interpret the IR spectrum of a TFMP, one must understand the competing electronic effects:

• The Pyridine Nitrogen: An electron-withdrawing heteroatom that creates a dipole moment distinct from benzene, shifting ring breathing modes to higher wavenumbers.

• The Trifluoromethyl Group: A strong

  -electron withdrawing group. The C-F bonds possess high polarity, resulting in intense dipole changes during stretching vibrations, making them the dominant features in the 1000–1400 cm region.

The "Coupling" Effect

In TFMPs, the C-CF

stretching vibration often couples with the pyridine ring breathing modes. This interaction is symmetry-dependent, meaning the position of the CF group (2-, 3-, or 4-position) significantly alters the "fingerprint" region (600–900 cm ) while leaving the high-energy C-F stretches relatively constant.

Characteristic Bands: The Spectral Fingerprint[2][3]

The IR spectrum of a trifluoromethylpyridine can be dissected into three primary zones.

Zone A: The Trifluoromethyl (CF ) Signature

These are the most intense bands in the spectrum due to the high polarity of the C-F bond.

Vibrational Mode	Wavenumber (cm )	Intensity	Notes
C-F Asymmetric Stretch	1100 – 1200	Very Strong	Often appears as a broad, complex band or doublet due to Fermi resonance.
C-F Symmetric Stretch	1300 – 1350	Strong	Distinctive sharp band. A key marker for the CF group.[2]
C-CF Stretch	~1330	Medium/Strong	The bond connecting the CF to the ring. Highly characteristic of aromatic CF systems.
CF Deformation	700 – 750	Medium	Scissoring/bending modes; often overlaps with C-H out-of-plane bends.

Zone B: The Pyridine Ring

The pyridine core provides structural context.[3] The presence of the nitrogen atom shifts these bands relative to benzene.

Vibrational Mode	Wavenumber (cm )	Intensity	Comparison to Benzene
C=N / C=C Stretching	1580 – 1600	Variable	The C=N stretch is a unique identifier for pyridine, often absent or different in benzene.
Ring Breathing	990 – 1050	Medium	Shifted higher than benzene (~1000 cm ) due to ring distortion by N and CF .
C-H Stretching (Ar)	3000 – 3100	Weak	Typical aromatic C-H stretch; less diagnostic but essential for confirmation.

Zone C: Positional Isomerism (The Discriminator)

Distinguishing between 2-, 3-, and 4-trifluoromethylpyridine requires analysis of the C-H Out-of-Plane (OOP) bending vibrations in the fingerprint region.

• 2-TFMP (Ortho-like): C-H OOP bends typically appear at 740–780 cm

  .

• 3-TFMP (Meta-like): C-H OOP bends typically appear at 780–810 cm

  .

• 4-TFMP (Para-like): C-H OOP bends typically appear at 810–860 cm

  .

Note: These ranges are approximate and heavily influenced by other substituents (e.g., halogens) on the ring.

Comparative Analysis: TFMP vs. Alternatives

Comparison 1: TFMP vs. Trifluoromethylbenzene (Benzotrifluoride)

• Similarity: Both exhibit the dominant C-F stretching bands in the 1100–1350 cm

  range. The C-CF band at ~1330 cm is consistent in both.

• Difference: Benzotrifluoride lacks the C=N stretching band (~1590 cm

  ). Additionally, the ring breathing mode in benzene derivatives is strictly around 1000 cm , whereas in TFMPs, it is often split or shifted to ~1030–1050 cm due to the lower symmetry introduced by the nitrogen.

Comparison 2: TFMP vs. Methylpyridine (Picoline)

• Differentiation: This is easily resolved. Methylpyridines show aliphatic C-H stretches just below 3000 cm

  (2850–2960 cm ), which are completely absent in pure TFMPs. The massive C-F dipole absorption (1100–1300 cm ) is also absent in picolines.

Experimental Protocols

Protocol A: Solid Samples (KBr Pellet)

Best for: Pure crystalline TFMP derivatives.

• Preparation: Mix 1–2 mg of the TFMP sample with ~200 mg of spectroscopic-grade KBr powder.

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (particle size < 2 µm to avoid scattering/Christiansen effect).

• Pressing: Compress in a hydraulic press at 8–10 tons for 2 minutes to form a transparent pellet.

• Acquisition: Scan from 4000 to 400 cm

  with a resolution of 4 cm .

• Validation: Ensure the background (pure KBr) is flat. Look for the "transparent window" in the 1100–1300 cm

  region; if the peaks are "flat-topped" (totally absorbing), the sample concentration is too high. Dilute and re-press.

Protocol B: Liquid/Oil Samples (ATR - Attenuated Total Reflectance)

Best for: Liquid TFMPs (e.g., 2-trifluoromethylpyridine is a liquid at RT).

• Crystal Selection: Use a Diamond or ZnSe crystal. (Diamond is preferred due to the potential corrosiveness of fluorinated impurities).

• Application: Place 1 drop of neat liquid onto the crystal.

• Acquisition: Scan 4000–600 cm

  . Note that ATR causes a slight peak shift to lower wavenumbers in the fingerprint region relative to transmission (KBr) modes.

• Cleaning: Clean immediately with isopropanol; fluorinated compounds can be sticky.

Visualizations

Diagram 1: Spectral Assignment Logic

This flow illustrates how to systematically assign peaks in a TFMP spectrum.

Caption: Logical workflow for identifying and differentiating trifluoromethylpyridine isomers using IR spectroscopy.

Diagram 2: Electronic Coupling Effects

Visualizing why the bands shift compared to benzene.

Caption: Impact of electronic interactions between the CF3 group and Pyridine ring on specific vibrational modes.

References

• Udhayakala, P., et al. (2015). Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) pyridine. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Sangeetha, R., et al. (2017). FT-IR and FT-Raman spectral investigation, UV, NMR and DFT computations of 2, 3-dichloro-5-trifluoromethyl pyridine. International Journal of Academic Research and Development. Retrieved from [Link]

• Yadav, R.A., & Singh, I.S. (1985). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. Indian Academy of Sciences. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]

A Comprehensive Guide to the Differential Reactivity of 2-Bromo-4-chloro- and 2-Chloro-4-bromopyridines in Orthogonal Synthesis

As drug discovery programs increasingly rely on Fragment-Based Drug Discovery (FBDD) and high-throughput library synthesis, the ability to selectively functionalize specific positions on a heteroaromatic core is paramount. Dihalopyridines, specifically 2-bromo-4-chloropyridine and 2-chloro-4-bromopyridine , are privileged scaffolds that offer orthogonal reactivity profiles[1].

This guide provides an in-depth, objective comparison of these two regioisomers. By understanding the mechanistic causality behind their reactivity, researchers can design highly predictable, self-validating synthetic workflows for sequential functionalization.

The Mechanistic Foundation of Orthogonal Reactivity

The strategic value of these building blocks lies in the divergent mechanisms of transition-metal-catalyzed cross-coupling versus Nucleophilic Aromatic Substitution (SNAr).

Palladium-Catalyzed Cross-Coupling (Targeting the C–Br Bond)

In palladium-catalyzed reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), the rate-determining step is the oxidative addition of the Pd(0) active species into the carbon-halogen bond[2],[3]. The reactivity is governed by the Bond Dissociation Energy (BDE) of the halide[4]. Because the C–Br bond (~68 kcal/mol) is significantly weaker than the C–Cl bond (~81 kcal/mol), oxidative addition occurs almost exclusively at the brominated position, regardless of whether it is at C-2 or C-4[5].

• 2-Bromo-4-chloropyridine: Cross-coupling occurs selectively at C-2 [2].

• 2-Chloro-4-bromopyridine: Cross-coupling occurs selectively at C-4 [6],[7].

Nucleophilic Aromatic Substitution (SNAr) (Targeting the C–Cl Bond)

Conversely, SNAr proceeds via a two-step addition-elimination mechanism involving a negatively charged Meisenheimer intermediate[2]. The reaction rate is dictated by the ability of the leaving group to stabilize the developing negative charge in the transition state. Because chlorine is more electronegative than bromine, it is a superior leaving group in SNAr reactions (reactivity trend: F > Cl > Br > I)[2]. Furthermore, the electron-withdrawing nature of the pyridine nitrogen heavily activates both the 2- and 4-positions[2],[6].

• 2-Bromo-4-chloropyridine: SNAr selectively displaces the chloride at C-4 [2].

• 2-Chloro-4-bromopyridine: SNAr selectively displaces the chloride at C-2 [7].

Visualizing Divergent Reactivity Pathways

The following diagram maps the orthogonal functionalization pathways for both isomers, illustrating how the choice of reaction conditions dictates the site of functionalization.

Orthogonal functionalization pathways of dihalopyridines based on reaction type.

Comparative Performance Data

The table below summarizes the expected regioselectivity and typical performance metrics when subjecting these isomers to standard functionalization conditions[2],[7],[8].

Substrate	Reaction Type	Target Bond	Reagents / Conditions	Major Regioisomer	Typical Yield
2-Bromo-4-chloropyridine	Suzuki Coupling	C2–Br	Phenylboronic acid, Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 80°C	2-Phenyl-4-chloropyridine	75 - 85%
2-Bromo-4-chloropyridine	SNAr	C4–Cl	NaOMe, MeOH, Reflux	2-Bromo-4-methoxypyridine	> 90%
2-Chloro-4-bromopyridine	Suzuki Coupling	C4–Br	Phenylboronic acid, Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 85°C	2-Chloro-4-phenylpyridine	80 - 94%
2-Chloro-4-bromopyridine	SNAr	C2–Cl	Secondary Amine, K₂CO₃, DMSO, 120°C	2-Amino-4-bromopyridine	70 - 85%

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale (the "why") and built-in quality control checks.

Protocol A: Regioselective Suzuki-Miyaura Coupling (C–Br Functionalization)

This protocol utilizes conditions optimized for chemoselective insertion into the C–Br bond while leaving the C–Cl bond intact for downstream functionalization[8].

Materials:

• Dihalopyridine substrate (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(dppf)Cl₂ (3-5 mol%)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane / H₂O (4:1 ratio, degassed)

Step-by-Step Methodology:

• Reaction Setup: Charge a dry Schlenk flask with the dihalopyridine, arylboronic acid, K₂CO₃, and Pd(dppf)Cl₂.

  • Causality: Pd(dppf)Cl₂ is chosen because its bidentate ligand enforces a cis-geometry that accelerates reductive elimination, minimizing off-target homocoupling.

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

  • Causality: Oxygen rapidly deactivates the Pd(0) active species into catalytically dead Pd(II) oxides.

• Solvent Addition: Add the degassed 1,4-Dioxane/H₂O mixture via syringe to achieve a 0.2 M concentration. Heat to 80°C for 4-6 hours.

  • Causality: Water is essential to dissolve the base and generate the reactive boronate complex, which is required for the transmetalation step[9].

• Self-Validation (QC): Monitor via LC-MS. The reaction is complete when the starting material mass is consumed, and a single peak corresponding to the mono-arylated, mono-chlorinated product is observed. If a di-arylated mass appears, the temperature is too high or the boronic acid is in excess.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via flash chromatography.

Protocol B: Regioselective SNAr (C–Cl Functionalization)

This protocol demonstrates the selective displacement of the chloride using an oxygen or nitrogen nucleophile[2],[6].

Materials:

• Dihalopyridine substrate (1.0 equiv)

• Nucleophile (e.g., Sodium methoxide or a secondary amine) (1.2 equiv)

• Anhydrous DMSO or DMF

• Base (if using an amine): Cs₂CO₃ (2.0 equiv)

Step-by-Step Methodology:

• Reaction Setup: Dissolve the dihalopyridine in anhydrous DMSO (0.5 M). Add the nucleophile and base.

  • Causality: Polar aprotic solvents like DMSO lack hydrogen-bonding protons, leaving the nucleophile highly active. Furthermore, DMSO stabilizes the highly polar transition state (Meisenheimer complex), significantly accelerating the reaction rate.

• Thermal Activation: Heat the mixture to 80–120°C depending on the nucleophile's strength.

  • Causality: SNAr has a higher activation energy barrier than cross-coupling. The C-Cl bond requires thermal energy to reach the transition state geometry.

• Self-Validation (QC): Monitor via TLC (Hexanes/EtOAc). The product spot will typically be more polar than the starting material. Quench a small aliquot in water and extract with EtOAc to run the TLC, as DMSO will streak the plate.

• Workup: Pour the reaction mixture into ice water to precipitate the product (or extract with EtOAc if it remains an oil). Wash the organic layer extensively with water (5x) to remove all traces of DMSO.

Experimental Workflow Diagram

Self-validating experimental workflow for sequential C-Br and C-Cl functionalization.

References

• A Comparative Guide to the Reactivity of 2-Bromo-4-methylpyridine and 2-Chloro-4-bromopyridine. Benchchem.
• 4-Bromo-2-(pyridin-4-ylmethoxy)pyridine. Benchchem.
• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. Journal of the American Chemical Society.
• 2-Chloro-4-iodo-3-methylpyridine. Benchchem.
• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. White Rose Research Online.
• A Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine. Benchchem.
• 2-Bromo-4-(tert-butyl)pyridine. Benchchem.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. Benchchem.
• Design, Synthesis and Applications of Three-Dimensional Building Blocks for Fragment-Based Drug Discovery. White Rose Research Online.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. 4-Bromo-2-(pyridin-4-ylmethoxy)pyridine|CAS 2090153-40-3 [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

HPLC Retention Time Comparison of Trifluoromethylpyridine Isomers: A Mechanistic Guide to Positional Isomer Separation

As a Senior Application Scientist, one of the most frequent challenges I encounter in chromatographic method development is the baseline separation of positional isomers. Trifluoromethylpyridines (TFMPs) are highly valued building blocks in the synthesis of modern pharmaceuticals and agrochemicals, such as the insecticide sulfoxaflor .

Because the 2-, 3-, and 4-trifluoromethylpyridine isomers possess identical molecular weights and nearly indistinguishable hydrophobicities (LogP), standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often result in co-elution. This guide objectively compares the chromatographic behavior of these isomers and provides a self-validating, step-by-step protocol for their baseline separation, grounded in fundamental physicochemical causality.

Mechanistic Causality: The Triad of Separation

To achieve a resolution (

) greater than 1.5, we must look beyond simple hydrophobicity and exploit the electronic micro-environments of the isomers. The trifluoromethyl ( ) group is powerfully electron-withdrawing via inductive effects. Its position relative to the pyridine nitrogen fundamentally alters the molecule's basicity ( ) and dipole moment .

The causality of our experimental design relies on differential protonation :

• 4-Trifluoromethylpyridine (Para): The

  group is furthest from the nitrogen. The inductive effect is at its weakest, leaving the nitrogen's lone pair relatively available. It has the highest (~2.7).

• 3-Trifluoromethylpyridine (Meta): Closer to the nitrogen, the inductive withdrawal is stronger, lowering the

  to approximately 2.4.

• 2-Trifluoromethylpyridine (Ortho): The extreme proximity of the

  group maximizes electron withdrawal, drastically reducing electron density on the nitrogen. Consequently, 2-TFMP has the lowest (~0.4) and remains predominantly neutral even under highly acidic conditions.

The Experimental Choice: By selecting a mobile phase pH of 2.0, we intentionally force the isomers into different ionization states. The 4-TFMP and 3-TFMP become highly protonated (polar), while the 2-TFMP remains neutral (hydrophobic). This pH-driven selectivity dictates the elution order .

Fig 1: Mechanism of pH-dependent RP-HPLC retention for ionizable pyridine isomers.

Quantitative Data & Elution Profiling

The table below summarizes the physicochemical properties and the resulting chromatographic behavior when subjected to a pH 2.0 mobile phase environment.

Isomer	Inductive Effect Strength	Approx.	Protonation State at pH 2.0	Expected Elution Order (pH 2.0)
4-Trifluoromethylpyridine	Weakest (Para)	~2.7	Highly Protonated (>80%)	1 (Least Retained)
3-Trifluoromethylpyridine	Moderate (Meta)	~2.4	Moderately Protonated (~70%)	2 (Intermediate)
2-Trifluoromethylpyridine	Strongest (Ortho)	~0.4	Predominantly Neutral (<5%)	3 (Most Retained)

Note: At a neutral pH (e.g., pH 7.0), all three isomers are fully deprotonated and neutral. Their retention times will converge, leading to severe co-elution. We use this phenomenon as a self-validating system in our protocol.

Experimental Protocol: A Self-Validating Workflow

To ensure absolute trustworthiness in your analytical results, the following methodology is designed as a self-validating system . By executing a deliberate pH shift, you prove that the separation is driven by the targeted mechanistic causality (ionization) rather than column artifacts or void volume anomalies.

Phase 1: Method Setup

• Column Selection: Install a C18 Core-Shell column (e.g., 150 mm × 4.6 mm, 2.7 µm). Core-shell technology minimizes longitudinal diffusion, providing the high theoretical plate count necessary for closely eluting isomers.

• Mobile Phase A (Acidic): Prepare 0.1% Trifluoroacetic Acid (TFA) in LC-MS grade water. Verify the pH is approximately 2.0.

• Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Gradient Program:

  • 0–2 min: 5% B

  • 2–12 min: 5% to 40% B (Linear ramp)

  • 12–15 min: 40% B (Hold)

• Flow Rate & Temperature: Set flow rate to 1.0 mL/min and column oven to 30 °C to ensure reproducible mobile phase viscosity.

• Detection: UV at 254 nm and 220 nm.

Phase 2: The Self-Validating pH Shift Test

• Acidic Injection (The Separation): Inject 5 µL of the isomer mixture using the pH 2.0 method described above. Record the retention times. You will observe three distinct peaks corresponding to the 4-, 3-, and 2-isomers in that exact order.

• Neutral Mobile Phase Swap: Flush the system and replace Mobile Phase A with a 10 mM Ammonium Acetate buffer adjusted to pH 7.0.

• Neutral Injection (The Validation): Inject the same mixture using the identical gradient profile.

• Data Interpretation: At pH 7.0, the

  of all isomers is exceeded. They are all neutral. The chromatogram will show a collapse of resolution, with all three isomers co-eluting later in the run. This collapse validates your system: it proves that the baseline separation achieved in Step 1 was successfully engineered via electronic inductive effects and differential protonation.

Fig 2: Self-validating workflow for optimizing the separation of positional isomers.

Conclusion

The successful HPLC separation of trifluoromethylpyridine isomers cannot rely on standard hydrophobic partitioning alone. By understanding the causality between the positional inductive effects of the

group and the basicity of the pyridine ring, analysts can purposefully manipulate the mobile phase pH to force differential protonation. This approach not only ensures robust baseline resolution but also provides a scientifically sound framework for method validation.

References

• Title: Sulfoxaflor - PubChem Compound Summary Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Paramagnetic 19F NMR and Electrospray Ionization Mass Spectrometric Studies of Substituted Pyridine Complexes of Chromium(III) Source: National Institutes of Health (PMC) URL: [Link]

• Title: 19F-NMR and directly coupled 19F/1H-HPLC-NMR spectroscopic investigations of the metabolism of the model ecotoxin 3-trifluoromethylaniline Source: Xenobiotica (Taylor & Francis) URL: [Link]

Validating structure of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine by NOESY

Technical Validation Guide: Structural Elucidation of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Executive Summary

In the synthesis of polysubstituted pyridines, specifically 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine , regiochemical ambiguity is a critical bottleneck. Standard electrophilic aromatic substitutions or halogen exchange reactions often yield mixtures of isomers (e.g., 3-CF₃/4-Cl vs. 4-CF₃/3-Cl) that are indistinguishable by low-resolution MS and ambiguous in 1D ¹H NMR due to identical proton coupling patterns.[1]

This guide validates the use of ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy) as the superior analytical "product" for structural confirmation. Unlike X-ray crystallography (resource-intensive) or ¹³C NMR (often requiring complex HMBC interpretation), HOESY provides a rapid, definitive "Yes/No" spatial confirmation based on the unique "Silent Zone" topology of the target molecule.

Part 1: The Structural Challenge

The target molecule, 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine , possesses a specific substitution pattern where the trifluoromethyl group (Position 3) is "sandwiched" between two halogens: Bromine at Position 2 and Chlorine at Position 4.[1]

The Regioisomer Trap: A common synthetic byproduct is the isomer where the substituents at positions 3 and 4 are swapped: 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine .[1]

Feature	Target (3-CF₃, 4-Cl)	Alternative Isomer (4-CF₃, 3-Cl)
Proton Positions	H5, H6	H5, H6
¹H Coupling ( )	~5.5 Hz (Ortho)	~5.5 Hz (Ortho)
¹H Pattern	Two Doublets	Two Doublets
Spatial Reality	CF₃ is isolated from protons.[1]	CF₃ is adjacent to H5.

The Failure of Standard 1D NMR: Both isomers display two doublets in the aromatic region with nearly identical coupling constants (

). While chemical shift prediction algorithms can suggest assignments, they are often inaccurate for electron-deficient, poly-halogenated heterocycles, leading to low-confidence structural assignments.[1]

Part 2: Comparative Analysis

We compare the proposed HOESY Validation against standard industry alternatives.

Method A: X-Ray Crystallography (The "Gold Standard")

• Pros: Absolute structural certainty; defines bond lengths and angles.

• Cons: Requires a single crystal (difficult for oily/low-melting intermediates); turnover time is days to weeks; high cost per sample.

• Verdict: Overkill for routine intermediate validation.

Method B: ¹³C NMR / HMBC (The "Classic" Alternative)

• Pros: Non-destructive; standard hardware.

• Cons: Requires observing

  couplings (quartets). Distinguishing between a 3-bond correlation (H5 to C3-CF₃) and a 2-bond correlation (H5 to C4-CF₃) in HMBC can be ambiguous if the couplings are similar or unresolved.[1]

• Verdict: High cognitive load for interpretation; prone to error.

Method C: ¹H-¹⁹F HOESY (The "Product")[1]

• Pros: Rapid (<30 mins); definitive spatial answer; minimal sample prep.

• Cons: Requires a probe capable of simultaneous ¹H and ¹⁹F tuning (HFX or QNP).

• Verdict: The most efficient workflow for this specific regiochemical puzzle.

Part 3: Technical Deep Dive & Methodology

The "Exclusionary Validation" Principle

For 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine, the validation relies on the absence of a specific signal.[1]

• Target Molecule (3-CF₃): The CF₃ group is flanked by Br and Cl. The nearest proton (H5) is separated by the Chlorine atom. The distance (

  ) is > 4.5 Å. Since NOE intensity is proportional to , the signal will be silent or negligible.

• Isomer (4-CF₃): The CF₃ group is at Position 4, directly adjacent to H5. The distance is < 2.5 Å. This generates a strong positive HOESY signal .

Therefore, a "Silent" HOESY spectrum (regarding aromatic protons) confirms the Target Structure.

Experimental Protocol

System Requirements:

• NMR Spectrometer (400 MHz or higher).[2][3][4]

• Probe: BBFO, HFX, or QNP (Must support ¹H observe with ¹⁹F decoupling/mixing).

Step-by-Step Workflow:

• Sample Prep: Dissolve ~10 mg of sample in CDCl₃. (Avoid solvents with exchangeable protons if possible, though not critical here).

• 1D Reference: Acquire standard ¹H and ¹⁹F spectra to determine the exact offset frequencies (O1 for ¹H, O2 for ¹⁹F).

  • Expected ¹H: Doublet ~8.4 ppm (H6), Doublet ~7.5 ppm (H5).

  • Expected ¹⁹F: Singlet ~ -64 ppm (CF₃).[1]

• Pulse Sequence: Select hoesyph (Phase-sensitive HOESY) or equivalent.

• Parameter Setup:

  • Mixing Time (d8): Set to 400–500 ms . (Longer mixing times are needed for heteronuclear transfer compared to H-H NOESY).

  • Relaxation Delay (d1): 2.0 s.

  • Scans (NS): 32 to 64 (Fluorine has high sensitivity, so extensive averaging is rarely needed).

  • Spectral Width: Narrow the indirect dimension (¹⁹F) to the specific CF₃ region to save time.

• Processing:

  • Apply exponential multiplication (LB = 1-2 Hz) in F2.

  • Phase correction is critical. Look for the diagonal (if present in the sequence variant) or solvent artifacts to phase.

Part 4: Data Interpretation Guide

Observation (¹H-¹⁹F Plane)	Structural Conclusion
Strong Cross-peak at (δH 7.5, δF -64)	REJECT TARGET. Indicates CF₃ is ortho to H5.[1] Structure is likely 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine.[1]
No Cross-peaks / Noise only	CONFIRM TARGET. Indicates CF₃ is spatially isolated from aromatic protons. Structure is 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.[1]
Weak Cross-peak at (δH 8.4, δF -64)	Analyze Carefully. Could be long-range diffusion if mixing time >800ms, but generally indicates proximity to H6 (rare for this scaffold).[1]

Part 5: Visualization of Logic

The following diagram illustrates the decision workflow for validating the structure.

Caption: Decision tree for distinguishing pyridine regioisomers using HOESY. The "Silent" result confirms the target structure where the CF3 group is isolated by halogens.[1]

References

• Bauer, M. (1996). Heteronuclear Overhauser Effect Spectroscopy (HOESY) in the Structural Elucidation of Fluorinated Heterocycles.

• Jeol Application Note. (2020). 14N decoupled 1H–19F HOESY with ROYALPROBE™ HFX.[5]

• Muta, R., Torigoe, T., & Kuninobu, Y. (2022).[1] 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters. [3]

• Edgar, M., et al. (2019).[4] NMR Spectral Analysis of Second-Order 19F-19F, 19F-1H and 13C-19F Coupling Constants in Fluorinated Pyridines. Loughborough University Research Repository.

• Sigma-Aldrich. Product Specification: 2-bromo-4-chloro-3-(trifluoromethyl)pyridine.[1]

Sources

• 1. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 5. jeol.com [jeol.com]

The Core Challenge: Why 3-Trifluoromethylpyridines Resist Crystallization

Overcoming Crystallographic Bottlenecks in Fluorinated Pharmacophores: A Comparative Guide to SC-XRD vs. MicroED for 3-Trifluoromethylpyridine Derivatives

As a Senior Application Scientist specializing in structural elucidation, I frequently encounter the unique crystallographic challenges posed by fluorinated heterocycles. 3-Trifluoromethylpyridine derivatives are highly prized in medicinal chemistry and agrochemical development due to their enhanced metabolic stability and lipophilicity. However, these exact properties make them notoriously difficult to analyze structurally. The highly polarized C–F bonds are weak hydrogen bond acceptors, leading to unpredictable supramolecular packing and a tendency to form twinned microcrystals rather than large single crystals[1]. Furthermore, the steric bulk and rotational freedom of the –CF₃ group often result in severe structural disorder[2].

When faced with a new 3-trifluoromethylpyridine derivative, researchers must choose the most effective analytical pathway. This guide objectively compares the traditional gold standard, Single-Crystal X-Ray Diffraction (SC-XRD) , against the rapidly emerging Microcrystal Electron Diffraction (MicroED) , providing field-proven protocols and mechanistic insights to ensure self-validating structural determination.

The structural elucidation of 3-trifluoromethylpyridines is fundamentally bottlenecked by the physics of the trifluoromethyl group. In the solid state, the –CF₃ group frequently exhibits rotational disorder, meaning the three fluorine atoms randomly occupy multiple sites around the C–C bond axis. Additionally, because fluorine rarely participates in strong intermolecular hydrogen bonding, the crystal lattice relies on weaker C–H···F and F···F van der Waals contacts[2],[1]. This lack of strong directional bonding often causes the compound to precipitate rapidly as an amorphous powder or as nano-sized crystals that fall well below the >10 µm size threshold required for conventional SC-XRD.

Technology Comparison: SC-XRD vs. MicroED

To overcome these limitations, structural chemists must evaluate whether to optimize the crystal growth for SC-XRD or to utilize MicroED, which bypasses the crystal size limitation entirely[3].

• SC-XRD (Single-Crystal X-Ray Diffraction): Relies on the interaction between X-rays and the electron clouds of the atoms. It requires large, pristine crystals but benefits from decades of established kinematical refinement software.

• MicroED (Microcrystal Electron Diffraction): Utilizes a cryo-electron microscope to shoot a beam of electrons through the sample. Because electrons interact with the electrostatic potential of the atoms (both the nucleus and the electron cloud), the interaction is substantially stronger than X-rays[3]. This allows MicroED to solve structures from crystals that are a billionth of the size commonly used in SC-XRD, and provides superior sensitivity for locating lighter atoms like hydrogen[3],[4].

Quantitative Performance Comparison

Performance Metric	Single-Crystal X-Ray Diffraction (SC-XRD)	Microcrystal Electron Diffraction (MicroED)
Minimum Crystal Size	> 10 × 10 × 10 µm³	~ 0.1 × 0.1 × 0.1 µm³ (Nanocrystals)
Probe Interaction	X-rays (Weak, interacts with electron cloud)	Electrons (Strong, interacts with electrostatic potential)
Data Collection Time	2 to 24 hours per crystal	~ 1 to 5 minutes per 120° wedge[3]
Typical R1 Value	2.0% – 5.0% (Standard)	10.0% – 15.0% (Kinematical) / < 5.0% (Dynamical)[4]
Sensitivity to Hydrogen	Low (Often masked by heavier atoms)	High (Distinct scattering cross-section for electrons)[3]
CF₃ Disorder Handling	Requires cryogenic cooling (100 K) to resolve[5]	Highly sensitive; requires dynamical refinement for absolute stereochemistry[4]

Workflow & Decision Matrix

The following decision tree illustrates the logical pathway for structural elucidation based on the outcome of initial crystallization screens.

Workflow for structural elucidation of 3-trifluoromethylpyridines via SC-XRD vs. MicroED.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies detail not just the how, but the why behind each step, establishing a self-validating system for both techniques.

Protocol 1: Optimized SC-XRD Workflow for Fluorinated Pyridines

When large crystals can be obtained, SC-XRD remains the most straightforward path to publication-quality structures.

Step 1: Vapor Diffusion Crystallization

• Method: Dissolve the 3-trifluoromethylpyridine derivative in a minimal amount of a good solvent (e.g., dichloromethane). Place this inner vial inside a larger sealed chamber containing an anti-solvent (e.g., hexane or pentane).

• Causality: Fluorinated pyridines are highly lipophilic and prone to "oiling out" if solvent evaporation is too rapid. Vapor diffusion establishes a slow, thermodynamic gradient, allowing the weak C–H···F contacts the necessary time to organize into a stable, ordered lattice[2],[1].

Step 2: Cryogenic Mounting & Data Collection

• Method: Harvest a crystal (>10 µm) using a cryo-loop and immediately flash-cool it in a nitrogen stream to 100 K. Collect data using Mo Kα or Cu Kα radiation.

• Causality: The –CF₃ group exhibits severe rotational disorder at room temperature. Flash-cooling to 100 K minimizes the thermal anisotropic displacement parameters, effectively "freezing" the fluorine atoms into discrete, resolvable positions[5].

• Validation Checkpoint: Evaluate the internal residual factor (

  ) during data integration. An confirms that the symmetry equivalents are consistent and the crystal is not severely twinned.

Protocol 2: MicroED Workflow for Microcrystalline Samples

When the compound stubbornly yields only powders or microcrystals, MicroED is the required alternative.

Step 1: Grid Preparation via Sonication and Plunge Freezing

• Method: Suspend the microcrystalline powder in a non-solvent. Apply mild sonication for 30 seconds. Drop-cast 2 µL onto a carbon-coated TEM grid, blot away excess liquid, and plunge-freeze in liquid ethane.

• Causality: Electrons interact strongly with matter. Crystals thicker than ~500 nm cause severe dynamical scattering (where electrons bounce multiple times before exiting), which degrades data quality. Sonication fractures the crystals into electron-transparent fragments. Plunge freezing protects the organic crystal from rapid radiation damage induced by the electron beam[3],[4].

Step 2: Continuous Rotation Data Collection

• Method: Insert the grid into a cryo-TEM (e.g., 200 kV or 300 kV). Collect diffraction data using a continuous rotation method (e.g., 2° per second over a 120° wedge, –60° to +60°) with an exposure time of 0.5 s per frame[3].

• Causality: Continuous rotation minimizes the electron dose per Ų (keeping the total dose around ~0.60 e–/Ų) while capturing high-tilt diffraction data. This prevents beam-induced degradation of the C–F bonds while maximizing reciprocal space completeness[3].

Step 3: Dynamical Refinement

• Method: Process the diffraction data. If standard kinematical refinement yields an artificially high R1 value, apply dynamical refinement software.

• Causality: Standard crystallographic software assumes single scattering events (kinematical). Because electrons scatter multiple times in thicker microcrystals, dynamical refinement accounts for these multiple scattering events.

• Validation Checkpoint: Successful dynamical refinement will drop the R1 value to <5% and yield a reliable Flack parameter, validating the absolute stereochemistry of the pharmaceutical compound[4].

Conclusion

For the structural elucidation of 3-trifluoromethylpyridine derivatives, the choice between SC-XRD and MicroED hinges entirely on crystal growth dynamics. While SC-XRD remains the most accessible method for well-behaved crystals, MicroED has revolutionized the field by completely bypassing the crystal size limitation[3]. By implementing cryogenic data collection to manage –CF₃ disorder and utilizing dynamical refinement for electron diffraction data, researchers can confidently resolve the 3D structures and absolute stereochemistry of even the most challenging fluorinated pharmacophores[4],[5].

References

• MicroED Structures of Fluticasone Furoate and Fluticasone Propionate Provide New Insights into Their Function. ACS Publications. URL:[Link]

• The crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate reveals a water-bridged hydrogen-bonding network. PMC - NIH. URL:[Link]

• N-(2-Fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide. MDPI. URL:[Link]

• Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters - ACS Publications. URL:[Link]

• Sensitive detection of spin-electric coupling in a Cr3 antiferromagnetic triangle. PMC - NIH. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The crystal structure of 5-(tri­fluoro­meth­yl)picolinic acid monohydrate reveals a water-bridged hydrogen-bonding network - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sensitive detection of spin-electric coupling in a Cr3 antiferromagnetic triangle - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Uncharted: A Comparative Guide to Determining the Melting Point of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

For the Researcher, Scientist, and Drug Development Professional: A Guide to Establishing a Fundamental Physicochemical Property

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel compounds is a daily occurrence. Among these, halogenated pyridines are a cornerstone, serving as versatile intermediates. 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine represents one such molecule, poised for a role in the development of new active ingredients. However, a thorough review of publicly available chemical databases and supplier specifications reveals a critical data gap: the melting point for this specific isomer has not been widely reported.

This guide, therefore, takes a unique approach. Instead of a direct comparison of a known value, we will provide a comprehensive, experimentally-grounded framework for researchers to determine the melting point range of pure 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine. We will delve into the established methodologies, explain the scientific principles that underpin them, and offer a detailed protocol that ensures accuracy and reproducibility. This document will serve as a practical manual for characterizing this and other novel compounds, a critical step in identity confirmation and purity assessment.

The Critical Role of the Melting Point

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it transitions from a solid to a liquid state. This physical constant is intrinsic to a compound's identity and is highly sensitive to the presence of impurities. A broad melting point range is often indicative of an impure substance. For drug development professionals, an accurate melting point is a non-negotiable parameter for quality control and regulatory submissions.

Comparative Landscape: Structurally Related Analogs

Compound Name	CAS Number	Reported Physical State/Melting Point	Source
2-Bromo-3-chloro-4-(trifluoromethyl)pyridine	1211582-91-0	Solid or semi-solid or liquid or lump
2-Bromo-4-(trifluoromethyl)pyridine	175205-81-9	Liquid	[1]
2-Bromo-3-(trifluoromethyl)pyridine	175205-82-0	37.0-43.0 °C	[2]
4-Bromo-2-chloro-5-(trifluoromethyl)pyridine	1211520-18-1	Solid at room temperature	[3]
2-Chloro-4-bromopyridine	73583-37-6	27 °C	[4]

This table illustrates the variability in physical states and melting points among closely related structures. The transition from a liquid to a solid with a defined melting point underscores the importance of empirical determination for the title compound.

Methodologies for Accurate Melting Point Determination

Two primary techniques are employed for the precise determination of a melting point range: the capillary melting point method and Differential Scanning Calorimetry (DSC).

1. Capillary Melting Point Apparatus: This traditional and widely used method involves heating a small amount of the powdered sample in a capillary tube at a controlled rate. The temperature at which the substance begins to melt (onset) and the temperature at which it becomes completely liquid (clear point) are recorded as the melting point range.

2. Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. As the sample melts, it absorbs heat (an endothermic process), which is detected by the instrument. DSC provides a more detailed and quantitative measure of the melting process, including the onset temperature, the peak melting temperature, and the enthalpy of fusion.

Experimental Protocol for the Determination of the Melting Point of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

This protocol outlines the necessary steps for an accurate and reliable determination of the melting point range.

I. Sample Preparation:

• Ensure the sample of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine is a finely ground, homogenous powder. This can be achieved by gently crushing the crystals with a spatula on a watch glass.

• Thoroughly dry the sample to remove any residual solvent, which can depress and broaden the melting point range. Drying under a high vacuum is recommended.

II. Instrument Calibration:

• Calibrate the melting point apparatus or DSC instrument using certified reference standards with known melting points that bracket the expected melting point of the sample. Common standards include benzophenone (47-49 °C) and caffeine (235-237.5 °C).

• Follow the instrument manufacturer's instructions for the calibration procedure.

III. Capillary Melting Point Determination:

• Pack the dry, powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Place the capillary tube in the heating block of the melting point apparatus.

• Set the initial heating rate to be rapid to approach the expected melting point.

• Once the temperature is within 15-20 °C of the anticipated melting point, reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

• Record the temperature at which the first drop of liquid is observed (onset).

• Continue heating at the slow rate and record the temperature at which the last solid particle melts (clear point).

• The recorded range between the onset and clear point is the melting point range.

• Perform the measurement in triplicate to ensure reproducibility.

IV. Differential Scanning Calorimetry (DSC) Analysis:

• Accurately weigh 2-5 mg of the dried sample into an aluminum DSC pan.

• Crimp the pan with a lid to encapsulate the sample.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a controlled rate, typically 10 °C/min, under an inert nitrogen atmosphere.

• The resulting thermogram will show an endothermic peak corresponding to the melting of the sample.

• The onset temperature of the peak is typically reported as the melting point.

Workflow for Accurate Melting Point Determination

Sources

• 1. 2-Bromo-4-(trifluoromethyl)pyridine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. 2-Bromo-3-(trifluoromethyl)pyridine, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 4-Bromo-2-chloro-5-(trifluoromethyl)pyridine | 1211520-18-1 | Benchchem [benchchem.com]
• 4. 2-Chloro-4-bromopyridine | 73583-37-6 [chemicalbook.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

For Immediate Use by Laboratory and Chemical Handling Professionals

This document provides a detailed, step-by-step guide for the safe and compliant disposal of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine. As a halogenated pyridine derivative, this compound requires specialized handling and disposal procedures to mitigate risks to personnel and the environment. This guide is designed to provide clarity and operational direction for researchers, scientists, and drug development professionals.

Understanding the Hazard Profile

Key Hazard Considerations:

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

• Irritation: Causes skin and serious eye irritation.[4][5] May also cause respiratory irritation.[4][6]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment.[7] Discharge into the environment must be avoided.[8]

Hazard Category	Classification	Primary Risks
Acute Toxicity	Harmful (Oral, Dermal, Inhalation)	Poisoning upon exposure.[4][9]
Skin Corrosion/Irritation	Irritant	Causes skin irritation.[5]
Eye Damage/Irritation	Serious Eye Irritation	Risk of serious damage to eyes.[5][10]
Specific Target Organ Toxicity	May cause respiratory irritation	Irritation of the respiratory tract.[6][11]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling or initiating any disposal-related activities, ensuring the appropriate personal protective equipment is worn is paramount.

Mandatory PPE:

• Hand Protection: Wear protective gloves. Nitrile or neoprene gloves are recommended.[3] Inspect gloves before use.[12]

• Eye/Face Protection: Chemical splash goggles or a face shield are required.[3][8]

• Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[4] For larger quantities or in case of a spill, a complete suit protecting against chemicals may be necessary.[9]

• Respiratory Protection: All handling of waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[3] If ventilation is inadequate, use a NIOSH/MSHA-approved respirator with appropriate cartridges.[9][13]

Step-by-Step Disposal Protocol

Under no circumstances should 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine or its containers be disposed of in regular trash or poured down the drain.[3]

Step 1: Waste Collection & Segregation

• Designated Waste Container: Collect all waste containing 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine in a designated, compatible, and properly labeled hazardous waste container.[3] The container must be sealable and airtight.[3]

• Segregation: This compound is a halogenated organic waste .[1] It must be segregated from non-halogenated organic wastes, acids, and bases.[1][14]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Bromo-4-chloro-3-(trifluoromethyl)pyridine," and any known hazard pictograms (e.g., Harmful/Irritant).[3]

Step 2: Storage of Waste Container

• Location: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area.[3]

• Incompatible Materials: The storage area should be away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[15][16] Also, keep away from sources of ignition, heat, and direct sunlight.[3][12]

Step 3: Arranging for Final Disposal

• Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[3][9]

• Regulatory Compliance: Disposal must be managed according to all local, state, and federal regulations.[2] As a halogenated organic compound, it falls under specific EPA regulations.[7][17][18]

• Disposal Method: The primary recommended method for the disposal of halogenated organic wastes is high-temperature incineration in a licensed hazardous waste incinerator.[2][7] Other potential methods, to be determined by the disposal facility, could include chemical destruction.[19]

Spill Management Protocol

In the event of a spill, immediate and proper response is critical to prevent exposure and environmental contamination.

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][20]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.[3]

• Contain: For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or earth to contain the spill.[3][20] For solid spills, use dry clean-up procedures and avoid generating dust.[4][11]

• Collect: Carefully sweep or scoop the absorbed material or spilled solid into a designated hazardous waste container.[8] Use non-sparking tools if the material is flammable.[12]

• Clean: Wash the spill area down with soap and large amounts of water, and collect the rinse water for disposal as hazardous waste.[4] Prevent runoff into drains.[4][6]

• Decontaminate: Thoroughly decontaminate any equipment used in the cleanup.[4]

• Report: Report the spill to your EHS department.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper handling and disposal of 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.

Caption: Disposal workflow for 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.

References

• Apollo Scientific. (n.d.). 2-Fluoro-6-(trifluoromethyl)pyridine Safety Data Sheet.
• CymitQuimica. (2023, August 3). 2-Bromo-4-fluoro-5-(trifluoromethyl)pyridine Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine.
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Pyridine.
• Apollo Scientific. (2023, July 7). 5-Iodo-2-(trifluoromethyl)pyridine Safety Data Sheet.
• AK Scientific, Inc. (n.d.). 2-Bromo-4-iodo-5-(trifluoromethyl)pyridine Safety Data Sheet.
• BenchChem. (n.d.). Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide.
• Cornell Law School. (n.d.). 40 CFR § 721.8700 - Pyridine, 2,3-dichloro-5-(trifluoromethyl)-.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Thermo Fisher Scientific. (2025, September 19). 2-Methoxy-3-(trifluoromethyl)pyridine Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). 2-hydroxy-6-(trifluoromethyl)pyridine Safety Data Sheet.
• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from University of Wisconsin-Madison website.
• Tokyo Chemical Industry Co., Ltd. (2023, March 4). 2-Chloro-4-(trifluoromethyl)pyridine Safety Data Sheet.
• Sigma-Aldrich. (2023, November 3). 2-Bromo-6-(bromomethyl)pyridine Safety Data Sheet.
• Fisher Scientific. (n.d.). 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine.
• Fisher Scientific. (2009, October 2). Pyridine Safety Data Sheet.
• Anichem. (n.d.). 2-bromo-3-chloro-4-(trifluoromethyl)pyridine.
• Fisher Scientific. (2011, August 19). 2-Bromo-4-(trifluoromethyl)pyridine Safety Data Sheet.
• U.S. Government Publishing Office. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• New Jersey Department of Health. (n.d.). Hazard Summary: Pyridine.
• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.
• Cornell Law School. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.
• BLDpharm. (n.d.). 1211541-07-9|2-Bromo-4-chloro-3-(trifluoromethyl)pyridine.
• Tokyo Chemical Industry Co., Ltd. (2025, March 13). 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine Safety Data Sheet.
• BenchChem. (n.d.). An In-depth Technical Guide to 2,5-Dibromo-3-(trifluoromethyl)pyridine.
• Pitt, M. J. (2000). Incompatibilities of chemicals. Journal of Chemical Health and Safety, 7(6), 16-21.
• University of Florida. (n.d.). List of Incompatible Chemicals – Laboratory Safety.

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.ca [fishersci.ca]
• 6. aksci.com [aksci.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. acrospharma.co.kr [acrospharma.co.kr]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. 2-Bromo-3-chloro-4-(trifluoromethyl)pyridine | 1211582-91-0 [sigmaaldrich.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]
• 13. fishersci.com [fishersci.com]
• 14. List of Incompatible Chemicals – Laboratory Safety [wp.stolaf.edu]
• 15. fishersci.com [fishersci.com]
• 16. Incompatibilities of chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 18. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 19. 40 CFR § 721.8700 - Pyridine, 2,3-dichloro-5-(trifluoromethyl)-. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 20. nj.gov [nj.gov]

Personal protective equipment for handling 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine

Topic: Personal protective equipment for handling 2-Bromo-4-chloro-3-(trifluoromethyl)pyridine Content Type: Operational Safety & Logistics Guide

CAS: 1211541-07-9 | Molecular Formula: C₆H₂BrClF₃N

Executive Summary: The "Why" Behind the Protocol

As a halogenated pyridine scaffold incorporating a trifluoromethyl (

) group, this compound presents a dual-threat profile often underestimated in standard medicinal chemistry workflows. While the halogen atoms (Br, Cl) provide electrophilic handles for coupling (Suzuki/Buchwald), the moiety significantly increases lipophilicity .

The Safety Implication: Unlike standard inorganic salts, this organic solid can rapidly penetrate the lipid bilayer of the stratum corneum. Once solubilized in organic solvents (e.g., DCM, THF), the permeation rate through standard nitrile gloves accelerates drastically. This guide moves beyond generic "wear gloves" advice to a permeation-based defense strategy.

Hazard Identification & Risk Assessment

Data aggregated from structural analogs and GHS classifications for halogenated pyridines.

Hazard Category	GHS Code	Signal	Mechanism of Action / Risk
Skin Irritation	H315	Warning	Dermal absorption facilitated by lipophilic group.
Eye Irritation	H319	Warning	Severe mucosal irritant; potential for corneal opacity if untreated.
Respiratory	H335	Warning	Fine dust generation during weighing; mucous membrane inflammation.
Acute Toxicity	H302/H312	Warning	Harmful if swallowed or in contact with skin (Class assumption).

The "Defense-in-Depth" PPE Strategy

Standard laboratory PPE is insufficient for fluorinated heterocycles. You must employ a layered defense system designed to mitigate breakthrough time —the time it takes for a chemical to permeate the glove material.

A. Dermal Protection (The Double-Shell Protocol)

Do not rely on single nitrile gloves. Pyridine derivatives are known to swell and permeate nitrile rubber.

• Layer 1 (Inner): Laminate Film (Silver Shield/4H) or 5-mil High-Dexterity Nitrile (if handling solids only).

  • Why: Laminate resists aromatic heterocycles for >4 hours.

• Layer 2 (Outer): Standard Nitrile (Disposable) .

  • Why: Provides grip and protects the expensive inner liner from physical abrasion. Immediately strip this layer if splashed.[1][2]

B. Ocular Protection[3][4]

• Requirement: Unvented Chemical Goggles (ANSI Z87.1+).

• Contraindication: Do not use standard safety glasses. Vapor/dust entry from the side can cause severe lacrimation and halt operations.

C. Respiratory Engineering Controls

• Primary: Vented Balance Enclosure (VBE) or Fume Hood.

• Secondary (if outside hood): Half-face respirator with OV/P100 (Organic Vapor + Particulate) cartridges.

D. Visualizing the Safety Architecture

Figure 1: The "Defense-in-Depth" hierarchy ensures that if engineering controls fail, the PPE layering provides sufficient breakthrough time for safe egress.

Operational Protocols: Step-by-Step

Phase 1: Weighing & Transfer (Solid State)

The critical risk here is electrostatic dust generation.

• Static Control: Use an antistatic gun (e.g., Zerostat) on the spatula and weighing boat. Fluorinated solids are often fluffy and hold static charge.

• ** containment:** Perform all weighing inside a Vented Balance Enclosure (VBE).

• Technique: Do not dump the solid. Tap gently. If the solid clumps, do not crush it in the open air; use a glass rod inside the vessel.

Phase 2: Solubilization (Liquid State)

Risk escalates significantly once dissolved in organic solvents (DCM, DMF).

• Solvent Choice: Avoid Chloroform if possible (synergistic permeation with pyridines). Use Ethyl Acetate or Toluene if chemistry permits.

• Addition: Add solvent slowly. The heat of solution is generally low, but exotherms can occur if trace moisture reacts with the C-Cl/C-Br bonds in the presence of nucleophiles.

• Vessel: Use a septum-capped vial. Avoid open beakers.

Phase 3: Spill Response Workflow

Scenario: You have spilled 50mL of a 0.1M solution in DCM outside the hood.

Figure 2: Immediate response logic for halogenated pyridine spills. Speed is secondary to proper PPE donning.

Waste Disposal Logistics

Disposal of fluorinated aromatics requires strict segregation to prevent damage to standard incinerator scrubbers and to comply with environmental regulations (PFAS/fluorinated compound monitoring).

Waste Stream	Container Type	Labeling Requirements	Notes
Solid Waste	HDPE Wide-Mouth Jar	"Solid Toxic Waste: Halogenated Pyridine"	Do not use glass for solids if impact risk exists.
Liquid Waste	Glass/HDPE Carboy	"Halogenated Organic Solvents"	CRITICAL: Do not mix with acidic waste (potential for HF generation if hydrolysis occurs).
Contaminated PPE	Clear Poly Bag	"Contaminated Debris - Toxic"	Double bag all nitrile gloves used in the process.

Incineration Spec: Ensure your waste contractor is notified of the High Halogen Content . This waste must be incinerated at >1100°C with specific scrubbing for HF, HCl, and HBr.

Emergency Medical Information

Print this section and post it on the fume hood sash.

• In Case of Skin Contact:

  • Immediate Action: Drench with water for 15 minutes.[5]

  • Soap: Use soft soap (liquid). Do not scrub hard (abrasion increases absorption).

  • Alert: The lipophilic nature means pain may be delayed. Seek medical attention even if asymptomatic.

• In Case of Eye Contact:

  • Flush: Use eyewash station for minimum 15 minutes . Hold eyelids open.

  • Medical: Transport to ER immediately. Fluorinated compounds can cause deep tissue damage.

References

• New Jersey Department of Health . (2017). Hazardous Substance Fact Sheet: Pyridine. Retrieved March 4, 2026, from [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]